N-Hexanoylsphingosylphosphorylcholine

Core Science & Biosynthesis

N-Hexanoylsphingosylphosphorylcholine: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Hexanoylsphingosylphosphorylcholine, also known as C6-Sphingomyelin (C6-SM), is a synthetic, short-chain sphingolipid that has become a valuable tool in the study of sphingolipid metabolism and signaling. Its cell-permeable nature allows for the manipulation of intracellular sphingolipid pools, providing insights into the complex roles these molecules play in cellular processes ranging from signal transduction to apoptosis. This technical guide provides an in-depth overview of the current understanding of C6-SM's mechanism of action, focusing on its enzymatic conversion to the bioactive lipid C6-ceramide and the subsequent downstream signaling events. The information is presented with a focus on quantitative data, detailed experimental methodologies, and visual representations of the involved pathways to support researchers in the fields of biochemistry, cell biology, and pharmacology.

Core Mechanism of Action: A Two-Step Process

The primary mechanism of action of N-Hexanoylsphingosylphosphorylcholine is not direct engagement with signaling proteins, but rather its role as a substrate for the lysosomal enzyme acid sphingomyelinase (ASM). The hydrolysis of C6-SM by ASM generates N-hexanoyl-D-erythro-sphingosine (C6-ceramide), a potent and well-characterized bioactive lipid. It is this generated C6-ceramide that is responsible for the majority of the downstream cellular effects observed upon C6-SM administration.

Step 1: Enzymatic Hydrolysis of N-Hexanoylsphingosylphosphorylcholine

The initial and rate-limiting step in the bioactivity of C6-SM is its hydrolysis by acid sphingomyelinase (ASM), an enzyme that catalyzes the conversion of sphingomyelin to ceramide and phosphocholine. This reaction is crucial as it unleashes the signaling capabilities of the ceramide backbone.

Substrate	Enzyme	Key Findings	Reference
C6-Sphingomyelin	Acid Sphingomyelinase (ASM)	Hydrolyzed to produce C6-ceramide.	General knowledge from sphingolipid biochemistry
Radiolabeled Sphingomyelin	Acid Sphingomyelinase (ASM)	ASM activity can be potently suppressed by inhibitors like desipramine.	[1]

Step 2: C6-Ceramide-Mediated Signal Transduction

Once generated, C6-ceramide acts as a second messenger, influencing multiple signaling pathways, primarily those leading to apoptosis and cell cycle arrest.

A key target of ceramide is the serine/threonine protein phosphatase 2A (PP2A), a tumor suppressor that is often inactivated in cancer. Ceramide can directly bind to and activate PP2A, leading to the dephosphorylation of downstream pro-growth and pro-survival proteins.

Compound	Target	Effect	Quantitative Data	Reference
C6-ceramide	Protein Phosphatase 2A (PP2A)	Activation of PP2A activity.	10 µM C6-ceramide treatment for 48h reduces c-Myc levels.	[2]
Okadaic Acid (PP2A inhibitor)	Protein Phosphatase 2A (PP2A)	Inhibition of PP2A prevents the C6-ceramide-induced decrease in c-Myc.	10 nM okadaic acid increases basal c-Myc levels.	[2]

Ceramide is a well-established pro-apoptotic molecule that can induce cell death through the intrinsic mitochondrial pathway. It modulates the expression and activity of the Bcl-2 family of proteins, which are critical regulators of mitochondrial outer membrane permeabilization (MOMP). Specifically, ceramide can lead to an increase in the ratio of pro-apoptotic Bax to anti-apoptotic Bcl-2. This shift in balance promotes the formation of pores in the mitochondrial membrane, leading to the release of cytochrome c and the activation of the caspase cascade.

Compound/Condition	Effect on Bax/Bcl-2 Ratio	Downstream Events	Reference
Etoposide-induced ceramide formation	Increased Bax/Bcl-2 ratio in C6 glioma cells.	Apoptosis	[3]
Gemcitabine-induced ceramide formation	Enhanced expression of pro-apoptotic Bcl-xS in A549 cells.	Apoptosis	[3]
Sphingosine	Induction of an 18-kDa Bax-related protein.	Apoptosis, even in Bcl-2 overexpressing cells.	[4]

Signaling Pathways and Experimental Workflows

To visually represent the complex interactions and experimental procedures discussed, the following diagrams have been generated using the DOT language.

Caption: Overview of the primary mechanism of action of N-Hexanoylsphingosylphosphorylcholine.

Caption: Workflow for assessing sphingomyelin synthase (SMS) activity using C6-ceramide.

Experimental Protocols

Measurement of Sphingomyelin Synthase (SMS) Activity using LC-MS/MS

This protocol is adapted from a method for monitoring SMS activity in cultured cells.[5]

a. Cell Culture and Treatment:

• Culture HeLa cells stably expressing either SMS1 or SMS2 in appropriate growth medium.

• Seed cells in a suitable format (e.g., 6-well plates) and allow them to adhere overnight.

• Incubate the cells with a known concentration of C6-ceramide (the substrate) for a defined period (e.g., 60 minutes) at 37°C.

b. Cell Lysis and Protein Quantification:

• After incubation, wash the cells with ice-cold PBS.

• Lyse the cells using a suitable lysis buffer.

• Quantify the total protein concentration of the cell lysate using a standard method such as the Bicinchoninic acid (BCA) assay. This is crucial for normalizing the enzyme activity.

c. Lipid Extraction:

• Perform a lipid extraction from the cell lysate. A common method is the Bligh-Dyer extraction using a chloroform:methanol:water solvent system.

• The lipid-containing organic phase should be carefully collected and dried under a stream of nitrogen.

d. LC-MS/MS Analysis:

• Reconstitute the dried lipid extract in a suitable solvent for liquid chromatography-mass spectrometry (LC-MS/MS) analysis.

• Utilize a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode to specifically detect and quantify C6-ceramide and the product, C6-sphingomyelin.

• Develop a calibration curve using synthetic standards of C6-ceramide and C6-sphingomyelin to ensure accurate quantification.

• The SMS activity can be expressed as the amount of C6-sphingomyelin produced per unit of protein per unit of time.

Analysis of Sphingolipid Profile by Thin-Layer Chromatography (TLC)

This is a general protocol for the separation and visualization of sphingolipids.

a. Lipid Extraction:

• Extract total lipids from cells or tissues as described in the previous protocol.

b. TLC Plate Preparation and Spotting:

• Use pre-coated silica gel 60 TLC plates.

• Dissolve the dried lipid extract in a small volume of a chloroform:methanol (1:1, v/v) mixture.

• Carefully spot the lipid extract onto the origin line of the TLC plate. Also, spot known standards of relevant sphingolipids (e.g., C6-ceramide, C6-sphingomyelin) for comparison.

c. Chromatogram Development:

• Place the TLC plate in a developing chamber containing a suitable solvent system. A common system for separating sphingolipids is chloroform:methanol:15 mM CaCl2 (65:35:8, v/v/v).[6]

• Allow the solvent front to migrate up the plate until it is close to the top edge.

d. Visualization:

• Remove the plate from the chamber and allow it to dry completely.

• Visualize the separated lipid spots. For fluorescently labeled lipids (e.g., NBD-labeled), visualization can be done under UV light.[6] For unlabeled lipids, a primuline spray followed by UV visualization can be used.[7]

• The migration distance of the sample spots can be compared to the standards to identify the different sphingolipid species.

Conclusion

N-Hexanoylsphingosylphosphorylcholine serves as a powerful research tool primarily through its metabolic conversion to C6-ceramide by acid sphingomyelinase. This generated C6-ceramide then engages with downstream signaling pathways, notably activating the tumor suppressor PP2A and modulating the Bcl-2 family of proteins to induce apoptosis. The experimental protocols provided herein offer a framework for researchers to investigate the intricate details of this mechanism of action and to explore the broader implications of sphingolipid signaling in health and disease. Further research is warranted to elucidate the precise kinetics of C6-SM hydrolysis by ASM and to identify other potential, albeit likely minor, direct cellular effects of this short-chain sphingomyelin.

References

• 1. Sphingosine simultaneously inhibits nuclear import and activates PP2A by binding importins and PPP2R1A | The EMBO Journal [link.springer.com]
• 2. Frontiers | Regulation of PP2A by Sphingolipid Metabolism and Signaling [frontiersin.org]
• 3. lipidmaps.org [lipidmaps.org]
• 4. Analysis of bax protein in sphingosine-induced apoptosis in the human leukemic cell line TF1 and its bcl-2 transfectants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A facile method for monitoring sphingomyelin synthase activity in HeLa cells using liquid chromatography/mass spectrometry - Analyst (RSC Publishing) DOI:10.1039/D4AN00304G [pubs.rsc.org]
• 6. Quantitative analysis of sphingolipids for lipidomics using triple quadrupole and quadrupole linear ion trap mass spectrometers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analysis of sphingomyelin, glucosylceramide, ceramide, sphingosine, and sphingosine 1-phosphate by tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Cellular Role of N-Hexanoylsphingosylphosphorylcholine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Hexanoylsphingosylphosphorylcholine, a short-chain analog of sphingomyelin often referred to as C6-sphingomyelin (C6-SM), serves as a valuable tool in cell biology to probe the intricate pathways of sphingolipid metabolism and signaling. While its direct cellular functions are limited, its primary significance lies in its role as a precursor to the bioactive lipid, N-hexanoyl-D-erythro-sphingosine (C6-ceramide). This guide provides an in-depth analysis of the cellular functions of N-Hexanoylsphingosylphosphorylcholine, focusing on its metabolic conversion and the subsequent downstream signaling events initiated by its metabolite, C6-ceramide. We will explore its impact on apoptosis, membrane biophysics, and associated signaling cascades. Detailed experimental protocols and quantitative data are presented to facilitate further research and application in drug development.

Introduction to N-Hexanoylsphingosylphosphorylcholine

N-Hexanoylsphingosylphosphorylcholine is a synthetic sphingolipid characterized by a sphingosine backbone, a phosphocholine head group, and a short N-acyl chain of six carbons (hexanoyl group). This short acyl chain confers greater water solubility compared to its long-chain endogenous counterparts, allowing for its efficient delivery to cells in culture.[1] Its principal role in cellular studies is to act as a readily metabolizable source of C6-ceramide, a potent signaling molecule.

Metabolic Conversion to C6-Ceramide: The Primary Activation Step

The biological activity of N-Hexanoylsphingosylphosphorylcholine is predominantly initiated by its hydrolysis by sphingomyelinases (SMases). These enzymes cleave the phosphocholine head group, yielding C6-ceramide. Both acid and neutral sphingomyelinases can catalyze this reaction, which primarily occurs at the plasma membrane and in lysosomes.[2][3] This enzymatic conversion is the critical step that transforms the relatively inert C6-SM into the biologically active C6-ceramide, which then participates in a multitude of cellular signaling pathways.

Figure 1. Metabolic conversion of C6-SM to C6-Ceramide.

Core Function: Induction of Apoptosis via C6-Ceramide

The most extensively documented function of C6-ceramide is the induction of apoptosis.[4][5] Short-chain ceramides like C6-ceramide can readily integrate into cellular membranes and trigger programmed cell death in a variety of cell types, particularly cancer cells.[6] This pro-apoptotic effect is mediated primarily through the intrinsic or mitochondrial pathway of apoptosis.

Mitochondrial Outer Membrane Permeabilization

C6-ceramide has been shown to directly interact with the mitochondrial outer membrane, where it can form channels.[7][8][9] The formation of these channels increases the permeability of the outer mitochondrial membrane, leading to the release of pro-apoptotic factors from the intermembrane space into the cytosol.[8][9] A key molecule released is cytochrome c.[4][10]

Caspase Activation Cascade

Once in the cytosol, cytochrome c associates with Apoptotic Protease Activating Factor-1 (Apaf-1) and pro-caspase-9 to form the apoptosome. This complex activates caspase-9, which in turn activates downstream effector caspases, such as caspase-3.[11][12] Activated caspase-3 is responsible for the cleavage of numerous cellular substrates, including poly(ADP-ribose) polymerase (PARP), leading to the characteristic morphological and biochemical hallmarks of apoptosis.[4][11] There is also evidence that C6-ceramide can lead to the activation of the initiator caspase-8, suggesting a potential crosstalk with the extrinsic apoptotic pathway.[11]

Figure 2. C6-Ceramide induced apoptotic signaling pathway.

Other Signaling Roles of C6-Ceramide

Beyond its central role in apoptosis, C6-ceramide is implicated in other signaling pathways:

• Protein Phosphatase Activation: Ceramide can activate protein phosphatases, such as protein phosphatase 1 (PP1) and protein phosphatase 2A (PP2A), leading to the dephosphorylation and regulation of downstream targets like Akt and protein kinase C (PKC).[13][14]

• Kinase Regulation: It can also activate specific protein kinases, including protein kinase C ζ (PKCζ) and the kinase suppressor of Ras (KSR).[2][13]

• Stress Responses: C6-ceramide is involved in cellular stress responses, including the induction of autophagy and the generation of reactive oxygen species (ROS) from mitochondria.[7][13]

Effects on Membrane Biophysics

The introduction of C6-SM and its subsequent conversion to C6-ceramide can influence the physical properties of cellular membranes.

• Lipid Rafts: Sphingomyelin is a key component of lipid rafts, which are ordered microdomains within the plasma membrane that serve as platforms for signal transduction.[15][16] The enzymatic conversion of sphingomyelin to ceramide within these rafts can lead to the coalescence of small rafts into larger ceramide-rich platforms, significantly altering the signaling landscape of the membrane.[3][16]

• Membrane Fluidity: While sphingomyelin generally increases membrane order, the effects of short-chain C6-SM are less pronounced. The generation of ceramide, however, is known to increase the rigidity of membranes.[3]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the effects of C6-ceramide.

Table 1: Cytotoxic Effects of C6-Ceramide on Various Cell Lines

Cell Line	C6-Ceramide Concentration	Incubation Time	Effect	Reference
C6 Glioma	IC50	Not specified	>90% cell death	[5]
K562	25 µM	24, 48, 72 hours	Increased sub-G1 population (apoptosis)	[17]
Kupffer Cells	20 µM	2 hours	10% decrease in viability	[18]
Kupffer Cells	30 µM	2 hours	49% decrease in viability	[18]
HuT78 (CTCL)	10-50 µM	24 hours	Significant reduction in cell viability	[6]
MyLa (CTCL)	10-50 µM	24 hours	Significant reduction in cell viability	[6]

Table 2: Effects of C6-Ceramide on Cellular Processes

Process	Cell Line/System	C6-Ceramide Concentration	Observation	Reference
Cytochrome c Release	Isolated Mitochondria	0.5 - 40 µM	Dose-dependent increase in cytochrome c release	[9]
Endogenous C16-Ceramide Levels	Kupffer Cells	10 µM	~3-fold increase	[18]
Caspase-3 Activation	K562 Cells	25 µM	PARP cleavage observed	[11]
H+/OH- Permeability	POPC Liposomes	10-30 mol%	2.8 to 4.1-fold increase	[19]

Experimental Protocols

Sphingomyelinase Activity Assay

This assay measures the activity of SMase by quantifying the conversion of a sphingomyelin substrate to a product that can be detected fluorometrically or colorimetrically.

Materials:

• Cells or tissue homogenate

• Assay Buffer (e.g., for acid SMase: 200 mM sodium acetate, pH 5.0, 500 mM NaCl, 0.2% Nonidet P-40, 500 µM ZnCl2)[20]

• Substrate: N-Hexanoylsphingosylphosphorylcholine (C6-SM) or a fluorescently labeled analog (e.g., BODIPY-FL-C12-SM)[20]

• Reaction components for detection (e.g., choline oxidase, alkaline phosphatase, HRP, and a fluorescent probe for a coupled assay)[21]

• 96-well plate (black for fluorescence)

• Microplate reader

Procedure:

• Prepare cell or tissue lysates in an appropriate buffer.

• Prepare a reaction mixture containing the assay buffer and detection reagents.

• Add the cell lysate to the wells of the 96-well plate.

• Initiate the reaction by adding the C6-SM substrate.

• Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

• Stop the reaction (if necessary, e.g., by heat inactivation).

• Measure the fluorescence or absorbance at the appropriate wavelength.

• Calculate SMase activity relative to a standard curve.

Caspase-3 Activation Assay

This protocol describes a colorimetric assay to measure the activity of caspase-3, a key executioner of apoptosis.

Materials:

• Control and treated cell lysates

• Cell Lysis Buffer

• 2x Reaction Buffer with DTT

• Caspase-3 substrate (e.g., DEVD-pNA)[22]

• 96-well plate

• Microplate reader

Procedure:

• Induce apoptosis in cells by treating with C6-ceramide (e.g., 25 µM for 24 hours).

• Lyse the cells to release cellular contents.

• Add 50 µL of cell lysate to a 96-well plate.

• Add 50 µL of 2x Reaction Buffer with DTT to each well.

• Add 5 µL of the DEVD-pNA substrate to initiate the reaction.

• Incubate at 37°C for 1-2 hours.

• Measure the absorbance at 400-405 nm. The absorbance is proportional to the amount of pNA released, which indicates caspase-3 activity.

Membrane Fluidity Assay using TMA-DPH

This method measures membrane fluidity by assessing the fluorescence polarization of the probe TMA-DPH, which specifically labels the plasma membrane.

Materials:

• Adherent or suspension cells

• TMA-DPH fluorescent probe[23]

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4

• Fluorescence microscope or fluorometer with polarization filters

Procedure:

• Wash cells with PBS.

• Incubate cells with TMA-DPH (e.g., 0.5-5 µM in HBSS/HEPES) at 37°C for 5-30 minutes.[23]

• Wash the cells to remove excess probe.

• Resuspend cells in an appropriate buffer.

• Measure the fluorescence anisotropy (polarization) of TMA-DPH. An increase in anisotropy corresponds to a decrease in membrane fluidity.

Figure 3. General experimental workflow for studying C6-SM/C6-Ceramide function.

Conclusion

N-Hexanoylsphingosylphosphorylcholine is a pivotal research tool whose cellular functions are primarily exerted through its metabolic product, C6-ceramide. The conversion of C6-SM to C6-ceramide by sphingomyelinases unleashes a potent signaling molecule that plays a critical role in inducing apoptosis via the mitochondrial pathway. Furthermore, C6-ceramide influences other signaling cascades and modulates the biophysical properties of cellular membranes, particularly through its effects on lipid rafts. The data and protocols presented in this guide offer a comprehensive resource for researchers and drug development professionals seeking to understand and harness the cellular effects of this important short-chain sphingolipid. Further investigation into the specific protein targets of C6-ceramide and the precise mechanisms of its membrane-altering effects will continue to be a fruitful area of research.

References

• 1. A high-throughput sphingomyelinase assay using natural substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of C6-ceramide-interacting proteins in D6P2T Schwannoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipid Raft Composition Modulates Sphingomyelinase Activity and Ceramide-Induced Membrane Physical Alterations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanisms involved in exogenous C2- and C6-ceramide-induced cancer cell toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Exogenous Ceramide Treatment Induce Death and Cytotoxicity in Glioma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. C6 Ceramide (d18:1/6:0) as a Novel Treatment of Cutaneous T Cell Lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Ceramide channels increase the permeability of the mitochondrial outer membrane to small proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. science.umd.edu [science.umd.edu]
• 10. Ceramide induces cytochrome c release from isolated mitochondria. Importance of mitochondrial redox state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Evaluation of Caspase Activation to Assess Innate Immune Cell Death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 2′-Hydroxy C16-ceramide induces apoptosis-associated proteomic changes in C6 glioma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Ceramide signaling in immunity: a molecular perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Sphingomyelin Structure Influences the Lateral Diffusion and Raft Formation in Lipid Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Sphingolipids and lipid rafts: Novel concepts and methods of analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. C6-Ceramide Enhances Phagocytic Activity of Kupffer Cells through the Production of Endogenous Ceramides - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Lipid raft components cholesterol and sphingomyelin increase H+/OH- permeability of phosphatidylcholine membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. cellbiolabs.com [cellbiolabs.com]
• 22. abcam.com [abcam.com]
• 23. medchemexpress.com [medchemexpress.com]

The Role of C6-Sphingomyelin in Apoptosis Signaling Pathways: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

C6-sphingomyelin, a synthetic, cell-permeable analog of sphingomyelin, and its primary metabolite, C6-ceramide, are potent inducers of apoptosis in a wide variety of cell types. This technical guide provides a comprehensive overview of the pivotal role of C6-sphingomyelin/C6-ceramide in the intricate signaling cascades that govern programmed cell death. We will delve into the molecular mechanisms by which C6-ceramide instigates both the intrinsic and extrinsic apoptotic pathways, with a focus on its interactions with key regulatory proteins and signaling molecules. This document will also present quantitative data on its effects, detailed experimental protocols for studying its apoptotic functions, and visual representations of the signaling pathways involved.

Introduction to C6-Sphingomyelin and Apoptosis

Sphingolipids, once considered mere structural components of cellular membranes, are now recognized as critical signaling molecules involved in a plethora of cellular processes, including proliferation, differentiation, and apoptosis.[1] Ceramide, a central molecule in sphingolipid metabolism, has emerged as a key second messenger in the induction of apoptosis. Due to the challenges of studying endogenous ceramides, researchers often utilize synthetic, short-chain ceramide analogs like N-hexanoyl-D-sphingosine (C6-ceramide) to investigate the mechanisms of ceramide-induced apoptosis.[2] C6-sphingomyelin readily enters cells and is hydrolyzed by sphingomyelinases to generate C6-ceramide, which then triggers a cascade of events leading to programmed cell death.[3]

Apoptosis is a crucial process for tissue homeostasis and the elimination of damaged or unwanted cells. It is characterized by a series of morphological and biochemical changes, including cell shrinkage, chromatin condensation, and the activation of a family of cysteine proteases known as caspases.[4] There are two major pathways leading to apoptosis: the extrinsic or death receptor pathway, and the intrinsic or mitochondrial pathway. C6-ceramide has been shown to activate both of these pathways.[2][5]

Quantitative Data on C6-Ceramide-Induced Apoptosis

The pro-apoptotic effects of C6-ceramide are dose- and time-dependent. The following tables summarize quantitative data from various studies, illustrating the impact of C6-ceramide on cell viability and caspase activation in different cell lines.

Table 1: Effect of C6-Ceramide on Cell Viability

Cell Line	C6-Ceramide Concentration (µM)	Incubation Time (hours)	Reduction in Cell Viability (%)	Assay Method
MyLa (Cutaneous T Cell Lymphoma)	25	24	67.3	MTS
MyLa (Cutaneous T Cell Lymphoma)	100	24	91.4	MTS
HuT78 (Cutaneous T Cell Lymphoma)	25	24	56.2	MTS
HuT78 (Cutaneous T Cell Lymphoma)	100	24	89.9	MTS
K562 (Chronic Myelogenous Leukemia)	25	24, 48, 72	Significant increase in sub-G1 phase	Propidium Iodide Staining
C6 Glioblastoma	> IC50	Short-term	> 90	MTT
KCs (Kupffer Cells)	20	2	10	Not specified
KCs (Kupffer Cells)	30	2	49	Not specified
MDA-MB-231 (Breast Cancer)	20	Not specified	77	Not specified
MCF-7 (Breast Cancer)	20	Not specified	53	Not specified
MCF-7TN-R (Breast Cancer)	20	Not specified	27	Not specified

Data compiled from multiple sources.[6][7][8][9][10]

Table 2: Effect of C6-Ceramide on Caspase Activation

Cell Line	C6-Ceramide Concentration (µM)	Incubation Time (hours)	Fold Increase in Caspase 3/9 and PARP Cleavage
OPM2 (Multiple Myeloma)	1.25-40	Not specified	~4-fold

Data from a study on multiple myeloma cells.[11]

Signaling Pathways of C6-Ceramide-Induced Apoptosis

C6-ceramide initiates apoptosis through a complex network of signaling pathways, impacting both the extrinsic and intrinsic routes of programmed cell death.

The Extrinsic (Death Receptor) Pathway

The extrinsic pathway is triggered by the binding of extracellular death ligands to their corresponding death receptors on the cell surface. C6-ceramide has been shown to play a role in this pathway, primarily through the activation of caspase-8.[5] In some cell types, ceramide can promote the clustering of death receptors, such as Fas, facilitating the formation of the Death-Inducing Signaling Complex (DISC) and subsequent activation of initiator caspase-8.[1] Activated caspase-8 then directly cleaves and activates effector caspases, such as caspase-3, leading to the execution of apoptosis.[12]

Caption: C6-Ceramide in the Extrinsic Apoptotic Pathway.

The Intrinsic (Mitochondrial) Pathway

The intrinsic pathway is initiated by various intracellular stresses and converges at the mitochondria. C6-ceramide is a potent activator of this pathway. It can directly interact with mitochondria to induce the release of pro-apoptotic factors, most notably cytochrome c.[4][13][14][15][16]

The release of cytochrome c is a critical event, often referred to as the "point of no return" in apoptosis. Once in the cytosol, cytochrome c binds to Apaf-1, leading to the formation of the apoptosome and the activation of the initiator caspase-9.[17] Caspase-9 then activates effector caspases like caspase-3, culminating in apoptosis.

C6-ceramide's influence on the mitochondria is multifaceted:

• Bax/Bcl-2 Regulation: C6-ceramide can modulate the balance of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins of the Bcl-2 family. It promotes the translocation of Bax from the cytosol to the mitochondrial outer membrane, where Bax oligomerizes to form pores, facilitating cytochrome c release.[18][19][20][21][22] Conversely, the anti-apoptotic protein Bcl-2 can inhibit ceramide-induced apoptosis by preventing cytochrome c release.[11][13][23]

• Mitochondrial Outer Membrane Permeabilization (MOMP): The formation of Bax pores leads to MOMP, a key event in the intrinsic pathway that allows the release of intermembrane space proteins.[7]

Caption: C6-Ceramide in the Intrinsic Apoptotic Pathway.

Role of JNK and PKCζ

Beyond the core apoptotic machinery, C6-ceramide also engages other signaling molecules that modulate the apoptotic response:

• c-Jun N-terminal Kinase (JNK): C6-ceramide is a known activator of the JNK stress-activated protein kinase pathway.[12] Activated JNK can phosphorylate and regulate the activity of various proteins, including members of the Bcl-2 family, thereby promoting apoptosis.[20] Inhibition of JNK has been shown to protect cells from C6-ceramide-induced apoptosis.[12]

• Protein Kinase C zeta (PKCζ): C6-ceramide can directly activate the atypical protein kinase C isoform, PKCζ.[23][24][25] The role of PKCζ in ceramide-induced apoptosis is complex and can be context-dependent, with some studies suggesting a pro-apoptotic role and others a pro-survival function.

Caption: C6-Ceramide and Modulatory Signaling Pathways.

Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate C6-ceramide-induced apoptosis.

Cell Viability Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Cells of interest

• C6-ceramide

• Complete culture medium

• 96-well microplate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Treat the cells with various concentrations of C6-ceramide for the desired time points. Include untreated control wells.

• After the treatment period, add 10 µL of MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C in a humidified atmosphere.

• Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Incubate the plate overnight at 37°C.

• Measure the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.[1][26][27][28]

Caption: MTT Assay Workflow.

Caspase-3 Activity Assay

This assay measures the activity of caspase-3, a key executioner caspase in apoptosis.

Materials:

• Treated and untreated cell lysates

• Assay buffer

• Caspase-3 substrate (e.g., Ac-DEVD-pNA or a fluorogenic substrate)

• Microplate reader (for colorimetric or fluorometric detection)

Procedure:

• Prepare cell lysates from both C6-ceramide-treated and untreated cells.

• Determine the protein concentration of each lysate.

• In a 96-well plate, add an equal amount of protein from each lysate to separate wells.

• Add the assay buffer to each well.

• Initiate the reaction by adding the caspase-3 substrate.

• Incubate the plate at 37°C for 1-2 hours, protected from light if using a fluorogenic substrate.

• Measure the absorbance at 405 nm (for pNA substrate) or fluorescence at the appropriate excitation/emission wavelengths. The signal intensity is proportional to the caspase-3 activity.[2][8][15][29][30]

Caption: Caspase-3 Activity Assay Workflow.

Western Blotting for JNK Phosphorylation

This technique is used to detect the activation of JNK by analyzing its phosphorylation status.

Materials:

• Cell lysates

• SDS-PAGE gels

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibody (anti-phospho-JNK)

• Secondary antibody (HRP-conjugated)

• ECL substrate

• Imaging system

Procedure:

• Prepare cell lysates and determine protein concentrations.

• Separate proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the secondary antibody for 1 hour at room temperature.

• Wash the membrane again and add the ECL substrate.

• Detect the chemiluminescent signal using an imaging system. The intensity of the band corresponding to phospho-JNK indicates its activation level.[31][32][33][34][35]

TUNEL Assay

The TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) assay detects DNA fragmentation, a hallmark of late-stage apoptosis.

Materials:

• Fixed and permeabilized cells

• TdT reaction buffer

• Terminal deoxynucleotidyl transferase (TdT)

• BrdU or a fluorescently labeled dUTP

• Staining buffer

• Flow cytometer or fluorescence microscope

Procedure:

• Fix and permeabilize the cells according to standard protocols.

• Incubate the cells with the TdT reaction mixture containing TdT and labeled dUTPs for 1-2 hours at 37°C.

• Wash the cells to remove unincorporated nucleotides.

• If using an indirect method (e.g., BrdU), incubate with a fluorescently labeled anti-BrdU antibody.

• Resuspend the cells in a staining buffer.

• Analyze the cells by flow cytometry or fluorescence microscopy to detect the fluorescent signal in apoptotic cells.[36][37]

Conclusion

C6-sphingomyelin and its active metabolite, C6-ceramide, are invaluable tools for dissecting the complex signaling networks that control apoptosis. By activating both the extrinsic and intrinsic apoptotic pathways, and modulating key signaling molecules like JNK and PKCζ, C6-ceramide provides a robust model for studying programmed cell death. The quantitative data and detailed experimental protocols provided in this guide offer a solid foundation for researchers and drug development professionals to investigate the therapeutic potential of targeting ceramide signaling pathways in various diseases, including cancer. Further research into the precise molecular interactions of C6-ceramide will undoubtedly unveil new targets for therapeutic intervention.

References

• 1. MTT assay protocol | Abcam [abcam.com]
• 2. caspase3 assay [assay-protocol.com]
• 3. researchgate.net [researchgate.net]
• 4. Ceramide induces cytochrome c release from isolated mitochondria. Importance of mitochondrial redox state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Techniques for Ceramide Analysis - Creative Proteomics [creative-proteomics.com]
• 6. C6 Ceramide (d18:1/6:0) as a Novel Treatment of Cutaneous T Cell Lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Caspase Activity Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 9. C6-Ceramide Enhances Phagocytic Activity of Kupffer Cells through the Production of Endogenous Ceramides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Anti-cancer effectiveness of a novel ceramide analog on chemo-sensitive and chemo-resistant breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The ceramide pathway is involved in the survival, apoptosis and exosome functions of human multiple myeloma cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Ceramide Promotes Apoptosis in Chronic Myelogenous Leukemia-Derived K562 Cells by a Mechanism Involving Caspase-8 and JNK - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Ceramide induces cytochrome c release from isolated mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. mpbio.com [mpbio.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. files.core.ac.uk [files.core.ac.uk]
• 19. Ordering of ceramide formation, caspase activation, and Bax/Bcl-2 expression during etoposide-induced apoptosis in C6 glioma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Mitochondrial Ceramide-Rich Macrodomains Functionalize Bax upon Irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Traceless synthesis of ceramides in living cells reveals saturation-dependent apoptotic effects - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Ceramide recruits and activates protein kinase C zeta (PKC zeta) within structured membrane microdomains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Atypical PKC zeta is activated by ceramide, resulting in coactivation of NF-kappaB/JNK kinase and cell survival - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Ceramide-induced inhibition of Akt is mediated through protein kinase Czeta: implications for growth arrest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 27. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 28. broadpharm.com [broadpharm.com]
• 29. biogot.com [biogot.com]
• 30. sigmaaldrich.com [sigmaaldrich.com]
• 31. benchchem.com [benchchem.com]
• 32. benchchem.com [benchchem.com]
• 33. researchgate.net [researchgate.net]
• 34. benchchem.com [benchchem.com]
• 35. Western blot for phosphorylated proteins | Abcam [abcam.com]
• 36. clyte.tech [clyte.tech]
• 37. Analysis of apoptosis by cytometry using TUNEL assay - PMC [pmc.ncbi.nlm.nih.gov]

The Role of N-hexanoylsphingosine-1-phosphocholine in the Modulation of Membrane Domains: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-hexanoylsphingosine-1-phosphocholine (C6-ceramide-1-phosphate, C6-C1P) is a synthetic, cell-permeable analog of the bioactive sphingolipid ceramide-1-phosphate (C1P). While traditionally, lipid rafts are defined as microdomains enriched in cholesterol and sphingomyelin, the role of C1P in membrane organization is more nuanced than direct raft formation. This technical guide synthesizes current research on the biophysical properties of C1P, its influence on membrane domains, and its associated signaling pathways. Rather than inducing the formation of classical lipid rafts, evidence suggests that C1P forms its own distinct nano- and microdomains and can modulate the structure of ceramide-induced membrane platforms. This guide provides an in-depth analysis of the experimental methodologies used to study these phenomena and presents key data in a structured format for researchers in sphingolipid biology and drug development.

Introduction: N-hexanoylsphingosine-1-phosphocholine and Membrane Dynamics

N-hexanoylsphingosine-1-phosphocholine is the N-acylated form of sphingosine-1-phosphate, consisting of a sphingosine backbone, a phosphate group at position 1, and a hexanoyl (C6) fatty acid chain. This short acyl chain enhances its solubility and cell permeability, making it a valuable tool for studying the intracellular functions of C1P.

Ceramide, the precursor to C1P, is known to induce the coalescence of small, pre-existing lipid rafts into larger, more stable platforms, which are critical for signal transduction.[1][2] The phosphorylation of ceramide to C1P by ceramide kinase (CerK) introduces a negatively charged headgroup, altering its biophysical properties and its interactions within the membrane.[3][4] Current research indicates that C1P does not typically co-localize with traditional lipid raft markers but rather forms its own domains or can reverse the formation of ceramide-induced gel-like domains.[3][5] This suggests a dynamic interplay where the balance between ceramide and C1P levels, often referred to as a "sphingolipid rheostat," dictates the structure and function of membrane microdomains.[6]

Biophysical Properties and Domain Formation

The biophysical characteristics of C1P are critical to its role in membrane organization. Unlike its precursor ceramide, which has a cone shape and induces negative curvature stress, the charged headgroup of C1P modifies its packing properties within the lipid bilayer.

Formation of C1P-Enriched Domains

Studies using model membranes have shown that C1P can self-assemble into distinct domains. The formation and characteristics of these domains are influenced by several factors:

• pH: At physiological pH, the phosphomonoester headgroup of C1P is dianionic, leading to electrostatic repulsion between molecules and a more disordered arrangement. At slightly acidic pH, C1P can form highly ordered crystalline structures through intermolecular hydrogen bonding.[5]

• Divalent Cations: Ions such as Ca2+ can mask the negative charge of the phosphate group, promoting the formation of more ordered C1P domains.[5]

• Acyl Chain Length: While direct comparisons with C6-C1P are limited, studies on ceramides show that acyl chain length significantly impacts domain properties. Shorter chains generally lead to more fluid domains.[7]

Biophysical studies have demonstrated that C1P can induce the formation of non-lamellar structures in membranes, which can influence processes like membrane fusion and protein insertion.[5]

Signaling Pathways Associated with C1P and Membrane Domains

C1P is a bioactive lipid that can act as both an intracellular second messenger and an extracellular signaling molecule. Its localization within specific membrane domains is thought to be crucial for its signaling functions.

Intracellular Signaling

Intracellularly, C1P has been shown to directly interact with and modulate the activity of several proteins. A key target is cytosolic phospholipase A2α (cPLA2α), an enzyme involved in the inflammatory response. The interaction with cPLA2α is thought to occur at the membrane interface and is crucial for its activation.[3]

dot

Caption: Intracellular C1P signaling via cPLA2α activation.

Extracellular Signaling

Exogenously added C1P can stimulate cell migration, suggesting the existence of a cell surface receptor.[3] While a specific high-affinity receptor has yet to be definitively identified, evidence points towards a G protein-coupled receptor (GPCR) that, upon binding C1P, initiates downstream signaling cascades.

dot

Caption: Proposed extracellular C1P signaling pathway.

Experimental Protocols

Investigating the effects of C6-C1P on membrane domains requires a combination of biochemical and biophysical techniques.

Preparation of C6-Ceramide-1-Phosphate for Cell Treatment

Short-chain ceramides and their phosphorylated derivatives are more water-soluble than their long-chain counterparts but still require careful preparation for effective delivery to cells.

Materials:

• N-hexanoylsphingosine-1-phosphocholine (C6-C1P)

• Ethanol (100%, cell culture grade)

• Phosphate-buffered saline (PBS)

• Fatty acid-free bovine serum albumin (BSA)

Protocol:

• Prepare a stock solution of C6-C1P in ethanol. For example, dissolve 10 mg of C6-C1P in an appropriate volume of ethanol to achieve a high concentration stock (e.g., 10-20 mM).

• For cell treatment, a common method is to complex the lipid with BSA to enhance its delivery in aqueous culture media.

• In a sterile tube, add the desired amount of the C6-C1P stock solution.

• Evaporate the ethanol under a stream of nitrogen gas to form a thin lipid film.

• Resuspend the lipid film in PBS containing a suitable concentration of fatty acid-free BSA (e.g., 0.4%).

• Sonicate the solution briefly to ensure complete dissolution and complex formation.

• The C6-C1P/BSA complex can then be added to cell culture media at the desired final concentration.

Isolation of Detergent-Resistant Membranes (DRMs)

This biochemical method is widely used to enrich for lipid raft components. It is important to note that DRMs are an approximation of lipid rafts and may not fully represent their native state.

Materials:

• Cells treated with C6-C1P or vehicle control

• Lysis buffer (e.g., MBS: 25 mM MES, 150 mM NaCl, pH 6.5) containing 1% Triton X-100 and protease inhibitors

• Sucrose solutions (e.g., 80%, 35%, and 5% in MBS)

• Ultracentrifuge and tubes

Protocol:

• Harvest and wash cells.

• Lyse the cells in ice-cold lysis buffer for 30 minutes on ice.

• Homogenize the lysate.

• Mix the lysate with an equal volume of 80% sucrose solution to achieve a final concentration of 40% sucrose.

• Place the 40% sucrose/lysate mixture at the bottom of an ultracentrifuge tube.

• Carefully layer 35% sucrose solution on top, followed by a layer of 5% sucrose solution.

• Centrifuge at high speed (e.g., 150,000 x g) for 18-24 hours at 4°C.

• Lipid rafts will float to the interface of the 5% and 35% sucrose layers due to their low buoyant density.

• Carefully collect the opaque band at the 5%/35% interface. This is the DRM fraction.

• Analyze the protein and lipid composition of this fraction, for example by Western blotting or mass spectrometry.

dot

Caption: Workflow for detergent-resistant membrane (DRM) isolation.

Fluorescence Microscopy with Laurdan

Laurdan is a fluorescent dye that is sensitive to the polarity of its environment, which correlates with the packing density of lipids in a membrane. It can be used to visualize the lipid order of different membrane domains.

Materials:

• Cells grown on glass-bottom dishes

• Laurdan stock solution (e.g., 10 mM in DMSO)

• Imaging buffer (e.g., HBSS)

Protocol:

• Treat cells with C6-C1P or vehicle control as required.

• Prepare a fresh Laurdan staining solution by diluting the stock solution in imaging buffer to a final concentration of 5-10 µM.

• Wash the cells with pre-warmed imaging buffer.

• Incubate the cells with the Laurdan staining solution for 30-60 minutes at 37°C.

• Image the cells using a two-photon or confocal microscope equipped with appropriate filters.

• Acquire images in two emission channels simultaneously (e.g., 400-460 nm for ordered phases and 470-530 nm for disordered phases).

• Calculate the Generalized Polarization (GP) value for each pixel using the formula: GP = (I_ordered - I_disordered) / (I_ordered + I_disordered)

• Generate a GP map to visualize regions of different lipid order. Higher GP values correspond to more ordered domains.

Quantitative Data Summary

Currently, there is a lack of specific quantitative data in the literature detailing the precise effects of N-hexanoylsphingosine-1-phosphocholine on the formation of classical lipid rafts. The available data focuses more on the biophysical properties of C1P in model systems and its signaling roles. The tables below summarize the types of quantitative data that are typically generated in studies of membrane domains.

Table 1: Biophysical Properties of C1P in Model Membranes

Property	Method	Observation	Reference
Domain Formation	Fluorescence Microscopy (GUVs)	C1P can form nano- and micro-scale domains in POPC membranes.	[8]
Membrane Curvature	Biophysical Assays	C1P can induce negative membrane curvature and the formation of non-lamellar structures.	[5]
pKa2	pH Titration	The second pKa of the phosphate group is approximately 7.39, influencing its charge state at physiological pH.	[5]
Ion-dependent Organization	Biophysical Assays	Ca2+ can induce ordering of C1P molecules in the membrane.	[5]

Table 2: C1P-Mediated Cellular Responses

Cellular Process	Model System	Quantitative Effect	Reference
Cell Migration	Macrophages	C1P stimulates chemotaxis with a Kd of approximately 7.8 µM.	[3]
Phagocytosis	COS-1 cells	Overexpression of CerK (increasing C1P) enhances phagocytosis and alters Ca2+ signaling at phagosomal sites.	[9]
Apoptosis Inhibition	Macrophages	C1P treatment blocks caspase activation and DNA fragmentation.	[5]

Conclusion and Future Directions

The role of N-hexanoylsphingosine-1-phosphocholine, and C1P in general, in the organization of membrane microdomains is complex and distinct from that of its precursor, ceramide. The current body of evidence does not support a direct role for C1P in the formation of classical, cholesterol- and sphingomyelin-rich lipid rafts. Instead, C1P appears to modulate membrane structure by forming its own unique domains and by potentially destabilizing ceramide-rich platforms. This dynamic interplay is crucial for its diverse signaling functions in cell survival, inflammation, and migration.

Future research should focus on several key areas:

• High-resolution imaging: Super-resolution microscopy techniques could provide more detailed insights into the size, dynamics, and composition of C1P-induced domains in live cells.

• Proteomic and Lipidomic Analyses: Comprehensive analysis of the molecular composition of C1P-enriched domains will be essential to understand which proteins are recruited and how these domains function as signaling hubs.

• Receptor Identification: The definitive identification and characterization of the putative cell surface receptor for C1P will be a major step forward in understanding its extracellular signaling mechanisms.

• Therapeutic Potential: Given the opposing roles of ceramide and C1P in cell fate, targeting the enzymes that regulate their balance, such as ceramide kinase, holds significant promise for the development of novel therapeutics for inflammatory diseases and cancer.

References

• 1. researchgate.net [researchgate.net]
• 2. Ceramide-1-phosphate transfer protein promotes sphingolipid reorientation needed for binding during membrane interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ceramide 1-Phosphate in Cell Survival and Inflammatory Signaling - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. lipotype.com [lipotype.com]
• 5. The Role of Ceramide-1-Phosphate in Biological Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Membranes in Balance: Mechanisms of Sphingolipid Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ceramide and ceramide 1-phosphate in health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The challenge of lipid rafts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ceramide-1-Phosphate in Phagocytosis and Calcium Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Activity of Short-Chain Sphingomyelin Analogs: A Technical Guide for Researchers

An in-depth exploration of the synthesis, biological effects, and experimental analysis of short-chain sphingomyelin analogs for researchers, scientists, and drug development professionals.

Short-chain sphingomyelin analogs are valuable tools in lipid research, offering insights into the complex roles of sphingolipids in cellular processes. Their enhanced cell permeability compared to their long-chain counterparts makes them particularly useful for studying the dynamic metabolism and signaling functions of sphingomyelin and its metabolites, most notably ceramide. This guide provides a comprehensive overview of the biological activities of these analogs, detailed experimental protocols for their study, and a quantitative summary of their effects.

Introduction to Short-Chain Sphingomyelin Analogs

Sphingomyelin, a major component of mammalian cell membranes, is not only a structural lipid but also a key player in signal transduction. The "sphingomyelin cycle," involving the hydrolysis of sphingomyelin to ceramide by sphingomyelinases, is a critical signaling pathway implicated in a variety of cellular responses, including apoptosis, cell cycle arrest, and inflammation.[1][2]

Short-chain sphingomyelin analogs are synthetic versions of sphingomyelin with truncated N-acyl chains, typically ranging from two to eight carbons (e.g., C2, C6, C8). This structural modification increases their water solubility and allows them to be readily taken up by cells.[3] Once inside the cell, these analogs can be metabolized by cellular enzymes, serving as precursors for short-chain ceramides, or they can be used to probe the activity of enzymes involved in sphingolipid metabolism.

Fluorescently labeled short-chain sphingomyelin analogs, such as those conjugated with nitrobenzoxadiazole (NBD) or other fluorophores, are indispensable for visualizing sphingolipid trafficking, metabolism, and localization within cellular compartments like the Golgi apparatus and lipid rafts.[4][5][6]

Biological Activities and Therapeutic Potential

The primary biological activities of short-chain sphingomyelin analogs are closely linked to their metabolic conversion to short-chain ceramides. These ceramides are potent bioactive lipids that can initiate a cascade of signaling events, with apoptosis being the most extensively studied outcome.

Induction of Apoptosis

A wealth of evidence demonstrates that cell-permeable short-chain ceramides, such as C2-ceramide and C6-ceramide, are potent inducers of apoptosis in a wide range of cancer cell lines.[7][8][9] This pro-apoptotic activity forms the basis of their investigation as potential anti-cancer therapeutic agents.[10][11] The apoptotic cascade initiated by short-chain ceramides typically involves the intrinsic (mitochondrial) pathway.

Signaling Pathway of Ceramide-Induced Apoptosis:

The conversion of sphingomyelin to ceramide by sphingomyelinase is a key initiating step in this signaling pathway.

Figure 1: Initiation of the Sphingomyelin Signaling Cascade.

Once generated, ceramide can trigger the mitochondrial apoptosis pathway through various mechanisms.

Figure 2: Key steps in the ceramide-induced intrinsic apoptosis pathway.

Modulation of Other Signaling Pathways

Beyond apoptosis, short-chain sphingomyelin analogs and their ceramide metabolites can influence other signaling pathways, including the c-Jun N-terminal kinase (JNK) pathway, which is involved in cellular stress responses.[7][8]

Quantitative Data on Biological Activity

The cytotoxic and pro-apoptotic effects of short-chain ceramides have been quantified in numerous studies. The half-maximal inhibitory concentration (IC50) or effective concentration (EC50) values vary depending on the specific analog, the cell line, and the experimental conditions.

Cell Line	Analog	Activity	IC50 / EC50 (µM)	Reference(s)
K562 (Chronic Myelogenous Leukemia)	C6-Ceramide	Apoptosis	27.90 (EC50)	[12]
C6 (Glioblastoma)	Ceramide	Cytotoxicity	32.7	[13]
HT29 (Colon Cancer)	Ceramide	Cytotoxicity	40.23	[13]
CCD-18Co (Normal Colon Fibroblasts)	Ceramide	Cytotoxicity	56.91	[13]
C6 (Glioblastoma)	Sphingomyelin	Cytotoxicity	0.25	[13]
HT29 (Colon Cancer)	Sphingomyelin	Cytotoxicity	0.25	[13]
CCD-18Co (Normal Colon Fibroblasts)	Sphingomyelin	Cytotoxicity	0.45	[13]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments used to assess the biological activity of short-chain sphingomyelin analogs.

Analysis of Fluorescent Sphingomyelin Analogs by HPLC

This protocol describes the separation and quantification of a fluorescent short-chain ceramide analog and its metabolite, a fluorescent short-chain sphingomyelin analog, in plasma samples.[7]

Workflow for HPLC Analysis of Fluorescent Sphingolipids:

Figure 3: General workflow for the HPLC analysis of fluorescent sphingolipids.

Materials:

• High-Performance Liquid Chromatography (HPLC) system with a fluorescence detector.

• C18 reverse-phase (RP) column (e.g., Agilent C18, 150 × 4.6 mm, 5 µm).[7]

• Methanol (HPLC grade).

• Trifluoroacetic acid (TFA).

• Aqueous solution of 0.1% TFA.

• Fluorescent ceramide and sphingomyelin standards.

Procedure:

• Sample Preparation: Perform protein precipitation on plasma samples.

• Chromatographic Separation:

  • Mobile Phase: Methanol and 0.1% trifluoroacetic acid in water (88:12, v/v).[7]

  • Flow Rate: 1 mL/min.[7]

  • Column: Agilent C18 RP column (150 × 4.6 mm, 5 µm).[7]

• Fluorescence Detection: Set the excitation and emission wavelengths appropriate for the fluorophore used (e.g., for NBD, excitation at ~460 nm and emission at ~540 nm).

• Quantification: Generate a standard curve using known concentrations of the fluorescent ceramide and sphingomyelin analogs to quantify their amounts in the samples. The limit of quantification can be as low as 0.05 µM for both the fluorescent ceramide and its sphingomyelin metabolite in plasma.[7]

Cell Viability Assessment using MTT Assay

The MTT assay is a colorimetric method to assess cell viability. It measures the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases in living cells to form a purple formazan product.

Materials:

• 96-well plates.

• Cell culture medium.

• Short-chain sphingomyelin analog or ceramide of interest.

• MTT solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF).

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of the short-chain sphingomyelin analog or ceramide for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.

• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control.

Apoptosis Detection by Annexin V and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis. PI is a fluorescent nucleic acid stain that can only enter cells with compromised membranes (late apoptotic and necrotic cells).

Materials:

• Flow cytometer.

• Annexin V-FITC (or another fluorophore) conjugate.

• Propidium Iodide (PI) solution.

• 1X Binding Buffer (typically containing HEPES, NaCl, and CaCl2).

• Phosphate-buffered saline (PBS).

Procedure:

• Cell Treatment: Treat cells with the short-chain sphingomyelin analog or ceramide to induce apoptosis.

• Cell Harvesting: Collect both adherent and floating cells.

• Washing: Wash the cells with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer.

• Staining: Add Annexin V-FITC and PI to the cell suspension and incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

In Vitro Sphingomyelinase (SMase) Activity Assay

This protocol describes a coupled enzyme assay to measure neutral SMase activity.

Workflow for Sphingomyelinase Activity Assay:

Figure 4: General workflow for a coupled enzymatic assay for sphingomyelinase activity.

Materials:

• Sphingomyelinase Assay Kit (e.g., from Sigma-Aldrich, MAK155).

• 96-well black plates with clear bottoms.

• Fluorescence microplate reader.

• Sample containing SMase (e.g., cell lysate).

Procedure (based on a commercial kit):

• Prepare Reagents: Reconstitute and prepare all kit components as per the manufacturer's instructions.

• Standard Curve: Prepare a standard curve using the provided sphingomyelinase standard.

• Reaction Setup: Add the sample and the sphingomyelin substrate to the wells of the 96-well plate.

• Incubation: Incubate the plate at 37°C for 1-2 hours.

• Detection: Add the enzyme mix and the red detection reagent, and incubate at room temperature, protected from light.

• Fluorescence Measurement: Measure the fluorescence intensity at an excitation of ~540 nm and an emission of ~590 nm.

• Calculation: Calculate the SMase activity in the samples based on the standard curve.

In Vitro Sphingomyelin Synthase (SMS) Activity Assay

This assay measures the activity of SMS by quantifying the conversion of a fluorescent ceramide analog (e.g., C6-NBD-ceramide) to its corresponding fluorescent sphingomyelin analog.

Materials:

• Cell or tissue homogenates containing SMS.

• C6-NBD-ceramide.

• Phosphatidylcholine.

• Assay buffer (e.g., containing HEPES, MgCl2, and DTT).

• Thin-layer chromatography (TLC) plates or HPLC system.

Procedure:

• Reaction Mixture: Prepare a reaction mixture containing the cell homogenate, C6-NBD-ceramide, and phosphatidylcholine in the assay buffer.

• Incubation: Incubate the reaction mixture at 37°C for a specific time (e.g., 60 minutes).

• Lipid Extraction: Stop the reaction and extract the lipids using a method like the Folch extraction (chloroform/methanol).

• Analysis:

  • TLC: Spot the extracted lipids on a TLC plate and develop it with an appropriate solvent system to separate C6-NBD-ceramide from C6-NBD-sphingomyelin. Visualize the fluorescent spots under UV light and quantify them using densitometry.

  • HPLC: Analyze the extracted lipids by HPLC with fluorescence detection as described in section 4.1.

• Calculation: Determine the SMS activity by calculating the amount of C6-NBD-sphingomyelin produced over time.

Conclusion

Short-chain sphingomyelin analogs are powerful tools for dissecting the complex roles of sphingolipids in cellular signaling and metabolism. Their ability to readily enter cells and serve as substrates for metabolic enzymes or as precursors for bioactive molecules like ceramide has made them invaluable in apoptosis research and cancer drug development. The experimental protocols detailed in this guide provide a framework for researchers to investigate the multifaceted biological activities of these important lipid analogs. As our understanding of the sphingolipid network continues to grow, the application of these and other innovative tools will undoubtedly lead to new insights into human health and disease.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A fluorescent assay for ceramide synthase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of fluorescent ceramide and sphingomyelin analogs: a novel approach for in vivo monitoring of sphingomyelin synthase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Characterization of N,N,-dimethyl-D-erythro-sphingosine-induced apoptosis and signaling in U937 cells: independence of sphingosine kinase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Ceramide signaling in immunity: a molecular perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

An In-depth Technical Guide to N-Hexanoylsphingosylphosphorylcholine: Synthesis, Structure, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Hexanoylsphingosylphosphorylcholine, a short-chain sphingomyelin critical for research in lipid signaling and metabolism. This document details its synthesis, structure, and involvement in cellular pathways, presenting quantitative data in accessible formats and outlining detailed experimental protocols.

Introduction: The Significance of N-Hexanoylsphingosylphosphorylcholine

N-Hexanoylsphingosylphosphorylcholine, also known as C6-sphingomyelin, is a synthetic, short-chain analog of naturally occurring sphingomyelin. Its structure, comprising a sphingosine backbone, a C6 acyl chain (hexanoyl), and a phosphocholine headgroup, grants it greater aqueous solubility compared to its long-chain counterparts. This property makes it an invaluable tool for in vitro and cell-based studies of sphingolipid metabolism and signaling. It serves as a substrate for sphingomyelinases (SMases) to produce the bioactive lipid ceramide and is synthesized from its precursor, N-hexanoyl-D-erythro-sphingosine (C6-ceramide), by sphingomyelin synthase (SMS). The metabolism of N-Hexanoylsphingosylphosphorylcholine is intricately linked to the regulation of cell growth, differentiation, and apoptosis.

Molecular Structure and Properties

The structural characteristics of N-Hexanoylsphingosylphosphorylcholine dictate its biophysical behavior and biological activity.

Chemical Structure

N-Hexanoylsphingosylphosphorylcholine consists of three key components:

• A D-erythro-sphingosine base: An 18-carbon amino alcohol with a distinctive trans double bond.

• An N-linked hexanoyl group: A saturated six-carbon fatty acid.

• A phosphorylcholine headgroup: Attached to the C1 hydroxyl of the sphingosine base.

Physicochemical Properties

The short hexanoyl chain significantly influences the molecule's physical properties, particularly its behavior in aqueous solutions and lipid membranes.

Property	Value/Description	Reference
Molecular Formula	C29H59N2O6P	[1]
Molecular Weight	578.76 g/mol	[1]
Critical Micelle Concentration (CMC)	While the exact CMC for N-Hexanoylsphingosylphosphorylcholine is not readily available, the structurally similar sphingosylphosphorylcholine has a CMC of 0.158 mM in 10 mM sodium phosphate buffer at 25°C. The addition of the C6 acyl chain would likely lower this value.	[2]
Membrane Behavior	The acyl chain length of sphingomyelins influences the formation and stability of cholesterol-enriched lipid domains (rafts). Short-chain sphingomyelins like the C16 analog show strong interactions with cholesterol, suggesting that N-Hexanoylsphingosylphosphorylcholine would also participate in modulating membrane lateral organization.	[3]

Synthesis of N-Hexanoylsphingosylphosphorylcholine

The synthesis of N-Hexanoylsphingosylphosphorylcholine is primarily achieved enzymatically, mirroring the biological pathway. The key enzyme is sphingomyelin synthase (SMS), which catalyzes the transfer of a phosphocholine headgroup from phosphatidylcholine (PC) to C6-ceramide.

Enzymatic Synthesis Workflow

Caption: Workflow for the enzymatic synthesis of N-Hexanoylsphingosylphosphorylcholine.

Detailed Experimental Protocol: Enzymatic Synthesis

This protocol is adapted from methodologies used for sphingomyelin synthase activity assays.[4][5]

Materials:

• N-Hexanoyl-D-erythro-sphingosine (C6-ceramide)

• Phosphatidylcholine (PC)

• Cell homogenate from cells expressing sphingomyelin synthase (e.g., SMS1-CHO or SMS2-CHO cells)

• Reaction buffer (e.g., HEPES buffer, pH 7.4)

• Chloroform

• Methanol

• Thin-layer chromatography (TLC) plates (silica gel)

• TLC developing solvent (e.g., chloroform/methanol/acetic acid/water, 25:15:4:2, v/v)[6]

• Iodine chamber for visualization

Procedure:

• Preparation of Reactants:

  • Prepare a stock solution of C6-ceramide in a suitable organic solvent (e.g., ethanol or DMSO).

  • Prepare a stock solution of phosphatidylcholine in ethanol.

• Enzyme Preparation:

  • Homogenize cultured cells overexpressing sphingomyelin synthase in a suitable lysis buffer.

  • Determine the protein concentration of the cell homogenate using a standard protein assay (e.g., BCA assay).

• Enzymatic Reaction:

  • In a microcentrifuge tube, combine the cell homogenate (e.g., 200 µg of protein), C6-ceramide, and phosphatidylcholine in the reaction buffer. The final concentrations should be optimized, but a starting point could be in the low micromolar range for C6-ceramide.

  • Incubate the reaction mixture at 37°C for 2 hours with gentle agitation.

• Lipid Extraction:

  • Stop the reaction by adding a chloroform/methanol mixture (2:1, v/v) to the reaction tube.

  • Vortex thoroughly and centrifuge to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen gas.

• Purification by TLC:

  • Resuspend the dried lipid extract in a small volume of chloroform/methanol (2:1, v/v).

  • Spot the resuspended extract onto a silica gel TLC plate.

  • Develop the TLC plate in a chamber with the appropriate developing solvent.

  • After development, dry the plate and visualize the lipid bands using an iodine chamber. The band corresponding to N-Hexanoylsphingosylphosphorylcholine can be identified by comparing its migration to a standard if available.

  • Scrape the silica corresponding to the product band and elute the lipid with chloroform/methanol.

• Quantification and Characterization:

  • The purified product can be quantified using methods like phosphate analysis or by employing a fluorescently labeled C6-ceramide precursor and measuring fluorescence intensity.

  • For rigorous quantification and structural confirmation, liquid chromatography-mass spectrometry (LC-MS/MS) is the method of choice.

Quantitative Data for Synthesis and Analysis

Parameter	Method	Typical Value/Result	Reference
Reaction Time	Enzymatic Synthesis	Maximum product formation observed after 60 minutes.	[5]
Protein Concentration	Enzymatic Synthesis	0.1 µg/µL of cell homogenate protein.	[5]
LC-MS/MS Detection	SRM (Selected Reaction Monitoring)	C6-Ceramide (d18:1/6:0): Q1/Q3 = 400.4/264.3C6-Sphingomyelin (d18:1/6:0): Q1/Q3 = 547.5/184.1	[5]
TLC Separation	HPTLC	Rf values of sphingomyelins are dependent on acyl chain length. Short-chain species migrate further up the plate.	[6]

Role in Cellular Signaling Pathways

N-Hexanoylsphingosylphosphorylcholine is a key molecule in the "Sphingomyelin Cycle," a central signaling pathway. Its synthesis and degradation directly impact the cellular levels of potent second messengers, namely ceramide and diacylglycerol (DAG).

Caption: The central role of N-Hexanoylsphingosylphosphorylcholine in the Sphingomyelin Cycle.

The synthesis of N-Hexanoylsphingosylphosphorylcholine by sphingomyelin synthase consumes ceramide, an anti-proliferative and pro-apoptotic molecule, while simultaneously producing diacylglycerol, which is known to activate Protein Kinase C (PKC) and promote cell growth and survival.[7] Conversely, the hydrolysis of N-Hexanoylsphingosylphosphorylcholine by sphingomyelinase generates ceramide, initiating signaling cascades that can lead to apoptosis, cell cycle arrest, and inflammation.

Experimental Protocols for Studying N-Hexanoylsphingosylphosphorylcholine Metabolism

Assay for Sphingomyelinase Activity

This protocol measures the activity of sphingomyelinase by quantifying the production of ceramide from N-Hexanoylsphingosylphosphorylcholine.

Materials:

• Purified N-Hexanoylsphingosylphosphorylcholine

• Cell lysate or purified sphingomyelinase

• Assay buffer (e.g., acetate buffer for acid SMase, Tris-HCl for neutral SMase)

• Reagents for ceramide quantification (e.g., LC-MS/MS or by using a radiolabeled substrate)

Procedure:

• Reaction Setup:

  • Prepare a solution of N-Hexanoylsphingosylphosphorylcholine in the appropriate assay buffer.

  • Add the enzyme source (cell lysate or purified enzyme) to initiate the reaction.

  • Incubate at 37°C for a specified time (e.g., 30-60 minutes).

• Reaction Termination and Lipid Extraction:

  • Stop the reaction by adding chloroform/methanol (2:1, v/v).

  • Perform lipid extraction as described in section 3.2.

• Quantification of Ceramide:

  • Analyze the lipid extract by LC-MS/MS to quantify the amount of C6-ceramide produced.[8]

  • Alternatively, if using ¹⁴C-labeled N-Hexanoylsphingosylphosphorylcholine, separate the substrate and product by TLC and quantify the radioactivity of the ceramide spot.[9]

Conclusion

N-Hexanoylsphingosylphosphorylcholine is a versatile and essential tool for researchers in the field of sphingolipid biochemistry and cell signaling. Its unique physicochemical properties allow for the detailed investigation of enzymatic activities and signaling pathways that are often difficult to study with its natural, long-chain analogs. The experimental protocols and data presented in this guide provide a solid foundation for the synthesis, purification, and utilization of this important molecule in a research setting. Further characterization of its biophysical properties and its interactions within complex lipid environments will continue to illuminate the intricate roles of sphingolipids in health and disease.

References

• 1. The enzymatic synthesis of sphingomyelin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The critical micelle concentrations of lysophosphatidic acid and sphingosylphosphorylcholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sphingomyelin Acyl Chains Influence the Formation of Sphingomyelin- and Cholesterol-Enriched Domains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A facile method for monitoring sphingomyelin synthase activity in HeLa cells using liquid chromatography/mass spectrometry - Analyst (RSC Publishing) DOI:10.1039/D4AN00304G [pubs.rsc.org]
• 6. Analysis of natural and synthetic sphingomyelins using high-performance thin-layer chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification of a family of animal sphingomyelin synthases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A simple, highly sensitive, and facile method to quantify ceramide at the plasma membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Use of N-([1-14C]hexanoyl)-D-erythro-sphingolipids to assay sphingolipid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

Intracellular Localization of Exogenous C6-Sphingomyelin: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the intracellular journey of exogenously supplied C6-sphingomyelin, a short-chain analog of sphingomyelin. Its fluorescent derivatives, particularly C6-NBD-sphingomyelin, serve as invaluable tools for dissecting the complex pathways of sphingolipid trafficking and metabolism. This document provides a comprehensive overview of its localization, the experimental protocols to study it, and its role in signaling pathways, with a focus on ceramide-induced apoptosis.

Intracellular Trafficking of Exogenous C6-Sphingomyelin

Exogenous C6-sphingomyelin, once introduced to cells, embarks on a dynamic journey through various intracellular compartments. The primary route involves its insertion into the plasma membrane, followed by endocytosis and subsequent sorting to different organelles. Fluorescently labeled C6-sphingomyelin, such as C6-NBD-SM, allows for the visualization of these processes.

Upon internalization, C6-NBD-sphingomyelin is transported to early endosomes. From this sorting hub, it can be directed along two main pathways: a rapid recycling pathway back to the plasma membrane or a slower pathway to late endosomes and lysosomes for degradation. A portion of the endocytosed sphingomyelin can also be transported to the Golgi apparatus.

Alternatively, when cells are treated with C6-NBD-ceramide, a precursor, it is rapidly taken up and accumulates in the Golgi apparatus. Here, it is metabolized to C6-NBD-sphingomyelin and C6-NBD-glucosylceramide, which are then transported to the plasma membrane via vesicular transport.

Quantitative Distribution of C6-Sphingomyelin

Precise quantitative data on the time-dependent distribution of exogenous C6-sphingomyelin across various organelles is not extensively available in a consolidated format. Studies often focus on specific aspects of its trafficking, and experimental conditions can vary significantly. The following table summarizes the general observations and available quantitative insights into the subcellular localization of fluorescently labeled sphingomyelin analogs.

Organelle	General Localization and Trafficking	Available Quantitative Data	Citation
Plasma Membrane	Initial site of insertion and a major destination for recycled and newly synthesized C6-SM. Site of C6-SM hydrolysis by neutral sphingomyelinase to generate ceramide.	Studies using BODIPY-SM have shown that 55-67% resides in the outer leaflet of the plasma membrane.	[1]
Early Endosomes	A key sorting station for internalized C6-SM, directing it towards recycling or degradation pathways.	C6-NBD-SM rapidly populates endosomal structures within 5 minutes of internalization.	[1]
Recycling Endosomes	Mediates the return of C6-SM to the plasma membrane.	A significant portion of internalized C6-NBD-SM is sorted for recycling back to the plasma membrane.	[2]
Late Endosomes/Lysosomes	The destination for C6-SM targeted for degradation.	After 30 minutes of internalization in HT29 cells, C6-NBD-sphingomyelin shows colocalization with lysosomal markers.	[3]
Golgi Apparatus	Site of synthesis of C6-SM from its precursor, C6-ceramide. Also a destination for a fraction of endocytosed C6-SM.	C6-NBD-ceramide concentrates in the Golgi, where it is converted to C6-NBD-sphingomyelin.	[4]

Experimental Protocols

Tracking Intracellular Trafficking of C6-NBD-Sphingomyelin using Fluorescence Microscopy

This protocol outlines the general steps for visualizing the intracellular localization of C6-NBD-sphingomyelin.

Materials:

• C6-NBD-sphingomyelin (or C6-NBD-ceramide)

• Culture medium appropriate for the cell line

• Phosphate-buffered saline (PBS)

• Coverslips

• Fluorescence microscope with appropriate filter sets for NBD (Excitation ~460 nm, Emission ~540 nm)

• Optional: Organelle-specific fluorescent markers (e.g., for Golgi, lysosomes)

Procedure:

• Cell Culture: Plate cells on coverslips in a petri dish and grow to the desired confluency.

• Labeling:

  • Prepare a working solution of C6-NBD-sphingomyelin in a suitable carrier (e.g., complexed with BSA in serum-free medium).

  • Remove the culture medium from the cells and wash with PBS.

  • Incubate the cells with the C6-NBD-sphingomyelin solution at a low temperature (e.g., 4°C) for a defined period (e.g., 30 minutes) to allow for insertion into the plasma membrane while minimizing endocytosis.

• Chase:

  • Wash the cells with cold PBS to remove unbound fluorescent lipid.

  • Add pre-warmed complete culture medium to the cells.

  • Incubate the cells at 37°C for various time points (e.g., 5, 15, 30, 60 minutes) to allow for internalization and trafficking.

• Fixation (Optional):

  • At each time point, wash the cells with PBS and fix with a suitable fixative (e.g., 4% paraformaldehyde in PBS).

• Imaging:

  • Mount the coverslips on microscope slides.

  • Visualize the cells using a fluorescence microscope. Capture images at different time points to observe the dynamic changes in the subcellular localization of C6-NBD-sphingomyelin.

  • If co-localization studies are performed, use appropriate filter sets for the organelle markers.

Quantification of Cell Surface C6-NBD-Sphingomyelin using the Back-Exchange Method

This method allows for the quantification of the fluorescent lipid present on the outer leaflet of the plasma membrane.

Materials:

• Cells labeled with C6-NBD-sphingomyelin (as described above)

• Bovine serum albumin (BSA) solution (e.g., 1% w/v in serum-free medium)

• Ice-cold PBS

• Fluorometer or fluorescence plate reader

Procedure:

• Labeling and Chase: Label cells with C6-NBD-sphingomyelin and perform a chase for the desired time as described in protocol 2.1.

• Back-Exchange:

  • At the end of the chase period, place the cells on ice.

  • Wash the cells with ice-cold PBS.

  • Incubate the cells with a cold BSA solution for a short period (e.g., 15-30 minutes) on ice. The BSA will act as a sink to extract the C6-NBD-sphingomyelin from the outer leaflet of the plasma membrane.

  • Collect the BSA-containing medium (the "back-exchange medium").

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells using a suitable lysis buffer.

• Quantification:

  • Measure the fluorescence intensity of the back-exchange medium and the cell lysate using a fluorometer.

  • The percentage of C6-NBD-sphingomyelin on the cell surface can be calculated as: (Fluorescence of back-exchange medium) / (Fluorescence of back-exchange medium + Fluorescence of cell lysate) x 100%

Subcellular Fractionation for Quantifying C6-NBD-Sphingomyelin Distribution

This protocol provides a general workflow for separating major organelles to quantify the distribution of C6-NBD-sphingomyelin.

Materials:

• Cells labeled with C6-NBD-sphingomyelin

• Homogenization buffer (e.g., sucrose-based buffer with protease inhibitors)

• Dounce homogenizer or needle and syringe

• Centrifuge and ultracentrifuge

• Buffers for differential centrifugation

• Protein assay reagents

• Fluorometer

Procedure:

• Cell Labeling and Harvesting: Label cells with C6-NBD-sphingomyelin and chase for the desired time. Harvest the cells by scraping or trypsinization.

• Homogenization: Resuspend the cell pellet in ice-cold homogenization buffer and disrupt the cells using a Dounce homogenizer or by passing them through a fine-gauge needle.

• Differential Centrifugation:

  • Nuclear Fraction: Centrifuge the homogenate at a low speed (e.g., 1,000 x g) to pellet the nuclei.

  • Mitochondrial/Lysosomal Fraction: Transfer the supernatant to a new tube and centrifuge at a higher speed (e.g., 10,000 x g) to pellet mitochondria and lysosomes.

  • Microsomal Fraction (containing Golgi and ER): Transfer the resulting supernatant to an ultracentrifuge tube and spin at a very high speed (e.g., 100,000 x g) to pellet the microsomal fraction.

  • Cytosolic Fraction: The final supernatant contains the cytosolic components.

• Quantification:

  • Resuspend each organelle pellet in a suitable buffer.

  • Measure the fluorescence of C6-NBD-sphingomyelin in each fraction using a fluorometer.

  • Determine the protein concentration of each fraction to normalize the fluorescence values.

  • Calculate the percentage of total cellular fluorescence in each subcellular fraction.

Signaling Pathways and Visualizations

The hydrolysis of sphingomyelin at the plasma membrane by neutral sphingomyelinase (nSMase) generates ceramide, a potent second messenger involved in various signaling cascades, most notably apoptosis.

Ceramide-Mediated Apoptotic Signaling Pathway

External stimuli, such as TNF-α, can activate nSMase, leading to the production of ceramide. Ceramide can then trigger a cascade of events culminating in programmed cell death.

References

• 1. researchgate.net [researchgate.net]
• 2. Endocytic Trafficking of Sphingomyelin Depends on Its Acyl Chain Length - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sorting of sphingolipids in the endocytic pathway of HT29 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to N-Hexanoylsphingosylphosphorylcholine (C6-SM): Discovery, Characterization, and Application

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sphingomyelin (SM) is a critical sphingolipid component of cell membranes, playing a vital role in membrane structure and signal transduction.[1] The study of its metabolism and signaling pathways has been hampered by the biophysical properties of native long-chain sphingomyelins, which are highly hydrophobic and difficult to administer in cellular assays. To overcome these challenges, short-chain, water-soluble analogs were developed. N-Hexanoylsphingosylphosphorylcholine (C6-SM), a synthetic sphingomyelin with a six-carbon N-acyl chain, serves as a crucial tool in sphingolipid research. Its increased solubility allows for efficient delivery to cells, where it is metabolized by native enzymes to produce bioactive C6-ceramide, enabling the precise study of ceramide-mediated signaling pathways, such as apoptosis.[2][3]

This guide provides a comprehensive overview of the biochemical properties, experimental applications, and key signaling pathways associated with C6-SM.

Physicochemical and Biochemical Properties

C6-SM is the N-hexanoyl derivative of sphingosylphosphorylcholine. For research purposes, it is often used in its native form or as a fluorescently labeled derivative, such as C6-NBD-Sphingomyelin, to visualize its uptake and metabolism.[4]

Property	Data	Reference
Product Name	N-Hexanoylsphingosylphosphorylcholine	N/A
Synonyms	C6-Sphingomyelin, C6-SM	N/A
Chemical Formula	C₂₉H₆₁N₂O₆P	Derived
Molecular Weight	576.78 g/mol	Derived
Primary Metabolic Enzyme	Sphingomyelinase (SMase)	[2]
Primary Bioactive Metabolite	N-Hexanoylsphingosine (C6-Ceramide)	[3][5]
Key Biological Action	Induction of Apoptosis (via C6-Ceramide)	[5]

Core Experimental Protocols

Protocol: In Vitro Neutral Sphingomyelinase (N-SMase) Assay

This protocol details the measurement of N-SMase activity by quantifying the hydrolysis of C6-SM to C6-ceramide.

1. Reagents and Materials:

• Purified or recombinant neutral sphingomyelinase (N-SMase)

• N-Hexanoylsphingosylphosphorylcholine (C6-SM) substrate

• Assay Buffer: 20 mM HEPES, pH 7.4, 10 mM MgCl₂, 2 mM DTT

• Reaction Stop Solution: Chloroform:Methanol (2:1, v/v)

• High-Performance Liquid Chromatography (HPLC) system coupled with a Mass Spectrometer (MS)

2. Procedure:

• Prepare a stock solution of C6-SM in the assay buffer.

• In a microcentrifuge tube, add the desired amount of N-SMase enzyme to the pre-warmed assay buffer.

• Initiate the enzymatic reaction by adding the C6-SM substrate to the tube. The final reaction volume is typically 100-200 µL.

• Incubate the reaction mixture at 37°C for a specified time (e.g., 30-60 minutes).

• Terminate the reaction by adding 4 volumes of ice-cold Chloroform:Methanol stop solution.

• Vortex vigorously and centrifuge to separate the organic and aqueous phases.

• Carefully collect the lower organic phase, which contains the lipid products.

• Dry the organic phase under a stream of nitrogen gas.

• Reconstitute the dried lipid film in a suitable solvent (e.g., Methanol) for analysis.

10. Quantification:

• Analyze the sample using LC-MS/MS to quantify the amount of C6-ceramide produced.

• Calculate enzyme activity based on the rate of product formation (e.g., nmol of C6-ceramide/min/mg of protein).

Protocol: Cellular Apoptosis Induction and Measurement

This protocol describes how to treat cells with C6-SM and measure the subsequent induction of apoptosis via a caspase-3 activity assay.

1. Reagents and Materials:

• Adherent or suspension cells (e.g., CHP-100, Jurkat)

• Complete cell culture medium

• N-Hexanoylsphingosylphosphorylcholine (C6-SM)

• Phosphate-Buffered Saline (PBS)

• Caspase-3 Fluorogenic Substrate (e.g., Ac-DEVD-AMC)

• Cell Lysis Buffer (e.g., 10 mM HEPES, 2 mM EDTA, 0.1% CHAPS, 5 mM DTT)

• Fluorometric plate reader

2. Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that ensures they are in the exponential growth phase at the time of treatment.

• Cell Treatment: Prepare various concentrations of C6-SM in complete culture medium. Replace the existing medium with the C6-SM-containing medium. Include an untreated control group.

• Incubation: Incubate the cells for a desired period (e.g., 24-48 hours) at 37°C in a CO₂ incubator.

• Cell Lysis:

  • For adherent cells, remove the medium and wash once with PBS. Add 50-100 µL of lysis buffer to each well.

  • For suspension cells, centrifuge the plate, aspirate the supernatant, and resuspend the cell pellet in 50-100 µL of lysis buffer.

• Incubate the plate on ice for 15-20 minutes to ensure complete lysis.

• Caspase Assay:

  • Add an equal volume of 2X reaction buffer containing the caspase-3 fluorogenic substrate to each well.

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

• Measurement: Measure the fluorescence using a plate reader at the appropriate excitation/emission wavelengths (e.g., 360/460 nm for AMC). Increased fluorescence indicates higher caspase-3 activity and apoptosis.

Metabolic and Signaling Pathways

Cellular Metabolism of C6-SM

Exogenously supplied C6-SM is readily taken up by cells and serves as a substrate for cellular sphingomyelinases. The primary metabolic event is the hydrolysis of the phosphocholine headgroup by neutral sphingomyelinase (N-SMase) at the plasma membrane, producing C6-ceramide.[2] C6-ceramide can then be further metabolized by ceramidases to C6-sphingosine, which in turn can be phosphorylated by sphingosine kinases (SphK) to form C6-sphingosine-1-phosphate (S1P).

Caption: Metabolic cascade of N-Hexanoylsphingosylphosphorylcholine in the cell.

C6-SM-Mediated Apoptotic Signaling

The biological effects of C6-SM are predominantly mediated by its conversion to C6-ceramide. C6-ceramide is a potent signaling molecule known to induce apoptosis.[5] While multiple downstream pathways exist, a key mechanism involves the activation of the intrinsic (mitochondrial) apoptosis pathway. C6-ceramide accumulation leads to the activation of pro-apoptotic proteins, which in turn trigger the activation of initiator caspases (like caspase-9) and subsequently effector caspases (like caspase-3).[5][6] This caspase cascade culminates in the execution of the apoptotic program, characterized by DNA fragmentation and cell death.

Caption: Simplified signaling pathway for C6-SM-induced apoptosis.

Quantitative Data Summary

The cytotoxic effects of C6-SM are dose-dependent and directly related to the intracellular accumulation of its metabolite, C6-ceramide.[5] Studies comparing short-chain ceramides have shown that C6-ceramide is significantly more cytotoxic than C2-ceramide at equimolar concentrations.[5]

Treatment Concentration	Effect on Cell Viability	Caspase-3 Activation	Reference
0 µM (Control)	100%	Baseline	[3]
1-10 µM	Moderate Decrease	Significant Increase	[3]
> 25 µM	Significant Decrease	Strong Increase	[3][5]
Note: This table represents a summary of typical dose-response effects observed in various cell lines. Exact values are cell-type and experiment-dependent.

Conclusion

N-Hexanoylsphingosylphosphorylcholine (C6-SM) is an indispensable tool for investigating the complex roles of sphingolipids in cellular health and disease. Its utility as a precursor for the bioactive lipid C6-ceramide allows for controlled studies of ceramide-induced signaling, particularly in the context of apoptosis. The detailed protocols and pathway diagrams provided in this guide offer a framework for researchers to effectively utilize C6-SM in their experimental designs to further unravel the intricacies of sphingolipid biology.

References

• 1. Structure of Sphingomyelin Bilayers: A Simulation Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High Dose C6 Ceramide-Induced Response in Embryonic Hippocampal Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. thomassci.com [thomassci.com]
• 5. Differential apoptotic effect and metabolism of N-acetylsphingosine and N-hexanoylsphingosine in CHP-100 human neurotumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]

Cellular Uptake and Metabolism of C6-Sphingomyelin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the cellular uptake and metabolism of N-hexanoyl-D-erythro-sphingosylphosphorylcholine (C6-sphingomyelin). C6-sphingomyelin is a short-chain, cell-permeable analog of native sphingomyelin that is widely utilized as a tool to investigate the complex pathways of sphingolipid metabolism and signaling. Its unique properties allow for the study of enzymes and transport processes in their natural cellular environment. This guide will delve into the mechanisms of its cellular entry, subsequent metabolic fate, and its role in initiating critical signaling cascades, with a focus on apoptosis.

Cellular Uptake of C6-Sphingomyelin

Short-chain sphingomyelin analogs like C6-sphingomyelin are valuable tools for studying lipid metabolism because they can be readily introduced into cells.[1] Unlike their long-chain counterparts, these fluorescently-labeled lipids are more water-soluble, which facilitates their incorporation from the culture medium into the outer leaflet of the plasma membrane.[2] The uptake of these analogs is a critical first step for their subsequent metabolic processing and involvement in cellular signaling.

The acyl chain length of sphingomyelin is a crucial determinant of its endocytic trafficking pathway.[3] While long-chain sphingomyelins are often targeted to late endosomal compartments in a cholesterol-dependent manner, short-chain sphingomyelins like C6-sphingomyelin can be recycled more efficiently through routes that are independent of certain cellular machinery.[3]

Metabolism of C6-Sphingomyelin: The Central Role of Sphingomyelinases

Once incorporated into the cell membrane, C6-sphingomyelin becomes a substrate for sphingomyelinases (SMases), a family of enzymes that catalyze the hydrolysis of sphingomyelin into ceramide and phosphocholine.[4] This enzymatic conversion is a critical step in the generation of the bioactive lipid second messenger, ceramide.[5]

There are two major types of sphingomyelinases involved in this process, distinguished by their optimal pH for activity: neutral sphingomyelinase (N-SMase) and acid sphingomyelinase (A-SMase).

Neutral Sphingomyelinase (N-SMase): N-SMase activity is predominantly found at the plasma membrane.[6] Studies using fluorescently labeled C6-sphingomyelin (C6-NBD-SM) have shown that it is subject to extensive degradation at the plasma membrane by N-SMase.[6] The activity of N-SMase can be influenced by the differentiation state of the cell; for instance, undifferentiated HT29 cells exhibit at least a threefold higher N-SMase activity compared to their differentiated counterparts.[6]

Acid Sphingomyelinase (A-SMase): A-SMase is primarily a lysosomal enzyme, but it can also be secreted and act on the outer leaflet of the plasma membrane.[7] The activation of A-SMase is a key event in cellular stress responses and can be triggered by various stimuli, including pathogens and cytokines.[8][9][10] This activation leads to the generation of ceramide, which plays a crucial role in mediating cellular responses such as apoptosis and inflammation.[10][11]

The metabolic conversion of C6-sphingomyelin to C6-ceramide is a rapid process that can be monitored using fluorescent analogs and analytical techniques like HPLC.[12][13]

Quantitative Data on C6-Sphingomyelin Metabolism

The following tables summarize quantitative data related to sphingomyelin metabolism, providing a comparative overview for researchers.

Table 1: Sphingomyelin Concentration in Various Cell Lines and Tissues

Biological Sample	Sphingomyelin Concentration	Reference
3T3-L1 cells	60.10 ± 0.24 pmol/μg protein	[14]
Rat aortic smooth muscle cells	62.69 ± 0.08 pmol/μg protein	[14]
HT-29 cells	58.38 ± 0.37 pmol/μg protein	[14]
Mouse brain	55.60 ± 0.43 pmol/μg protein	[14]
Mouse kidney	43.75 ± 0.21 pmol/μg protein	[14]
Mouse liver	22.26 ± 0.14 pmol/μg protein	[14]
Mouse plasma	407.40 ± 0.31 μM	[14]

Table 2: Kinetic Parameters of Neutral Sphingomyelinase

Enzyme Source	Substrate	Apparent Km	Reference
Human Serum	Fluorescently labeled SM	60 µM	[15]
Bacillus cereus	[N-methyl-14C]sphingomyelin	14-19 µM	[15]
Rat brain microvessels	Not specified	83 µM	[15]
Rat forebrain homogenate	Not specified	61 µM	[15]

Experimental Protocols

Detailed methodologies are crucial for the reproducible study of C6-sphingomyelin uptake and metabolism. Below are key experimental protocols.

NBD-C6-Ceramide Labeling and Lipid Extraction

This protocol is adapted for labeling cells with a fluorescent ceramide analog to trace its metabolic conversion.[12]

Materials:

• NBD-C6-Ceramide

• Fatty acid-free Bovine Serum Albumin (BSA)

• Phosphate Buffered Saline (PBS)

• Absolute ethanol

• Cell culture medium (complete and reduced serum)

• Chloroform:methanol (1:1, v/v)

Procedure:

• Prepare a 1 mM stock solution of NBD-C6-Ceramide in a suitable solvent.

• Dry down 100 µL of the 1 mM NBD-C6-Ceramide stock solution under a stream of nitrogen gas.

• Redissolve the dried lipid in 200 µL of absolute ethanol.

• Add the ethanolic solution to 1 mL of 0.34 mg/mL fatty acid-free BSA in PBS and vortex to form the NBD-C6-Ceramide/BSA complex. The resulting concentration will be 100 µM.

• Store the complex at -20°C.

• For cell labeling, add the room temperature NBD-C6-Ceramide/BSA complex directly to the cell culture medium to achieve the desired final concentration.

• Incubate the cells for the desired time period (e.g., 1 hour).

• To terminate the experiment and extract lipids, add 200 µL of chloroform:methanol (1:1) to the cell sample.

• Centrifuge at 2000 x g for 5 minutes to separate the phases.

• Collect the organic (lower) phase, dry it down, and dissolve the lipid extract in a suitable solvent (e.g., methanol) for analysis.

Quantitative Analysis of Sphingomyelin by HPLC

This protocol outlines a method for the quantification of sphingomyelin from biological samples.[14]

Materials:

• Internal standard (e.g., dihydrosphingomyelin)

• High-Performance Thin-Layer Chromatography (HPTLC) plates

• Sphingolipid ceramide N-deacylase (SCDase)

• Sphingomyelinase (SMase)

• o-phthalaldehyde (OPA) for derivatization

• HPLC system with a fluorescence detector

Procedure:

• Separate sphingomyelin and the internal standard from the lipid extract using HPTLC.

• Hydrolyze the separated sphingomyelin and internal standard with a combination of SCDase and SMase to release sphingosine and the corresponding base from the internal standard.

• Derivatize the released sphingoid bases with OPA.

• Analyze the derivatized samples by HPLC with fluorescence detection. The sphingomyelin content is quantified by comparing its peak area to that of the internal standard.

NBD-Lipid Uptake Assay using Flow Cytometry

This protocol provides a quantitative method to measure the internalization of fluorescently labeled lipids.[2]

Materials:

• Mammalian cells in suspension

• NBD-labeled lipid (e.g., C6-NBD-SM) dissolved in DMSO

• TBSS buffer

• Phospholipase inhibitors (e.g., PMSF and OBAA)

• Bovine Serum Albumin (BSA) solution (e.g., 20%)

• Flow cytometer

Procedure:

• Resuspend cells in TBSS buffer to a concentration of approximately 106 cells/mL.

• Pre-incubate the cells with phospholipase inhibitors (e.g., 1 mM PMSF and 5 µM OBAA) for 10 minutes at 20°C to prevent metabolic conversion of the NBD-lipid.

• Add the NBD-lipid solution to the cell suspension and incubate for various time points.

• At each time point, take two aliquots.

• To one aliquot, add a BSA solution to extract the NBD-lipid remaining in the outer leaflet of the plasma membrane (back-extraction). The other aliquot serves as a total cell-associated fluorescence control.

• Analyze both sets of samples by flow cytometry to quantify the internalized (BSA-inaccessible) fluorescence.

Signaling Pathways of C6-Sphingomyelin Metabolites

The hydrolysis of sphingomyelin to ceramide is a key event in the initiation of cellular signaling pathways, most notably apoptosis (programmed cell death).[8] Ceramide can be generated through the action of both neutral and acid sphingomyelinases, which are activated by a variety of cellular stresses and receptor-mediated signals.

C6-Sphingomyelin Metabolism and Downstream Signaling

The following diagram illustrates the central metabolic pathway of C6-sphingomyelin and its connection to downstream signaling events.

Caption: Metabolic conversion of C6-Sphingomyelin to C6-Ceramide by sphingomyelinases.

Ceramide-Mediated Apoptosis: Extrinsic and Intrinsic Pathways

Ceramide is a critical mediator in both the extrinsic (death receptor-mediated) and intrinsic (mitochondrial) pathways of apoptosis.

The diagram below outlines the key steps in these two apoptotic signaling cascades initiated by ceramide.

Caption: Ceramide-mediated extrinsic and intrinsic apoptosis signaling pathways.

Experimental Workflow for Studying C6-Sphingomyelin Uptake and Metabolism

The following diagram provides a logical workflow for a typical experiment investigating the cellular fate of C6-sphingomyelin.

Caption: A typical experimental workflow for studying C6-sphingomyelin cellular dynamics.

Conclusion

C6-sphingomyelin is an indispensable tool for dissecting the intricate pathways of sphingolipid metabolism and signaling. Its ability to readily enter cells and serve as a substrate for key metabolic enzymes provides a dynamic window into processes that are fundamental to cell fate decisions. The quantitative data and detailed protocols provided in this guide offer a solid foundation for researchers and drug development professionals to design and execute robust experiments in this critical area of cell biology. A thorough understanding of C6-sphingomyelin uptake and metabolism is paramount for developing novel therapeutic strategies that target sphingolipid pathways in various diseases.

References

• 1. Protocol to measure uptake and recycling of Tf in HeLa cells – Barth Grant [barthgrant.com]
• 2. NBD-lipid Uptake Assay for Mammalian Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Endocytic Trafficking of Sphingomyelin Depends on Its Acyl Chain Length - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Acid and neutral sphingomyelinases: roles and mechanisms of regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Keep Your Friends Close, but Your Enemies Closer: Role of Acid Sphingomyelinase During Infection and Host Response [frontiersin.org]
• 7. Stress-induced apoptosis and the sphingomyelin pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The role of acid sphingomyelinase and modulation of sphingolipid metabolism in bacterial infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Emerging roles of the acid sphingomyelinase/ceramide pathway in metabolic and cardiovascular diseases: Mechanistic insights and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Defining a Role for Acid Sphingomyelinase in the p38/Interleukin-6 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Quantitative Analysis of Sphingomyelin by High-Performance Liquid Chromatography after Enzymatic Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Characterization of a Neutral Sphingomyelinase Activity in Human Serum and Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 15. bosterbio.com [bosterbio.com]

Protocols & Analytical Methods

Application Notes and Protocols for N-Hexanoylsphingosylphosphorylcholine in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Hexanoylsphingosylphosphorylcholine, also known as C6-Sphingomyelin, is a synthetic, cell-permeable analog of sphingomyelin, a crucial component of mammalian cell membranes. As a key molecule in the sphingolipid signaling pathway, it plays a vital role in various cellular processes, including proliferation, apoptosis, and cell cycle regulation. The metabolism of sphingomyelin produces bioactive lipids like ceramide and sphingosine-1-phosphate (S1P), which act as second messengers with often opposing effects on cell fate. Ceramide is widely recognized as a potent inducer of apoptosis and cell cycle arrest, while S1P is generally associated with cell survival and proliferation.[1][2] The balance between these sphingolipid metabolites, often termed the "sphingolipid rheostat," is critical in determining whether a cell undergoes apoptosis or continues to proliferate.[2]

The exogenous application of N-Hexanoylsphingosylphosphorylcholine to cultured cells allows for the direct investigation of the sphingomyelin signaling pathway. Its short N-acyl chain facilitates its incorporation into cellular membranes and subsequent metabolism. In cancer research, N-Hexanoylsphingosylphosphorylcholine and its metabolites are of significant interest due to their potential to modulate tumor cell growth and survival.[1] These application notes provide a comprehensive guide for the use of N-Hexanoylsphingosylphosphorylcholine in cell culture, including detailed protocols for assessing its effects on cell viability, apoptosis, and cell cycle progression.

Data Presentation

Table 1: Antiproliferative Activity of Sphingomyelin and Related Compounds

Compound	Cell Line	Solvent	IC50 (µM)	Reference
Sphingomyelin	C6 (Rat Glioma)	DMSO	0.25	[3]
Sphingomyelin	HT29 (Human Colon Adenocarcinoma)	DMSO	0.25	[3]
Sphingomyelin	CCD-18Co (Normal Human Colon Fibroblasts)	DMSO	0.45	[3]
Sphingomyelin	C6 (Rat Glioma)	Ethanol	0.25-0.28	[3]
Sphingomyelin	HT29 (Human Colon Adenocarcinoma)	Ethanol	0.25-0.28	[3]
C6-Ceramide	C6 (Rat Glioma)	DMSO	32.7	[3]

Table 2: Effects of N-Hexanoylsphingosylphosphorylcholine Metabolites on Cell Fate

Metabolite	Cellular Process	General Effect	Reference
Ceramide	Apoptosis	Induction	[1][2]
Cell Cycle	Arrest (typically at G0/G1 or G2/M)	[4]
Proliferation	Inhibition	[1]
Sphingosine-1-Phosphate (S1P)	Apoptosis	Inhibition	[2]
Proliferation	Promotion	[2]

Experimental Protocols

Preparation of N-Hexanoylsphingosylphosphorylcholine Stock Solution

Materials:

• N-Hexanoylsphingosylphosphorylcholine (powder)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Ethanol, absolute, sterile

• Sterile microcentrifuge tubes or vials

Protocol:

• Determine the desired stock solution concentration (e.g., 10 mM or 20 mM).

• Based on the molecular weight of N-Hexanoylsphingosylphosphorylcholine, calculate the mass of the compound needed to prepare the desired volume of stock solution.

• Under sterile conditions (e.g., in a laminar flow hood), weigh the calculated amount of N-Hexanoylsphingosylphosphorylcholine powder.

• Dissolve the powder in an appropriate volume of sterile DMSO or ethanol. For example, to prepare a 10 mM stock solution, dissolve the corresponding mass in 1 mL of solvent.

• Gently vortex or sonicate briefly to ensure complete dissolution.

• Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for short-term storage (up to a few months) or -80°C for long-term storage.

Note: The final concentration of the solvent in the cell culture medium should be kept low (typically ≤ 0.1% v/v) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same concentration of solvent) should always be included in experiments.

Cell Viability Assay (MTT Assay)

This protocol is designed to assess the effect of N-Hexanoylsphingosylphosphorylcholine on cell proliferation and cytotoxicity.

Materials:

• Cells of interest

• Complete cell culture medium

• 96-well cell culture plates

• N-Hexanoylsphingosylphosphorylcholine stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• MTT solvent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium and incubate for 24 hours to allow for attachment.

• Prepare serial dilutions of N-Hexanoylsphingosylphosphorylcholine in complete medium from the stock solution.

• Remove the medium from the wells and add 100 µL of the prepared drug dilutions. Include wells with medium only (blank) and medium with the vehicle (vehicle control).

• Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan crystals.

• Carefully remove the medium containing MTT.

• Add 100 µL of MTT solvent to each well to dissolve the formazan crystals.

• Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This protocol allows for the detection and quantification of apoptotic and necrotic cells following treatment with N-Hexanoylsphingosylphosphorylcholine.

Materials:

• Cells of interest

• 6-well cell culture plates

• Complete cell culture medium

• N-Hexanoylsphingosylphosphorylcholine stock solution

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• PBS

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with various concentrations of N-Hexanoylsphingosylphosphorylcholine for the desired time. Include an untreated control and a vehicle control.

• Harvest the cells by trypsinization (for adherent cells) and collect any floating cells from the medium.

• Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the tubes and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour. Live cells will be negative for both Annexin V-FITC and PI. Early apoptotic cells will be positive for Annexin V-FITC and negative for PI. Late apoptotic/necrotic cells will be positive for both stains.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol is used to determine the effect of N-Hexanoylsphingosylphosphorylcholine on cell cycle progression.

Materials:

• Cells of interest

• 6-well cell culture plates

• Complete cell culture medium

• N-Hexanoylsphingosylphosphorylcholine stock solution

• PBS

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and treat with N-Hexanoylsphingosylphosphorylcholine as described for the apoptosis assay.

• Harvest the cells by trypsinization.

• Wash the cells with cold PBS and centrifuge.

• Resuspend the cell pellet in 1 mL of cold PBS.

• While vortexing gently, add 3 mL of ice-cold 70% ethanol dropwise to fix the cells.

• Incubate the cells at -20°C for at least 2 hours (or overnight).

• Centrifuge the fixed cells and discard the ethanol.

• Wash the cells with PBS.

• Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the samples by flow cytometry. The DNA content will be used to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.[4][5]

Visualizations

Caption: Experimental workflow for studying the effects of N-Hexanoylsphingosylphosphorylcholine.

Caption: Sphingomyelin signaling pathway initiated by exogenous N-Hexanoylsphingosylphosphorylcholine.

References

• 1. Apoptotic Sphingolipid Ceramide in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A house divided: ceramide, sphingosine, and sphingosine-1-phosphate in programmed cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Cell Cycle Analysis [labome.com]
• 5. Cell cycle analysis - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for N-Hexanoylsphingosylphosphorylcholine-Induced Apoptosis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing N-Hexanoylsphingosylphosphorylcholine (C6-ceramide) to induce apoptosis in cell culture. This document outlines the underlying signaling pathways, detailed experimental protocols for apoptosis detection, and expected quantitative outcomes.

N-Hexanoylsphingosylphosphorylcholine, a cell-permeable short-chain ceramide, serves as a crucial signaling molecule involved in various cellular processes, including programmed cell death or apoptosis.[1][2] Its ability to effectively trigger apoptosis in various cancer cell lines has positioned it as a potential chemotherapeutic agent.[3][4][5] Understanding the mechanisms and having robust protocols to study its effects are vital for research and drug development.

Data Presentation

The following tables summarize the quantitative data for key experiments involving C6-ceramide-induced apoptosis.

Table 1: C6-Ceramide Treatment Parameters for Apoptosis Induction

Cell Line	C6-Ceramide Concentration	Incubation Time	Outcome	Reference
K562 (Chronic Myeloid Leukemia)	25 µM	24, 48, 72 hours	Increased sub-G1 phase (apoptosis)	[4]
C6 Rat Glioma	IC50 concentration	Not specified	Nuclear condensation and fragmentation, DNA laddering	[3][4]
HTB12 (Astrocytoma)	Not specified	Not specified	~65% cell death	[1]
Multiple Cancer Cell Lines	Not specified	Not specified	Sensitization to Doxorubicin-induced apoptosis	[5]

Table 2: Expected Outcomes for Apoptosis Assays

Assay	Parameter Measured	Expected Result with C6-Ceramide	Reference
MTT Assay	Cell Viability	>90% cell death in C6 glioma cells	[3][4]
Annexin V/PI Staining	Phosphatidylserine externalization and membrane integrity	Increase in Annexin V-positive and PI-negative (early apoptosis) and Annexin V-positive and PI-positive (late apoptosis) cells	[4][6][7]
Caspase Activity Assay	Activity of Caspase-3, -7, -8, -9	Increased caspase activity	[1][4][6][8]
DNA Fragmentation Assay	Cleavage of DNA into oligonucleosomal fragments	Presence of a "ladder" pattern on agarose gel	[1][3]
TUNEL Assay	DNA strand breaks	Increased number of TUNEL-positive cells	[9]

Experimental Protocols

Detailed methodologies for key experiments to assess C6-ceramide-induced apoptosis are provided below.

Protocol 1: Cell Culture and C6-Ceramide Treatment

• Cell Seeding: Plate the desired cell line (e.g., K562, C6 glioma) in appropriate culture flasks or plates at a suitable density to ensure they are in the logarithmic growth phase at the time of treatment.

• Cell Culture Conditions: Culture the cells in a suitable medium supplemented with fetal bovine serum and antibiotics, and maintain them in a humidified incubator at 37°C with 5% CO2.

• Preparation of C6-Ceramide Stock Solution: Prepare a stock solution of N-Hexanoylsphingosylphosphorylcholine in a suitable solvent like DMSO or ethanol.

• Treatment: Once the cells reach the desired confluency, replace the old medium with fresh medium containing the desired concentration of C6-ceramide (e.g., 25 µM). Include a vehicle control (medium with the same concentration of the solvent used for the stock solution).

• Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) before proceeding with apoptosis assays.

Protocol 2: Annexin V/Propidium Iodide (PI) Staining for Apoptosis Detection by Flow Cytometry

This protocol is based on the principle that phosphatidylserine (PS) is translocated to the outer leaflet of the plasma membrane during early apoptosis, where it can be detected by Annexin V.[10][11][12] Propidium iodide is used to identify necrotic or late apoptotic cells with compromised membrane integrity.[11]

• Cell Collection: After treatment, collect both adherent and floating cells. For adherent cells, gently trypsinize and combine them with the floating cells from the supernatant.

• Washing: Centrifuge the cell suspension and wash the cells twice with cold phosphate-buffered saline (PBS).

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: To 100 µL of the cell suspension, add 5 µL of FITC-conjugated Annexin V and 5 µL of propidium iodide.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: After incubation, add 400 µL of 1X Binding Buffer and analyze the cells immediately by flow cytometry.[10][13]

  • Healthy cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Protocol 3: Caspase-Glo® 3/7 Assay for Caspase Activity

This assay measures the activity of caspases 3 and 7, which are key executioner caspases in the apoptotic pathway.[9]

• Cell Plating: Seed cells in a white-walled 96-well plate and treat them with C6-ceramide as described in Protocol 1.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.

• Reagent Addition: Add 100 µL of the Caspase-Glo® 3/7 Reagent to each well of the 96-well plate containing 100 µL of cell suspension.

• Incubation: Gently mix the contents of the wells and incubate at room temperature for 1 to 3 hours.

• Luminescence Measurement: Measure the luminescence of each sample using a luminometer. An increase in luminescence indicates higher caspase-3/7 activity.

Protocol 4: DNA Fragmentation Assay (DNA Laddering)

Apoptosis is characterized by the activation of endonucleases that cleave DNA into oligonucleosomal fragments, which can be visualized as a "ladder" on an agarose gel.[1][3][14]

• Cell Lysis: After C6-ceramide treatment, harvest the cells and lyse them using a lysis buffer containing detergents.

• DNA Extraction: Extract the DNA from the cell lysate using a phenol-chloroform extraction method or a commercial DNA extraction kit.

• RNA Removal: Treat the extracted DNA with RNase A to remove any contaminating RNA.

• Agarose Gel Electrophoresis: Load the DNA samples onto a 1.5-2% agarose gel containing a fluorescent dye (e.g., ethidium bromide or SYBR Safe).

• Visualization: Run the gel and visualize the DNA fragments under UV light. The presence of a ladder-like pattern of DNA fragments is indicative of apoptosis.

Mandatory Visualizations

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the signaling pathway of C6-ceramide-induced apoptosis and a typical experimental workflow.

Caption: C6-Ceramide Apoptosis Signaling Pathway.

Caption: Experimental Workflow Diagram.

References

• 1. C-6 Ceramide Induces p53 Dependent Apoptosis in Human Astrocytoma Grade4 (Glioblastoma Multiforme) Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ceramide in the Molecular Mechanisms of Neuronal Cell Death. The Role of Sphingosine-1-Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Exogenous Ceramide Treatment Induce Death and Cytotoxicity in Glioma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Exogenous cell-permeable C6 ceramide sensitizes multiple cancer cell lines to Doxorubicin-induced apoptosis by promoting AMPK activation and mTORC1 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Sphingosylphosphorylcholine induces mitochondria-mediated apoptosis in neuro 2a cells: involvement of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Apoptosis Assays | Apoptosis Detection | Apoptosis Markers [promega.com]
• 10. docs.abcam.com [docs.abcam.com]
• 11. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 13. kumc.edu [kumc.edu]
• 14. アポトーシスのイメージング | Thermo Fisher Scientific - JP [thermofisher.com]

Application Notes and Protocols: C6-Sphingomyelin Concentration for Treating Cultured Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing C6-sphingomyelin (C6-SM) in cultured cell experiments. The protocols and data presented herein are intended to assist in the investigation of cellular processes such as apoptosis, cell viability, and signal transduction mediated by the sphingomyelin pathway.

Introduction

Sphingomyelin is a critical component of mammalian cell membranes and a key player in cellular signaling.[1] The hydrolysis of sphingomyelin by sphingomyelinases yields ceramide, a potent second messenger involved in a variety of cellular responses, including apoptosis, cell cycle arrest, and differentiation.[2][3] C6-sphingomyelin, a short-chain analog of the endogenous sphingomyelin, is a valuable tool for studying these pathways due to its cell permeability and subsequent conversion to C6-ceramide within the cell.[4] This document outlines effective concentrations, experimental protocols, and the underlying signaling pathways associated with C6-sphingomyelin treatment in cultured cells.

Data Presentation: Quantitative Effects of C6-Sphingomyelin and C6-Ceramide

The following tables summarize the effective concentrations of C6-sphingomyelin and its metabolic product, C6-ceramide, used in various cultured cell lines. Due to the rapid intracellular conversion of C6-sphingomyelin to C6-ceramide, data for both compounds are presented to provide a comprehensive understanding of effective dosing.

Table 1: Effective Concentrations of C6-Sphingomyelin

Cell Line	Concentration	Treatment Duration	Observed Effect	Reference
Various Cancer & Normal Cell Lines	40 - 80 µg/mL	48 hours	Dose-dependent decrease in cell viability.[5]
Jurkat cells	Not specified	Not specified	Replenishment of hydrolyzed sphingomyelin inhibits membrane blebbing.[6][7]
HT-29 cells	Not specified	Not specified	C6-NBD-sphingomyelin is degraded by neutral sphingomyelinase.[8]

Table 2: Effective Concentrations of C6-Ceramide

Cell Line	Concentration	Treatment Duration	Observed Effect	Reference
Embryonic Hippocampal Cells (HN9.10e)	0.1 µM	24 - 96 hours	Induces neuronal differentiation.[4]
Embryonic Hippocampal Cells (HN9.10e)	13 µM	24 - 96 hours	Increased cell viability and neurite length.[4]
Glioblastoma Cells	6 - 25 µM	Not specified	Cytotoxic effects.[4]
SH-SY5Y Neuroblastoma Cells	Not specified	Not specified	Induction of apoptosis.[9]
Chronic Myeloid Leukemia (K562)	Not specified	Not specified	Induction of apoptosis.[10]

Signaling Pathways

The primary signaling pathway initiated by C6-sphingomyelin involves its hydrolysis to C6-ceramide, which then acts as a second messenger to trigger downstream signaling cascades, most notably the apoptosis pathway.

References

• 1. Cellular and enzymic synthesis of sphingomyelin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cusabio.com [cusabio.com]
• 3. Stress-induced apoptosis and the sphingomyelin pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. High Dose C6 Ceramide-Induced Response in Embryonic Hippocampal Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Egg-derived sphingomyelin induces ferroptosis in cancer cells, depending on intracellular labile iron pool levels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Sphingomyelin Hydrolysis to Ceramide during the Execution Phase of Apoptosis Results from Phospholipid Scrambling and Alters Cell-Surface Morphology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sphingomyelinase metabolites control survival and apoptotic death in SH-SY5Y neuroblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Apoptotic Sphingolipid Ceramide in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-Hexanoylsphingosylphosphorylcholine (C6-SM) Delivery to Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the delivery of N-Hexanoylsphingosylphosphorylcholine (C6-SM), a short-chain sphingomyelin analog, to cultured cells. C6-SM is a valuable tool for studying cellular processes such as apoptosis, signal transduction, and membrane dynamics. The following sections detail various delivery methods, experimental protocols, and the cellular pathways influenced by C6-SM.

Introduction to N-Hexanoylsphingosylphosphorylcholine (C6-SM)

N-Hexanoylsphingosylphosphorylcholine, also known as C6-ceramide, is a synthetic, cell-permeable analog of ceramide. Ceramide is a critical lipid second messenger involved in various cellular signaling pathways, including those leading to apoptosis and cell cycle arrest.[1][2] Due to its short acyl chain, C6-SM is more water-soluble than its long-chain counterparts, facilitating its delivery to cells in culture.[2] However, its hydrophobicity can still present challenges for efficient and targeted delivery.[1] This document outlines two primary methods for C6-SM delivery: direct addition to cell culture media and encapsulation within liposomes for enhanced delivery.

Data Presentation: Quantitative Analysis of C6-SM Delivery and Effects

The following tables summarize quantitative data from studies utilizing C6-SM, providing insights into its cellular uptake and cytotoxic effects.

Table 1: Cellular Uptake of C6 Formulations

Cell Line	Formulation	Incubation Time (h)	C6 Concentration	Outcome	Reference
4T1	Free C6, CnMs, CCMs	1, 2, 4	Not Specified	Time-dependent increase in uptake for all formulations.	[3]
4T1	C6-siRNACy3 NPs	4	100 ng/mL	Nanoparticle formulation significantly enhances cellular uptake compared to free C6.	[4]
NCM460	Free C6, CD-C6, C6/NPs	4	100 ng/mL	Nanoparticle formulation showed the highest uptake.	[5]
Raw264.7	Free C6, CD-C6, C6/NPs	4	100 ng/mL	Nanoparticle formulation showed the highest uptake.	[5]
U87-MG	PEG-LP-C6, Lf-LP-C6, Lf-LP-Mu-C6	4	Not Specified	Lactoferrin-modified liposomes (Lf-LP-C6) and muscone-modified lactoferrin liposomes (Lf-LP-Mu-C6) showed enhanced uptake compared to PEGylated liposomes (PEG-LP-C6).	[6]
hCMEC/D3	PEG-LP-C6, Lf-LP-C6, Lf-LP-Mu-C6	4	Not Specified	Lactoferrin-modified liposomes showed enhanced uptake.	[6]

Table 2: Cytotoxicity of C6-Ceramide Formulations

Cell Line	Formulation	IC50	Observation	Reference
MCF-7 (Breast Cancer)	Free C6	~30 µM	Selectively cytotoxic to breast cancer cells over normal mammary epithelial cells (MCF-10A).	[7]
410.4 (Mammary Adenocarcinoma)	Liposomal-C6	Lower than free C6	Liposomal delivery enhanced cytotoxicity compared to free C6.	[8]
HC11 (Normal Mammary Epithelial)	Liposomal-C6 & Free C6	Not cytotoxic	C6-ceramide was not cytotoxic to normal mammary epithelial cells at the tested concentrations.	[8]
HNSCC	C6-ceramide	Concentration and time-dependent	Decreased cell viability in a concentration and time-dependent manner.	[2]
C6 Glioma	Neuroleptics (correlates with sigma receptor binding)	100 µM	Induced cell death.	[9]

Experimental Protocols

Protocol 1: Direct Delivery of C6-SM to Cultured Cells

This protocol describes the direct addition of C6-SM to cell culture medium. This method is straightforward but may result in lower efficiency and potential off-target effects due to the hydrophobic nature of the molecule.

Materials:

• N-Hexanoylsphingosylphosphorylcholine (C6-SM)

• Dimethyl sulfoxide (DMSO) or ethanol

• Complete cell culture medium, pre-warmed to 37°C

• Cultured cells in multi-well plates or flasks

• Sterile pipette tips and microcentrifuge tubes

Procedure:

• Stock Solution Preparation: Dissolve C6-SM in DMSO or ethanol to create a concentrated stock solution (e.g., 10-20 mM). Vortex thoroughly to ensure complete dissolution. Store the stock solution at -20°C.

• Working Solution Preparation: On the day of the experiment, thaw the stock solution. Dilute the stock solution in complete cell culture medium to the desired final concentration (e.g., 10-100 µM). It is crucial to add the stock solution to the medium and mix immediately to prevent precipitation.

• Cell Treatment: Remove the existing medium from the cultured cells and replace it with the medium containing the desired final concentration of C6-SM.

• Incubation: Incubate the cells for the desired period (e.g., 3, 6, 12, 24 hours) under standard cell culture conditions (37°C, 5% CO₂).[7]

• Analysis: Following incubation, proceed with downstream analysis such as cell viability assays (e.g., MTT assay), apoptosis assays (e.g., Annexin V staining), or protein expression analysis (e.g., Western blotting).

Workflow for Direct C6-SM Delivery

Caption: Workflow for the direct delivery of C6-SM to cultured cells.

Protocol 2: Liposomal Delivery of C6-SM

Liposomal formulations can enhance the solubility and delivery efficiency of C6-SM, leading to greater intracellular accumulation and biological activity.[1][2] This protocol is based on the thin-film hydration method.[10]

Materials:

• N-Hexanoylsphingosylphosphorylcholine (C6-SM)

• Phospholipids (e.g., Distearoylphosphatidylcholine (DSPC), Dioleoylphosphatidylethanolamine (DOPE))[2]

• Cholesterol (optional, for membrane stabilization)

• Chloroform or a chloroform:methanol mixture

• Phosphate-buffered saline (PBS) or other aqueous buffer

• Rotary evaporator

• Bath sonicator or extruder

• Syringes and polycarbonate membranes (for extrusion)

Procedure:

• Lipid Mixture Preparation: Dissolve C6-SM and other lipids (e.g., DSPC, DOPE) in chloroform or a chloroform:methanol mixture in a round-bottom flask.[2] The molar ratio of the lipids should be optimized for the specific application. A common starting point is a 3:1 or 4:1 molar ratio of structural lipids to C6-SM.

• Thin Film Formation: Evaporate the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the inner surface of the flask.[10][11] Ensure the flask is rotated at a constant speed and the temperature is maintained above the transition temperature of the lipids.

• Drying: Dry the lipid film under a high vacuum for at least 2 hours to remove any residual solvent.[12]

• Hydration: Hydrate the lipid film by adding a pre-warmed aqueous buffer (e.g., PBS) to the flask.[11] The temperature of the buffer should be above the lipid transition temperature. Agitate the flask by vortexing or gentle shaking to facilitate the formation of multilamellar vesicles (MLVs).

• Sizing (Optional but Recommended):

  • Sonication: To produce small unilamellar vesicles (SUVs), sonicate the MLV suspension in a bath sonicator.[11]

  • Extrusion: For a more uniform size distribution and to produce large unilamellar vesicles (LUVs), pass the MLV suspension through polycarbonate membranes of a defined pore size (e.g., 100 nm) using an extruder. Repeat the extrusion process 10-20 times.

• Liposome Application: The resulting liposome suspension can be added directly to the cell culture medium at the desired final concentration of C6-SM.

Workflow for Liposomal C6-SM Delivery

Caption: Workflow for the preparation and delivery of liposomal C6-SM.

Signaling Pathways Affected by C6-SM

C6-SM can modulate several key signaling pathways, primarily those involved in apoptosis and cell survival.

• Apoptosis Induction: Exogenous C6-ceramide can induce apoptosis in cancer cells.[1][13] This is often associated with the activation of caspases, such as caspase-3 and caspase-7.[1]

• Akt Pathway Inhibition: C6-ceramide has been shown to inhibit the phosphorylation of Akt, a key protein in cell survival pathways.[1] Downregulation of the PI3K/Akt pathway supports the pro-apoptotic effect of C6-ceramide.[14]

• S6 Kinase (S6K) Signaling: The mTOR/S6K signaling pathway is a crucial regulator of cell growth and proliferation.[15][16] While direct modulation by C6-SM is not explicitly detailed in the provided context, the PI3K/Akt pathway is a major upstream regulator of mTOR, suggesting a potential indirect effect.

• Lipid Raft Modulation: Ceramide can alter the structure and function of lipid rafts, which are specialized membrane microdomains rich in cholesterol and sphingolipids.[17][18] This can impact the localization and activity of signaling proteins within the membrane.[19][20] The conversion of sphingomyelin to ceramide within rafts can lead to the coalescence of these domains, forming larger signaling platforms.[17]

Signaling Pathway Diagram

Caption: C6-SM signaling pathways leading to apoptosis.

References

• 1. Liposomal delivery enhances short-chain ceramide-induced apoptosis of breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. The small molecule C-6 is selectively cytotoxic against breast cancer cells and its biological action is characterized by mitochondrial defects and endoplasmic reticulum stress - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Sigma receptor-active neuroleptics are cytotoxic to C6 glioma cells in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. The Enhanced Efficacy of Intracellular Delivery of Doxorubicin/C6-Ceramide Combination Mediated by the F3 Peptide/Nucleolin System Is Supported by the Downregulation of the PI3K/Akt Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 15. creative-diagnostics.com [creative-diagnostics.com]
• 16. The S6 kinase signaling pathway in the control of development and growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Inimitable Impacts of Ceramides on Lipid Rafts Formed in Artificial and Natural Cell Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Effect of Lipid Raft Disruptors on Cell Membrane Fluidity Studied by Fluorescence Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Interaction of membrane/lipid rafts with the cytoskeleton: impact on signaling and function: Membrane/Lipid Rafts, Mediators of Cytoskeletal Arrangement and Cell Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 20. The Role of Lipid Rafts in Cancer Cell Adhesion and Migration - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Labeling N-Hexanoylsphingosylphosphorylcholine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the fluorescent and biotin labeling of N-Hexanoylsphingosylphosphorylcholine (C6-Sphingomyelin), a short-chain analog of sphingomyelin. This document offers methodologies for tracking its subcellular localization and its involvement in cellular processes.

Introduction

N-Hexanoylsphingosylphosphorylcholine, a synthetic sphingolipid, is a valuable tool for studying lipid metabolism and trafficking. Its shorter acyl chain allows for easier delivery into cells compared to its long-chain counterparts. Labeling this molecule enables researchers to visualize its distribution within cellular membranes and to investigate its role in signaling pathways. Sphingolipids are integral components of cellular membranes and are involved in signal transduction.[1] The formation of specialized membrane microdomains, often called lipid rafts, is driven by the interaction of sphingomyelin with cholesterol.[2] These domains serve as platforms for cellular signaling.[2][3]

Labeling Strategies

Two primary strategies for labeling N-Hexanoylsphingosylphosphorylcholine are detailed below: fluorescent labeling for microscopic visualization and biotinylation for affinity-based purification and detection.

Fluorescent Labeling

Fluorescently labeled sphingolipids are powerful probes for studying lipid trafficking in living cells.[4] Commonly used fluorophores for labeling sphingolipids include 7-nitrobenz-2-oxa-1,3-diazol-4-yl (NBD) and boron-dipyrromethene (BODIPY) dyes.[4] These fluorescent analogs of ceramides and sphingomyelins are synthesized from D-erythro-sphingosine, ensuring the correct stereochemistry for biological activity.[4]

Protocol 1: Fluorescent Labeling via Metabolic Incorporation of Labeled Ceramide

This protocol describes the indirect labeling of N-Hexanoylsphingosylphosphorylcholine by providing cells with a fluorescently labeled precursor, N-hexanoyl-D-erythro-sphingosine (C6-Ceramide). The cells' enzymatic machinery then converts the labeled ceramide into the corresponding sphingomyelin.

Materials:

• NBD-C6-Ceramide or BODIPY-C6-Ceramide

• Fatty acid-free Bovine Serum Albumin (BSA)

• Phosphate-Buffered Saline (PBS)

• Cell culture medium

• Live cells for labeling

Procedure:

• Preparation of Ceramide-BSA Complex:

  • Prepare a 1 mM stock solution of NBD-C6-Ceramide or BODIPY-C6-Ceramide in a chloroform/methanol (2:1, v/v) solution.

  • In a glass tube, evaporate the desired amount of the ceramide stock solution to dryness under a stream of nitrogen gas.

  • Resuspend the dried lipid in ethanol.

  • Prepare a 0.34 mg/mL solution of fatty acid-free BSA in PBS.

  • Inject the ethanolic ceramide solution into the vortexing BSA solution to form a 1:1 molar ratio complex.

• Cell Labeling:

  • Culture cells to the desired confluency on coverslips or in culture dishes.

  • Replace the culture medium with fresh medium containing the ceramide-BSA complex at a final concentration of 2-5 µM.

  • Incubate the cells for 30-60 minutes at 37°C in a humidified incubator with 5% CO2. This allows for the uptake of the labeled ceramide and its conversion to sphingomyelin in the Golgi apparatus.

• Visualization:

  • After incubation, wash the cells three times with ice-cold PBS to remove excess probe.

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature, if required for your experimental setup.

  • Mount the coverslips onto microscope slides with an appropriate mounting medium.

  • Visualize the fluorescently labeled sphingomyelin using a fluorescence microscope with the appropriate filter sets for the chosen fluorophore.

Quantitative Data: Spectral Properties of Common Fluorophores for Sphingolipid Labeling

Fluorophore	Excitation (nm)	Emission (nm)	Quantum Yield (in Methanol)	Molar Extinction Coefficient (cm⁻¹M⁻¹)
NBD	466	536	~0.3-0.5	~22,000
BODIPY FL	503	512	~0.9-1.0[][6]	>80,000[6]

Note: The quantum yield of NBD can be sensitive to the local environment.[7] BODIPY FL offers higher fluorescence output and greater photostability compared to NBD.[4]

Biotinylation

Biotinylation is the process of covalently attaching biotin to a molecule, enabling its detection and purification using streptavidin- or avidin-based affinity systems. This protocol provides a general method for biotinylating molecules with primary amine groups, which can be adapted for sphingolipids that have been chemically modified to contain a primary amine.

Protocol 2: Biotinylation of Amine-Modified N-Hexanoylsphingosylphosphorylcholine

This protocol requires a derivative of N-Hexanoylsphingosylphosphorylcholine that has been functionalized with a primary amine.

Materials:

• Amine-modified N-Hexanoylsphingosylphosphorylcholine

• EZ-Link™ Sulfo-NHS-LC-Biotin

• Phosphate-Buffered Saline (PBS), pH 7.2-8.0

• Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) (if using a non-sulfated NHS-biotin)

• Desalting column

Procedure:

• Preparation of Reagents:

  • Dissolve the amine-modified N-Hexanoylsphingosylphosphorylcholine in an appropriate solvent (e.g., a small amount of DMSO followed by dilution in PBS).

  • Immediately before use, prepare a 10 mM stock solution of Sulfo-NHS-LC-Biotin in water.

• Biotinylation Reaction:

  • Combine the amine-modified sphingolipid with the Sulfo-NHS-LC-Biotin solution. A molar ratio of 1:1 to 1:3 (sphingolipid to biotin) is a good starting point.

  • Incubate the reaction mixture for 30-60 minutes at room temperature or for 2 hours on ice.

• Purification:

  • Remove excess, unreacted biotin using a desalting column according to the manufacturer's instructions. This step is crucial to prevent interference in subsequent affinity-based assays.

• Quantification of Biotinylation (Optional):

  • The extent of biotinylation can be determined using a HABA (4'-hydroxyazobenzene-2-carboxylic acid) assay, which is often included in commercial biotinylation kits.[8]

Experimental Workflows and Signaling Pathways

The following diagrams, generated using the DOT language, illustrate the experimental workflow for fluorescent labeling and the signaling pathway involving sphingomyelin.

Caption: Experimental workflow for fluorescent labeling of N-Hexanoylsphingosylphosphorylcholine.

Caption: Role of Sphingomyelin in Lipid Raft Formation and Ceramide-Mediated Signaling.

Discussion

The protocols provided here offer robust methods for labeling N-Hexanoylsphingosylphosphorylcholine for various research applications. The choice between fluorescent labeling and biotinylation will depend on the specific experimental goals. Fluorescent labeling is ideal for visualizing the subcellular distribution and trafficking of the lipid, while biotinylation is suited for pull-down experiments to identify binding partners or for detection in assays where an enzymatic reporter can be conjugated to streptavidin.

It is important to note that the addition of a label can potentially alter the biophysical properties of the lipid. Therefore, it is advisable to use the lowest possible concentration of the labeled lipid that still provides a detectable signal and to perform control experiments to ensure that the observed phenomena are not artifacts of the label itself. For instance, short-chain fluorescent sphingolipid analogs are metabolically active but may exhibit altered biophysical properties compared to their natural counterparts.[9]

The signaling pathway diagram illustrates the established role of sphingomyelin in forming lipid rafts, which act as organizing centers for signaling molecules.[10] Furthermore, the enzymatic conversion of sphingomyelin to ceramide by sphingomyelinase is a critical step in initiating signaling cascades, particularly those leading to apoptosis.[11] The use of labeled N-Hexanoylsphingosylphosphorylcholine can aid in dissecting these complex signaling events.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Sphingomyelin and its role in cellular signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sphingomyelin and cholesterol: from membrane biophysics and rafts to potential medical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 6. BODIPY Dye Series—Section 1.4 | Thermo Fisher Scientific - HK [thermofisher.com]
• 7. Fluorescence of nitrobenzoxadiazole (NBD)-labeled lipids in model membranes is connected not to lipid mobility but to probe location - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Tracking Cholesterol/Sphingomyelin-Rich Membrane Domains with the Ostreolysin A-mCherry Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Characterization of cholesterol-sphingomyelin domains and their dynamics in bilayer membranes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Fluorescently-Labeled C6-Sphingomyelin for Microscopy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing fluorescently-labeled C6-sphingomyelin analogs for cellular imaging. This document details the properties of common fluorescent sphingomyelins, protocols for their use in live and fixed cell microscopy, and their application in studying critical cellular processes such as endocytosis and lipid raft dynamics.

Introduction to Fluorescently-Labeled C6-Sphingomyelin

Sphingomyelin is a crucial component of cellular membranes, particularly enriched in the plasma membrane, and plays a significant role in signal transduction and membrane structure.[1] Fluorescently-labeled C6-sphingomyelin, a short-chain analog, allows for the direct visualization of its distribution, trafficking, and metabolism within cells. The short acyl chain facilitates its insertion into cellular membranes. The most commonly used fluorescent labels for C6-sphingomyelin are Nitrobenzoxadiazole (NBD) and Boron-dipyrromethene (BODIPY), each offering distinct spectral properties suitable for various microscopy applications.[2][3]

Data Presentation: Properties of Common Fluorescent C6-Sphingomyelin Analogs

For ease of comparison, the key quantitative data for the most frequently used fluorescent C6-sphingomyelin analogs are summarized below.

Property	C6-NBD-Sphingomyelin	BODIPY-FL-C5-Sphingomyelin
Excitation Maximum (nm)	~460 - 467[3][4][5]	~502 - 505[6][7][8]
Emission Maximum (nm)	~536 - 538[3][4][5][9]	~511 - 513[6][7][8]
Recommended Working Concentration	1 - 10 µM[10]	0.1 - 5 µM[]
Typical Incubation Time	15 - 60 minutes[10][12]	15 - 60 minutes[]
Photostability	Moderate	High[2]
Environmental Sensitivity	Sensitive to cholesterol content of the Golgi apparatus[2]	Relatively insensitive to environmental polarity and pH[8][13]

Signaling Pathway

The sphingomyelin signaling pathway is a critical cellular process involved in cell proliferation, differentiation, and apoptosis.[1][14] Sphingomyelin hydrolysis by sphingomyelinase produces ceramide, a key second messenger. Ceramide can be further metabolized to sphingosine, which is then phosphorylated to sphingosine-1-phosphate (S1P). Both ceramide and S1P have distinct and often opposing roles in cell fate decisions.[1][14]

Figure 1. The Sphingomyelin Signaling Pathway.

Experimental Protocols

Detailed methodologies for key experiments using fluorescently-labeled C6-sphingomyelin are provided below.

Protocol 1: Preparation of Fluorescent Sphingomyelin-BSA Complex

For efficient delivery to cells, fluorescent sphingolipids are complexed with bovine serum albumin (BSA).[2][15]

Materials:

• Fluorescent C6-sphingomyelin (e.g., C6-NBD-sphingomyelin)

• Chloroform

• Ethanol

• Defatted BSA

• Phosphate-buffered saline (PBS) or Hanks' Balanced Salt Solution (HBSS)

• Nitrogen gas source

• Vacuum desiccator

• Sonicator or vortex mixer

Procedure:

• Prepare a 1 mM stock solution of the fluorescent sphingomyelin in chloroform.

• In a glass tube, evaporate the desired amount of the stock solution to dryness under a stream of nitrogen gas.

• Further dry the lipid film under vacuum for at least 1 hour to remove any residual solvent.

• Resuspend the dried lipid in a small volume of ethanol.

• Prepare a solution of 0.34 mg/mL defatted BSA in PBS or HBSS.

• While vortexing, slowly add the ethanolic solution of the fluorescent sphingomyelin to the BSA solution.[15]

• The final concentration of the fluorescent sphingomyelin-BSA complex can be adjusted with buffer. A typical working concentration for the complex is 100 µM.[15]

• Store the complex at -20°C for future use.

Protocol 2: Live-Cell Labeling and Imaging

This protocol outlines the steps for labeling live cells to observe the dynamics of sphingomyelin trafficking.

Materials:

• Cultured cells on glass-bottom dishes or coverslips

• Fluorescent sphingomyelin-BSA complex (from Protocol 1)

• Cell culture medium (serum-free for labeling)

• Ice

• Fluorescence microscope with appropriate filter sets and environmental chamber (37°C, 5% CO2)

Procedure:

• Grow cells to the desired confluency (typically 70-80%).

• Wash the cells twice with pre-warmed serum-free medium.

• Cool the cells on ice for 10 minutes to inhibit endocytosis.

• Incubate the cells with the fluorescent sphingomyelin-BSA complex (e.g., 5 µM C6-NBD-sphingomyelin-BSA) in cold, serum-free medium for 30 minutes on ice.[2] This allows the lipid to insert into the plasma membrane.

• Wash the cells three times with ice-cold serum-free medium to remove unbound probe.

• Add pre-warmed complete culture medium and transfer the cells to the heated microscope stage.

• Immediately begin imaging to observe the internalization and trafficking of the fluorescent sphingomyelin.

Protocol 3: Fixed-Cell Labeling

For high-resolution imaging of sphingomyelin distribution at a specific time point, cells can be fixed before or after labeling.

Materials:

• Cultured cells on coverslips

• Fluorescent sphingomyelin-BSA complex

• 4% Paraformaldehyde (PFA) in PBS

• PBS

Procedure (Labeling before Fixing):

• Follow steps 1-6 of the live-cell labeling protocol for the desired chase time.

• Wash the cells twice with PBS.

• Fix the cells with 4% PFA in PBS for 15-20 minutes at room temperature.[12]

• Wash the cells three times with PBS.

• Mount the coverslips on a microscope slide with an appropriate mounting medium.

Procedure (Fixing before Labeling):

• Wash cells with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Wash three times with PBS.

• Incubate the fixed cells with the fluorescent sphingomyelin-BSA complex (e.g., 1-5 µM BODIPY-FL-C5-sphingomyelin-BSA) in PBS for 30-60 minutes at room temperature.[]

• Wash three times with PBS.

• Mount and image.

Protocol 4: Back-Exchange to Differentiate Internalized vs. Plasma Membrane-Associated Sphingomyelin

This technique is used to remove the fluorescent sphingomyelin that remains in the outer leaflet of the plasma membrane, allowing for specific visualization of the internalized pool.

Materials:

• Labeled cells (from Protocol 2)

• Defatted BSA solution (e.g., 5% w/v in serum-free medium or PBS)

Procedure:

• After the desired chase period in the live-cell imaging protocol, remove the culture medium.

• Wash the cells twice with ice-cold serum-free medium.

• Incubate the cells with the cold defatted BSA solution for 30 minutes on ice. Repeat this step once.

• Wash the cells three times with ice-cold serum-free medium.

• Image the cells to visualize the internalized fluorescent sphingomyelin.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for studying the endocytosis of fluorescently-labeled C6-sphingomyelin.

Figure 2. Workflow for Visualizing Sphingomyelin Endocytosis.

Troubleshooting

Issue	Possible Cause	Suggested Solution
High Background Fluorescence	- Incomplete removal of unbound probe.- Autofluorescence from cells or medium.	- Increase the number and duration of wash steps.- Use serum-free medium for labeling and imaging.- Image an unstained control to assess autofluorescence and adjust imaging settings accordingly.
Weak or No Signal	- Low probe concentration.- Insufficient incubation time.- Photobleaching.	- Increase the concentration of the fluorescent sphingomyelin-BSA complex.- Optimize incubation time.- Reduce excitation light intensity and exposure time. Use an anti-fade mounting medium for fixed cells.[16]
Cell Death or Altered Morphology	- Toxicity of the fluorescent probe or BSA complex.- Phototoxicity from excessive light exposure.	- Perform a dose-response experiment to find the optimal, non-toxic probe concentration.- Minimize the duration of light exposure during imaging.
Probe Accumulates in a Single Organelle (e.g., Golgi) without Trafficking	- Cell type-specific trafficking pathways.- Experimental conditions arresting transport (e.g., prolonged incubation on ice).	- Consult literature for expected trafficking patterns in your cell line.- Ensure proper temperature shifts to initiate trafficking.

Conclusion

Fluorescently-labeled C6-sphingomyelin analogs are powerful tools for investigating the complex biology of sphingolipids in living and fixed cells. By following the detailed protocols and utilizing the provided data, researchers can effectively visualize and quantify the subcellular distribution and dynamic trafficking of sphingomyelin, providing valuable insights into its role in health and disease. Careful optimization of labeling conditions and microscopy parameters is essential for obtaining high-quality, reproducible data.

References

• 1. Sphingolipid signaling pathway - Signal transduction - Immunoway [immunoway.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Spectrum [C6 NBD] | AAT Bioquest [aatbio.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. FluoroFinder [app.fluorofinder.com]
• 6. Spectrum [BODIPY FL] | AAT Bioquest [aatbio.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. biotium.com [biotium.com]
• 10. Quantifying Fluorescently Labeled Ceramide Levels in Human Sarcoma Cell Lines in Response to a Sphingomyelin Synthase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Monitoring sphingolipid trafficking in cells using fluorescence microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. file.medchemexpress.com [file.medchemexpress.com]
• 14. cusabio.com [cusabio.com]
• 15. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Molecular Expressions Microscopy Primer: Specialized Microscopy Techniques - Fluorescence - Optimization and Troubleshooting [micro.magnet.fsu.edu]

Technical Notes & Optimization

Technical Support Center: N-Hexanoylsphingosylphosphorylcholine (C6-S1P)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-Hexanoylsphingosylphosphorylcholine, also commonly known as C6 Ceramide-1-Phosphate (C6-C1P).

Frequently Asked Questions (FAQs)

Q1: What is N-Hexanoylsphingosylphosphorylcholine (C6-S1P)?

A1: N-Hexanoylsphingosylphosphorylcholine, or C6 Ceramide-1-Phosphate (C6-S1P), is a short-chain, cell-permeable analog of the naturally occurring bioactive lipid, ceramide-1-phosphate (C1P). It is synthesized by the phosphorylation of C6 ceramide.[1][2] Due to its shorter acyl chain, C6-S1P is more water-soluble than its long-chain counterparts, making it a useful tool for studying the intracellular signaling pathways of C1P.[1][2]

Q2: What are the primary cellular functions of C1P?

A2: Ceramide-1-phosphate (C1P) is a critical signaling molecule with diverse cellular functions that often counteract the effects of ceramide. While ceramide is typically associated with cell cycle arrest and apoptosis, C1P promotes cell proliferation and survival.[2][3] It is also a key mediator in inflammatory responses.[3][4]

Q3: How is C6-S1P metabolized in the cell?

A3: Exogenously supplied C6-S1P can be metabolized by cells. It can be dephosphorylated back to C6 ceramide by lipid phosphate phosphatases.[2] C6 ceramide can then be further metabolized, potentially being incorporated into longer-chain ceramides.

Troubleshooting Guide

Issue 1: Poor Solubility in Aqueous Buffers

Symptoms:

• Precipitate forms when adding C6-S1P directly to aqueous media.

• Inconsistent results in cell-based assays.

• Cloudy or milky appearance of the solution.

Possible Causes:

• C6-S1P, like other lipids, has limited solubility in aqueous solutions and can form micelles or aggregates at concentrations above its critical micelle concentration (CMC).

• Direct dissolution in aqueous buffers without a proper carrier or solvent can lead to precipitation.

Solutions:

• Solvent-First Method: First, dissolve the C6-S1P in an organic solvent such as ethanol or DMSO.[5] Then, slowly add this stock solution to your aqueous buffer with gentle vortexing. Be mindful of the final solvent concentration in your experiment, as it can affect cell viability.

• Carrier Proteins: For cell culture experiments, consider using a carrier protein like fatty acid-free bovine serum albumin (BSA). A common method is to dissolve S1P (a related molecule) in phosphate-buffered saline (PBS) containing 0.4% fatty acid-free BSA.[6] This approach can be adapted for C6-S1P to improve its solubility and delivery to cells.

• Vesicle Preparation: Prepare C1P vesicles by sonication of a C1P dispersion in water or buffer. This can create a more stable and uniform delivery system.[7]

• Complexation with other lipids: C6 ceramide, the precursor to C6-S1P, can be formulated into stable, fluid bilayers with cholesteryl phosphocholine, which is more potent than DMSO-delivered formulations.[8] This approach may also be applicable to C6-S1P.

Issue 2: Instability and Degradation of C6-S1P Solutions

Symptoms:

• Loss of biological activity over time.

• Inconsistent experimental results with older solutions.

Possible Causes:

• pH Sensitivity: Phosphorylated sphingolipids can be unstable in acidic conditions. For instance, C6 ceramide-1,3-cyclic-phosphate is known to be unstable under acidic conditions which can cause ring opening.[9][10] This suggests that the phosphate group of C6-S1P could be susceptible to hydrolysis at low pH.

• Storage Conditions: Improper storage of C6-S1P solutions can lead to degradation. Aqueous solutions of the precursor, C6 ceramide, are not recommended for storage for more than one day.[5]

Solutions:

• pH Control: Maintain a neutral to slightly basic pH for your C6-S1P solutions. Avoid acidic buffers.

• Fresh Preparations: Prepare aqueous solutions of C6-S1P fresh for each experiment.

• Stock Solution Storage: Store stock solutions in an organic solvent (e.g., ethanol) at -20°C or -80°C. The solid form of C6 ceramide is stable for at least four years at -20°C.[5]

Issue 3: Cellular Toxicity or Off-Target Effects

Symptoms:

• Unexpected levels of cell death in culture.

• Biological effects that are inconsistent with the known signaling pathway of C1P.

Possible Causes:

• Solvent Toxicity: High concentrations of organic solvents like DMSO or ethanol can be toxic to cells.

• High Concentrations of C6-S1P: While C6-S1P is generally a pro-survival molecule, very high concentrations of its precursor, C6 ceramide, have been shown to induce cytotoxicity.[11] It is possible that high levels of C6-S1P or its metabolic byproducts could have off-target effects.

• Metabolism to C6 Ceramide: If C6-S1P is rapidly dephosphorylated to C6 ceramide within the cell, the observed effects might be due to ceramide signaling rather than C1P signaling.

Solutions:

• Optimize Solvent Concentration: Perform a dose-response curve for your solvent to determine the maximum non-toxic concentration for your cell line.

• Dose-Response Experiments: Conduct a thorough dose-response analysis for C6-S1P to identify the optimal concentration range for observing the desired biological effects without inducing toxicity.

• Use of Carrier Molecules: Employing carrier proteins or lipid-based delivery systems can help in achieving the desired intracellular concentration with a lower overall concentration in the medium, potentially reducing off-target effects.[6][10][12]

Data Presentation

Table 1: Solubility of C6 Ceramide (Precursor to C6-S1P)

Solvent	Approximate Solubility	Reference
Ethanol	~20 mg/mL	[5]
DMSO	~20 mg/mL	[5]
Dimethyl formamide	~20 mg/mL	[5]
1:1 Ethanol:PBS (pH 7.2)	~0.5 mg/mL	[5]

Table 2: Recommended Storage Conditions

Form	Temperature	Duration	Reference
Crystalline Solid (C6 Ceramide)	-20°C	≥ 4 years	[5]
Aqueous Solution (C6 Ceramide)	4°C	Not recommended for > 1 day	[5]
Organic Stock Solution	-20°C or -80°C	Long-term (exact duration not specified)	[6]

Experimental Protocols

Protocol 1: Preparation of a C6-S1P Stock Solution in Ethanol

• Bring the vial of solid C6-S1P to room temperature.

• Add the appropriate volume of absolute ethanol to achieve the desired stock concentration (e.g., 10 mM).

• Vortex gently until the solid is completely dissolved.

• Store the stock solution in a tightly sealed glass vial at -20°C or -80°C.

Protocol 2: Preparation of C6-S1P Working Solution with a BSA Carrier

• Prepare a stock solution of fatty acid-free BSA (e.g., 4% w/v) in sterile PBS.

• Prepare a stock solution of C6-S1P in ethanol as described in Protocol 1.

• To prepare the working solution, slowly add the ethanolic C6-S1P stock solution to the BSA/PBS solution while gently vortexing. The final ethanol concentration should be kept to a minimum (ideally <0.1%).

• Incubate the mixture for 15-30 minutes at 37°C to allow for complex formation.

• Use the C6-S1P/BSA complex immediately in your cell culture experiments.

Visualizations

Caption: Sphingolipid metabolic pathway showing the synthesis and signaling of C1P.

Caption: Recommended workflow for preparing C6-S1P solutions for experiments.

References

• 1. journals.biologists.com [journals.biologists.com]
• 2. Ceramide and ceramide 1-phosphate in health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ceramide-1-phosphate in cell survival and inflammatory signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel signaling aspects of ceramide 1-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cell death/survival signal by ceramide and sphingosine-1-phosphate - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Exogenous ceramide-1-phosphate (C1P) and phospho-ceramide analogue-1 (PCERA-1) regulate key macrophage activities via distinct receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. avantiresearch.com [avantiresearch.com]
• 9. Complexation of C6-Ceramide with Cholesteryl Phosphocholine – A Potent Solvent-Free Ceramide Delivery Formulation for Cells in Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 10. avantiresearch.com [avantiresearch.com]
• 11. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 12. researchgate.net [researchgate.net]

Preventing N-Hexanoylsphingosylphosphorylcholine precipitation in media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the precipitation of N-Hexanoylsphingosylphosphorylcholine (C6-ceramide-phosphocholine) in experimental media.

Frequently Asked Questions (FAQs)

Q1: What is N-Hexanoylsphingosylphosphorylcholine and why is it prone to precipitation?

A1: N-Hexanoylsphingosylphosphorylcholine is a synthetic, short-chain sphingolipid. Its amphipathic nature, possessing both a polar phosphocholine head group and a nonpolar N-hexanoyl acyl chain, drives it to form micelles in aqueous solutions above a certain concentration known as the Critical Micelle Concentration (CMC). When the concentration exceeds its solubility limit or the CMC, it can precipitate out of the solution.

Q2: What is the Critical Micelle Concentration (CMC) of N-Hexanoylsphingosylphosphorylcholine?

Q3: What are the recommended solvents for preparing a stock solution?

A3: N-Hexanoylsphingosylphosphorylcholine has poor solubility in purely aqueous solutions. Therefore, it is recommended to first prepare a concentrated stock solution in an organic solvent. Common and effective solvents include Dimethyl Sulfoxide (DMSO), ethanol, or methanol.

Q4: How does the presence of serum in the media affect the solubility of N-Hexanoylsphingosylphosphorylcholine?

A4: Serum contains proteins, such as albumin, that can bind to lipids and other hydrophobic molecules, effectively acting as carriers and increasing their apparent solubility in aqueous media. This can help to keep N-Hexanoylsphingosylphosphorylcholine in solution at concentrations that might otherwise precipitate in serum-free media. However, the binding capacity of serum is not unlimited, and precipitation can still occur at high concentrations of the lipid.

Q5: Can I heat or sonicate the media to dissolve precipitated N-Hexanoylsphingosylphosphorylcholine?

A5: Gentle warming of the media to 37°C can aid in dissolving the compound during the preparation of the final working solution. Sonication can also be used to disperse the lipid, but it may not create a true solution and the suspension may not be stable over time. It is generally not recommended to heat media that already contains cells or heat-sensitive components like serum, as this can have detrimental effects. The best approach is to prevent precipitation in the first place by following proper dilution protocols.

Troubleshooting Guide

This guide addresses common issues encountered with N-Hexanoylsphingosylphosphorylcholine precipitation in media.

Problem	Potential Cause	Recommended Solution
Precipitation immediately upon adding stock solution to media	1. Final concentration is too high, exceeding the solubility limit or CMC.2. Rapid change in solvent polarity causing the compound to "crash out".3. Media is too cold, reducing solubility.	1. Reduce the final working concentration of N-Hexanoylsphingosylphosphorylcholine.2. Add the stock solution dropwise to the media while gently vortexing or swirling to ensure rapid and even dispersion.3. Pre-warm the cell culture media to 37°C before adding the stock solution.
Precipitation occurs after a period of incubation	1. The compound is unstable in the aqueous environment over time.2. Evaporation of media in the incubator is increasing the concentration of the compound.3. Interaction with other media components leading to insolubility.	1. Prepare fresh media with N-Hexanoylsphingosylphosphorylcholine immediately before use.2. Ensure proper humidification in the incubator and use appropriate culture vessel lids to minimize evaporation.3. If using serum-free media, consider adding a carrier protein like fatty acid-free Bovine Serum Albumin (BSA) to the media to improve solubility.
Inconsistent experimental results	1. Partial precipitation is occurring, leading to a lower effective concentration of the compound.2. Inaccurate preparation of the stock solution.	1. Visually inspect the media for any signs of precipitation before and during the experiment. If any cloudiness is observed, prepare a fresh solution at a lower concentration.2. Ensure the stock solution is fully dissolved before use. If necessary, gently warm and sonicate the stock solution.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution

This protocol describes the preparation of a 10 mM stock solution of N-Hexanoylsphingosylphosphorylcholine in DMSO.

Materials:

• N-Hexanoylsphingosylphosphorylcholine (powder)

• Dimethyl Sulfoxide (DMSO), sterile

• Sterile microcentrifuge tubes or vials

Procedure:

• Weigh out the required amount of N-Hexanoylsphingosylphosphorylcholine powder in a sterile microcentrifuge tube.

• Add the appropriate volume of sterile DMSO to achieve a final concentration of 10 mM.

• Vortex the tube vigorously until the powder is completely dissolved. Gentle warming to 37°C and brief sonication can be used to aid dissolution if necessary.

• Visually inspect the solution to ensure there are no visible particles.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C.

Protocol 2: Preparation of the Final Working Solution in Media

This protocol details the dilution of the concentrated stock solution into the cell culture medium.

Materials:

• 10 mM N-Hexanoylsphingosylphosphorylcholine stock solution in DMSO

• Cell culture medium (with or without serum)

• Sterile conical tubes

Procedure:

• Pre-warm the cell culture medium to 37°C in a water bath.

• In a sterile conical tube, add the required volume of pre-warmed media.

• While gently vortexing or swirling the media, add the required volume of the 10 mM stock solution dropwise to achieve the desired final concentration. Important: The final concentration of DMSO in the media should be kept low, typically below 0.5% (v/v), to avoid solvent-induced cytotoxicity.

• Continue to mix the solution gently for a few seconds to ensure homogeneity.

• Visually inspect the final working solution for any signs of precipitation or cloudiness. If the solution is not clear, consider preparing a new solution at a lower final concentration.

• Use the freshly prepared media for your experiment immediately.

Data Summary

Parameter	Value	Solvent/Conditions	Reference/Note
Solubility of N-hexanoyl-D-erythro-sphingosine (a related compound)	25 mg/mL	DMSO	[2]
5 mg/mL	Ethanol	[2]
5 mg/mL	Methanol	[2]
Critical Micelle Concentration (CMC) of Sphingosylphosphorylcholine (parent compound)	~0.158 mM	10 mM Sodium Phosphate Buffer, pH 7.4, 25°C	[1]
Estimated Critical Micelle Concentration (CMC) of N-Hexanoylsphingosylphosphorylcholine	< 0.158 mM	Aqueous Buffer	The N-hexanoyl group increases hydrophobicity, thus lowering the CMC compared to the parent compound.

Visualizations

Caption: Experimental workflow for preparing N-Hexanoylsphingosylphosphorylcholine solutions.

Caption: Troubleshooting logic for N-Hexanoylsphingosylphosphorylcholine precipitation.

References

• 1. The critical micelle concentrations of lysophosphatidic acid and sphingosylphosphorylcholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. D- erythro -Sphingosine, N-Hexanoyl- [sigmaaldrich.com]

Technical Support Center: Off-Target Effects of C6-Sphingomyelin

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering off-target effects when using C6-sphingomyelin (C6-SM) in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is C6-sphingomyelin and why is it used in experiments?

C6-sphingomyelin is a synthetic, short-chain analog of endogenous sphingomyelin. Its shorter acyl chain (6 carbons compared to the more common 16 or 24 carbons in natural sphingomyelin) makes it more water-soluble and easier to deliver to cells in culture.[1][2] It is often used to study the metabolism and signaling functions of sphingomyelin.

Q2: What are the primary off-target effects of C6-sphingomyelin?

The most significant off-target effect of C6-sphingomyelin is its susceptibility to hydrolysis by neutral sphingomyelinase (nSMase) at the plasma membrane, which generates C6-ceramide.[3][4][5] This is a critical consideration because C6-ceramide is a potent bioactive lipid that can initiate a variety of signaling cascades, often leading to apoptosis, cell cycle arrest, or other stress responses that may not be the intended focus of the experiment.[6][7][8]

Q3: How do the effects of C6-sphingomyelin differ from endogenous, long-chain sphingomyelin?

Due to its shorter acyl chain, C6-sphingomyelin has different biophysical properties compared to its long-chain counterparts like C16-sphingomyelin.[1] These differences can affect membrane fluidity and the formation of lipid rafts.[2][9] Furthermore, the C6-ceramide produced from C6-SM hydrolysis can have distinct biological activities compared to long-chain ceramides. For instance, the balance between C16-ceramide and C24-ceramide can influence a cell's susceptibility to apoptosis.[10]

Q4: At what concentrations are off-target effects of C6-sphingomyelin typically observed?

The concentration at which C6-sphingomyelin exhibits off-target effects is cell-type dependent and influenced by the activity of nSMase. However, it's crucial to perform dose-response experiments to determine the optimal concentration for your specific cell line and experimental goals. As a general guideline, concentrations of the downstream product, C6-ceramide, as low as 10 µM can induce significant biological effects, including cytotoxicity in some cell types.[3]

Troubleshooting Guides

Issue 1: Unexpected Cell Death or Apoptosis in C6-Sphingomyelin Treated Cells

Possible Cause: Your C6-sphingomyelin is likely being hydrolyzed to C6-ceramide, a potent inducer of apoptosis.[6][8]

Troubleshooting Steps:

• Confirm C6-Ceramide Production: Use the experimental protocols provided below (HPLC or TLC analysis) to quantify the conversion of C6-sphingomyelin to C6-ceramide in your experimental system.

• Inhibit Neutral Sphingomyelinase (nSMase): Pre-treat your cells with an nSMase inhibitor before adding C6-sphingomyelin. This will reduce the production of C6-ceramide.

• Perform Dose-Response and Time-Course Experiments: Determine the lowest effective concentration of C6-sphingomyelin and the shortest incubation time necessary to achieve your desired outcome, minimizing the accumulation of C6-ceramide.

• Include Proper Controls:

  • Vehicle Control: To account for any effects of the solvent used to dissolve C6-sphingomyelin.

  • C6-Ceramide Control: To directly assess the effects of the off-target product.

  • Long-Chain Sphingomyelin Control (e.g., C16-SM): To compare the effects of a more physiologically relevant sphingomyelin.

Quantitative Data Summary: nSMase Inhibitors

Inhibitor	Target	Typical Working Concentration	Key Considerations
GW4869	nSMase	5-20 µM	Most commonly used. May have off-target effects at higher concentrations.
PDDC (Phenyl(R)-(1-(3-(3,4-dimethoxyphenyl)-2,6-dimethylimidazo[1,2-b]pyridazin-8-yl)pyrrolidin-3-yl))methanone)	nSMase2	10-50 µM	More specific for nSMase2.

Experimental Protocols

Protocol 1: Quantification of NBD-C6-Sphingomyelin Hydrolysis by HPLC

This protocol allows for the quantitative analysis of the conversion of fluorescently labeled NBD-C6-sphingomyelin to NBD-C6-ceramide.

Materials:

• Cells of interest

• NBD-C6-sphingomyelin

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• Methanol

• Chloroform

• Water (HPLC grade)

• HPLC system with a fluorescence detector

Procedure:

• Cell Seeding: Seed cells in culture plates at a density that will result in 80-90% confluency at the time of the experiment.

• Cell Treatment:

  • Incubate cells with the desired concentration of NBD-C6-sphingomyelin for the desired time points.

  • Include appropriate controls (e.g., vehicle-treated cells).

• Lipid Extraction:

  • Wash cells twice with ice-cold PBS.

  • Add a mixture of chloroform:methanol (2:1, v/v) to the cells and scrape them from the plate.

  • Transfer the cell suspension to a glass tube.

  • Vortex thoroughly and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

• HPLC Analysis:

  • Reconstitute the dried lipid extract in the mobile phase.

  • Inject the sample into the HPLC system.

  • Separate the lipids using a suitable C18 column and a methanol/water gradient.

  • Detect NBD-labeled lipids using a fluorescence detector (Excitation: ~460 nm, Emission: ~535 nm).

  • Quantify the peak areas corresponding to NBD-C6-sphingomyelin and NBD-C6-ceramide.

Protocol 2: Analysis of C6-Sphingomyelin Metabolism by Thin-Layer Chromatography (TLC)

This protocol provides a qualitative or semi-quantitative method to visualize the conversion of C6-sphingomyelin to its metabolites.[4][11][12]

Materials:

• Cells of interest

• Radiolabeled ([¹⁴C] or [³H]) C6-sphingomyelin or fluorescently labeled NBD-C6-sphingomyelin

• Cell culture medium and supplements

• PBS

• Lipid extraction solvents (chloroform, methanol)

• TLC plates (silica gel 60)

• TLC developing chamber

• TLC solvent system (e.g., chloroform:methanol:water, 65:25:4, v/v/v)

• Phosphorimager or UV transilluminator

Procedure:

• Cell Treatment: Treat cells with labeled C6-sphingomyelin as described in the HPLC protocol.

• Lipid Extraction: Extract lipids as described in the HPLC protocol.

• TLC Plate Spotting:

  • Dissolve the dried lipid extract in a small volume of chloroform:methanol (1:1, v/v).

  • Carefully spot the lipid extract onto the origin of a TLC plate.

  • Also, spot standards for C6-sphingomyelin and C6-ceramide.

• TLC Development:

  • Place the TLC plate in a developing chamber containing the appropriate solvent system.

  • Allow the solvent to migrate up the plate until it is about 1 cm from the top.

  • Remove the plate and allow it to air dry.

• Visualization and Analysis:

  • For radiolabeled lipids, expose the plate to a phosphor screen and visualize using a phosphorimager.

  • For fluorescently labeled lipids, visualize the plate under a UV transilluminator.

  • Compare the migration of the sample lipids to the standards to identify C6-sphingomyelin and its metabolites.

  • The intensity of the spots can be quantified using densitometry software for semi-quantitative analysis.

Visualizations

Signaling Pathway: Off-Target Effects of C6-Sphingomyelin

Caption: Off-target signaling cascade initiated by C6-sphingomyelin hydrolysis.

Experimental Workflow: Troubleshooting Unexpected Apoptosis

Caption: A logical workflow for troubleshooting apoptosis as an off-target effect.

References

• 1. Influence of chain length and unsaturation on sphingomyelin bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Influence of Chain Length and Unsaturation on Sphingomyelin Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. C6-Ceramide Enhances Phagocytic Activity of Kupffer Cells through the Production of Endogenous Ceramides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. avantiresearch.com [avantiresearch.com]
• 5. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2'-hydroxy C16-ceramide induces apoptosis-associated proteomic changes in C6 glioma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ceramide in the Molecular Mechanisms of Neuronal Cell Death. The Role of Sphingosine-1-Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Apoptotic Sphingolipid Ceramide in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A shift in sphingolipid composition from C24 to C16 increases susceptibility to apoptosis in HeLa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Optimizing incubation time with N-Hexanoylsphingosylphosphorylcholine

Welcome to the technical support center for N-Hexanoylsphingosylphosphorylcholine (C6-SPC). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing experimental conditions and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What is N-Hexanoylsphingosylphosphorylcholine (C6-SPC) and what is its primary mechanism of action?

A1: N-Hexanoylsphingosylphosphorylcholine is a synthetic, short-chain analog of the naturally occurring bioactive lipid, Sphingosylphosphorylcholine (SPC). SPC is known to be a multifunctional lipid mediator that can act as both an intracellular second messenger and an extracellular signaling molecule.[1] It exerts its effects by binding to G protein-coupled receptors (GPCRs) on the cell surface, which can trigger a variety of downstream signaling cascades.

Q2: What are the common applications of C6-SPC in research?

A2: C6-SPC is often used as a tool to study the diverse cellular processes regulated by SPC. These include cell proliferation, migration, differentiation, and apoptosis.[2] It has been shown to have effects on various cell types, including cancer cells, endothelial cells, and neurons.[3][4] Its role in modulating the cytoskeleton and cellular elasticity also makes it relevant for studies on cancer metastasis.

Q3: How does the effect of C6-SPC differ between cancerous and non-cancerous cells?

A3: Interestingly, SPC can have opposing effects depending on the cell type. While it can act as a mitogen (promoting proliferation) in some non-malignant cell types, it has been observed to have a growth-inhibitory effect on several types of cancer cells. The specific cellular response can be dependent on the expression levels of different GPCRs.

Q4: How should I prepare and store my C6-SPC?

A4: N-Hexanoylsphingosylphosphorylcholine is typically supplied as a lyophilized powder. For storage, it is recommended to keep it at -20°C. For creating a stock solution, it can be dissolved in a solvent like methanol or a mixture of chloroform and methanol. Before use in cell culture, the solvent should be evaporated, and the lipid can be resuspended in a carrier solution such as a serum-free medium containing bovine serum albumin (BSA) to aid in its delivery to the cells.

Troubleshooting Guide: Optimizing Incubation Time

Optimizing the incubation time is critical for obtaining reliable and reproducible results. The ideal duration depends on the specific cell type, the concentration of C6-SPC, and the biological process being investigated.

Issue	Possible Cause	Recommended Action
No observable effect on cell migration or viability.	Incubation time is too short: The cellular response may not have had sufficient time to develop.	For cell migration assays, typical incubation times range from 12 to 48 hours. Consider a time-course experiment with time points such as 12, 24, and 48 hours to determine the optimal duration for your specific cell line.
Incubation time is too long: The initial effect may have diminished, or secondary effects such as receptor desensitization or cytotoxicity could be masking the primary response.	For signaling pathway activation studies, effects can be rapid. Consider short time points (e.g., 0, 5, 15, 30, 60 minutes) to capture transient signaling events. For longer-term assays, ensure the chosen time point is within the window of the desired biological response.
Inappropriate concentration of C6-SPC: The concentration may be too low to elicit a response or too high, leading to off-target effects or toxicity.	Perform a dose-response experiment to identify the optimal concentration range. Typical concentrations used in the literature for SPC range from 1 µM to 25 µM.
Inconsistent results between experiments.	Variability in cell health and confluency: Cells that are unhealthy or at different growth stages can respond differently to stimuli.	Ensure that cells are healthy, have a consistent passage number, and are seeded at the same density for each experiment. Aim for a consistent level of confluency at the start of each experiment.
Degradation of C6-SPC: Improper storage or handling of the C6-SPC stock solution can lead to its degradation.	Prepare fresh dilutions from a properly stored stock solution for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.
High background signal or cell death in control groups.	Solvent toxicity: The solvent used to dissolve C6-SPC may be toxic to the cells at the final concentration used.	Ensure the final concentration of the solvent (e.g., methanol, DMSO) in the cell culture medium is below the toxic threshold for your cell line (typically <0.1%). Include a vehicle control (medium with solvent but without C6-SPC) in your experimental setup.
Issues with the assay itself: Problems with reagents or the experimental setup can lead to high background.	Run appropriate positive and negative controls for your assay to ensure it is performing as expected. For example, in a migration assay, a known chemoattractant can serve as a positive control.

Experimental Protocols

General Experimental Workflow

Caption: General experimental workflow for using C6-SPC.

Cell Migration Assay (Transwell)

• Cell Preparation: Culture cells to 70-80% confluency. The day before the assay, serum-starve the cells by replacing the complete medium with a serum-free medium for 18-24 hours.

• Assay Setup:

  • Add a chemoattractant (e.g., complete medium with 10% FBS) to the lower chambers of a 24-well plate.

  • Resuspend the serum-starved cells in a serum-free medium at a concentration of 1 x 10^5 cells/mL.

  • Add the cell suspension to the upper chamber of the Transwell inserts (8.0 µm pore size).

  • Add different concentrations of C6-SPC to the upper chamber. Include a vehicle control.

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator. The incubation time should be optimized; a starting point of 24 hours is common.

• Staining and Quantification:

  • After incubation, remove the non-migrated cells from the upper surface of the membrane with a cotton swab.

  • Fix the migrated cells on the lower surface of the membrane with a fixation solution (e.g., 4% paraformaldehyde).

  • Stain the migrated cells with a solution such as 0.1% Crystal Violet.

  • Wash the inserts and allow them to dry.

  • Visualize and count the migrated cells under a microscope.

Signaling Pathways

N-Hexanoylsphingosylphosphorylcholine, like its endogenous counterpart SPC, is known to activate several downstream signaling pathways upon binding to its receptors.

Caption: Simplified signaling pathways activated by C6-SPC.

References

• 1. The bioactive sphingolipid playbook. A primer for the uninitiated as well as sphingolipidologists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Influence of Chain Length and Unsaturation on Sphingomyelin Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. “Fix and Click” for Assay of Sphingolipid Signaling in Single Primary Human Intestinal Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting Inconsistent Results with C6-Sphingomyelin: A Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues encountered when using C6-sphingomyelin and its fluorescent analog, C6-NBD-sphingomyelin, in experimental settings.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My C6-sphingomyelin treatment is yielding inconsistent or no downstream signaling effects. What are the potential causes?

A1: Inconsistent results with C6-sphingomyelin can stem from several factors, ranging from reagent stability to cellular metabolism. Here are the primary aspects to investigate:

• Reagent Integrity and Storage: C6-sphingomyelin is susceptible to degradation if not stored properly. Ensure it is stored at -20°C and protected from light, especially the fluorescently labeled C6-NBD-sphingomyelin.[1][2][3] Repeated freeze-thaw cycles should be avoided.

• Cellular Metabolism: Short-chain sphingomyelins like C6-sphingomyelin can be metabolized by cells.[4][5] Specifically, C6-NBD-sphingomyelin is known to be degraded in the plasma membrane by neutral sphingomyelinase (N-SMase).[4][5] The extent of this degradation can vary between cell types and their differentiation state.[4][5] This metabolic conversion to C6-ceramide is often the intended start of the signaling cascade. However, if the signaling readout is further downstream, cellular machinery might be altering the molecule.

• Vehicle and Solubility: Ensure that the solvent used to dissolve C6-sphingomyelin is compatible with your cell culture system and does not induce cellular stress on its own. Common solvents include DMSO or chloroform.[3][6] It is crucial to have a vehicle-only control in your experiments.

• Concentration and Incubation Time: The concentration of C6-sphingomyelin and the incubation time are critical parameters. High concentrations may lead to off-target effects or cytotoxicity, while low concentrations might not be sufficient to trigger a detectable signal. A dose-response and time-course experiment is highly recommended to determine the optimal conditions for your specific cell type and experimental endpoint.

Q2: I am observing high background fluorescence or unexpected localization with C6-NBD-sphingomyelin. How can I troubleshoot this?

A2: Issues with fluorescent analogs often relate to their handling, cellular processing, and the imaging setup.

• Photostability: NBD is a fluorescent dye that can be susceptible to photobleaching. Minimize light exposure during storage and handling.[1][3] During microscopy, use the lowest possible laser power and exposure time that still provides a detectable signal.

• Metabolic Fate of the NBD Moiety: The cell can metabolize C6-NBD-sphingomyelin, and the NBD-labeled C6-ceramide product can be further processed. This can lead to the fluorescent tag localizing to various cellular compartments, potentially causing a diffuse or unexpected signal.

• Non-specific Staining: Ensure that the washing steps after incubation with C6-NBD-sphingomyelin are thorough to remove any unbound probe. Consider including a back-extraction step with a non-fluorescent acceptor like BSA to quench extracellular fluorescence.

• Transporter Activity: Some studies suggest that short-chain sphingolipids can be substrates for multidrug resistance transporters, which can actively pump the fluorescent molecule across membranes, leading to altered localization.

Q3: My enzymatic assay using C6-sphingomyelin as a substrate is giving variable results. What should I check?

A3: Enzymatic assays require precise conditions for reliable outcomes.

• Enzyme Activity and Purity: Ensure the enzyme you are using (e.g., sphingomyelinase) is active and of high purity. Enzyme activity can decrease over time, even when stored correctly.

• Assay Buffer Composition: The pH and ionic strength of the assay buffer are critical. Sphingomyelinases, for example, have different optimal pH ranges (acid, neutral, or alkaline).[9][10][11]

• Detergent Concentration: Some assays for sphingomyelinase activity require detergents to solubilize the lipid substrate. The concentration of these detergents (e.g., sodium taurocholate) can significantly impact enzyme activity and may need optimization.[12]

• Substrate Presentation: The physical state of the C6-sphingomyelin in the assay (e.g., monomeric vs. micellar) can affect enzyme kinetics. This is influenced by the concentration of the lipid and the presence of detergents.

Data Summary

Table 1: Properties of C6-NBD-Sphingomyelin

Property	Value	Source(s)
Molecular Formula	C35H61N6O9P	[1][3][13]
Molecular Weight	740.87 g/mol	[13]
Excitation Maximum (λex)	466 nm (in MeOH)	[3][6]
Emission Maximum (λem)	536 nm (in MeOH)	[3][6]
Recommended Storage	-20°C, protect from light	[1][2][3]
Common Solvents	Chloroform, DMSO	[3][6]

Experimental Protocols

Protocol 1: General Procedure for Treating Cells with C6-Sphingomyelin

• Preparation of C6-Sphingomyelin Stock Solution:

  • Dissolve C6-sphingomyelin powder in an appropriate solvent (e.g., DMSO) to create a high-concentration stock solution (e.g., 10-20 mM).

  • Aliquot the stock solution into small volumes to avoid repeated freeze-thaw cycles and store at -20°C.

• Cell Seeding:

  • Seed cells in appropriate culture vessels and allow them to adhere and reach the desired confluency.

• Treatment:

  • On the day of the experiment, thaw an aliquot of the C6-sphingomyelin stock solution.

  • Dilute the stock solution in serum-free or complete medium to the desired final concentration. It is crucial to vortex the diluted solution well to ensure homogeneity.

  • Remove the old medium from the cells and replace it with the medium containing C6-sphingomyelin.

  • Include a vehicle control (medium with the same concentration of the solvent used for the stock solution).

• Incubation:

  • Incubate the cells for the desired period (determined by a time-course experiment).

• Downstream Analysis:

  • After incubation, wash the cells with PBS and proceed with your downstream analysis (e.g., cell lysis for western blotting, fixation for microscopy, etc.).

Protocol 2: Quantification of Sphingomyelin

A common method for quantifying sphingomyelin involves a multi-enzyme coupled assay.[14]

• Sample Preparation: Homogenize the sample in a buffer containing a non-ionic detergent like Triton X-100.[14]

• Enzymatic Reaction:

  • Incubate the sample with sphingomyelinase to hydrolyze sphingomyelin into ceramide and phosphorylcholine.[14]

  • Add alkaline phosphatase to dephosphorylate phosphorylcholine to choline.[14]

  • Add choline oxidase to oxidize choline, producing hydrogen peroxide (H₂O₂).[14]

  • Finally, add horseradish peroxidase (HRP) and a fluorogenic substrate (e.g., Amplex Red). HRP will use the H₂O₂ generated to oxidize the substrate, producing a fluorescent product (resorufin).[14]

• Detection: Measure the fluorescence using a microplate reader at the appropriate excitation and emission wavelengths (e.g., 544 nm excitation and 590 nm emission for resorufin).[14]

• Quantification: Create a standard curve using known concentrations of sphingomyelin to determine the amount in your samples. Remember to subtract the background signal from control wells that do not contain sphingomyelinase.[14]

Visualizations

Caption: The Sphingomyelin-Ceramide Signaling Pathway.

Caption: Troubleshooting Workflow for C6-Sphingomyelin Experiments.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. C6-NBD Sphingomyelin 99 (TLC) chloroform Avanti Lipids [sigmaaldrich.com]
• 3. biotium.com [biotium.com]
• 4. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lifetechindia.com [lifetechindia.com]
• 7. avantiresearch.com [avantiresearch.com]
• 8. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 9. Emerging roles of the acid sphingomyelinase/ceramide pathway in metabolic and cardiovascular diseases: Mechanistic insights and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ceramide signaling in cancer and stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. JCI - The therapeutic potential of modulating the ceramide/sphingomyelin pathway [jci.org]
• 12. researchgate.net [researchgate.net]
• 13. scbt.com [scbt.com]
• 14. Quantitative determination of sphingomyelin - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: N-Hexanoylsphingosylphosphorylcholine (C6-Ceramide)

Welcome to the technical support center for N-Hexanoylsphingosylphosphorylcholine, commonly known as C6-Ceramide. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in their experiments, particularly concerning cytotoxicity at high concentrations.

Frequently Asked Questions (FAQs)

Q1: What is N-Hexanoylsphingosylphosphorylcholine (C6-Ceramide) and how does it work?

A1: N-Hexanoylsphingosylphosphorylcholine (C6-Ceramide) is a synthetic, cell-permeable analog of endogenous ceramides.[1] Ceramides are bioactive sphingolipids that function as second messengers in various cellular signaling pathways, regulating processes like apoptosis (programmed cell death), cell growth, and differentiation.[2][3] C6-Ceramide mimics these effects and is widely used in research to induce and study apoptosis, particularly in cancer cells.[4][5]

Q2: How does C6-Ceramide induce cytotoxicity at high concentrations?

A2: At high concentrations, C6-Ceramide primarily induces apoptosis through the intrinsic (mitochondrial) pathway.[2][6] Key events include the release of cytochrome c from mitochondria, activation of caspases (like caspase-3 and caspase-8), and degradation of poly(ADP-ribose) polymerase (PARP).[2] It can also activate stress-related signaling pathways, such as the c-Jun N-terminal kinases (JNK) and AMP-activated protein kinase (AMPK) pathways, which contribute to its pro-apoptotic effects.[7][8] In some cancer cells, C6-Ceramide has been shown to cause cell cycle arrest in the G1 and G2 phases.[2][6]

Q3: What are typical working concentrations for C6-Ceramide cytotoxicity experiments?

A3: The effective concentration of C6-Ceramide is highly dependent on the cell line and incubation time. Concentrations typically range from 10 µM to 100 µM.[2][4] For example, in HCT116 and OVCAR-3 cancer cells, cytotoxicity is observed in a concentration-dependent manner, with significant effects seen at 50 µM after 24 hours.[2] It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell type and experimental conditions.

Q4: How should I prepare and dissolve C6-Ceramide?

A4: C6-Ceramide is soluble in organic solvents like DMSO and ethanol.[1][4] A common method is to prepare a high-concentration stock solution (e.g., 10-20 mM in DMSO) and store it at -20°C.[4] For experiments, the stock solution is diluted to the final working concentration in the cell culture medium. It is critical to ensure the final concentration of the solvent (e.g., DMSO) in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.[1]

Troubleshooting Guide

Q5: I am not observing the expected level of cytotoxicity. What could be the cause?

A5: Several factors could lead to lower-than-expected cytotoxicity. Consider the following troubleshooting steps:

• Concentration & Incubation Time: The concentration may be too low or the incubation period too short for your specific cell line.

  • Solution: Perform a dose-response experiment with a broader range of concentrations (e.g., 10 µM to 100 µM) and a time-course experiment (e.g., 24, 48, 72 hours) to identify optimal conditions.[1][4][9]

• Compound Dissolution: C6-Ceramide may not be fully dissolved, leading to a lower effective concentration.

  • Solution: Ensure the stock solution is completely dissolved before diluting it into the culture medium. Briefly vortex the stock solution before use. Prepare fresh dilutions for each experiment.[1]

• Cell Line Resistance: Your cell line may be less sensitive to C6-Ceramide-induced apoptosis.

  • Solution: Review literature for typical responses of your cell line. Consider using a positive control cell line known to be sensitive to C6-Ceramide.

• Cell Density: High cell density can sometimes reduce the apparent cytotoxicity of a compound.

  • Solution: Standardize cell seeding density across all experiments to ensure consistency.[1]

Q6: My vehicle control (e.g., DMSO) is showing high levels of cell death. How can I fix this?

A6: This is a common issue caused by solvent toxicity.

• Cause: The final concentration of the organic solvent (DMSO, ethanol) in your cell culture medium is too high.

• Solution: Ensure the final solvent concentration does not exceed 0.1% (v/v) in your highest treatment dose. Prepare a vehicle control for each concentration that contains the same amount of solvent as the corresponding C6-Ceramide dilution.[1]

Q7: My results are inconsistent between experiments. How can I improve reproducibility?

A7: Inconsistency often stems from minor variations in experimental parameters.

• Cause: Common sources of variability include inconsistent cell density at the time of treatment, variations in preparing C6-Ceramide solutions, and differences in incubation times.[1]

• Solution:

  • Standardize Cell Seeding: Always use a consistent cell number and allow cells to adhere and reach a similar confluency before treatment.

  • Prepare Fresh Reagents: Prepare fresh C6-Ceramide dilutions from your stock solution for each experiment.

  • Maintain Consistent Parameters: Ensure all experimental parameters, especially incubation times and medium volume, are kept constant.[1]

Data Presentation: C6-Ceramide Cytotoxicity

The cytotoxic effects of C6-Ceramide vary significantly across different cell lines. The table below summarizes effective concentrations and observed outcomes from various studies.

Cell Line	Concentration Range	Incubation Time	Assay Used	Observed Effect	Citation(s)
HCT116 (Colon Carcinoma)	10 - 100 µM	24 - 48 hours	WST-1	Concentration- and time-dependent decrease in cell viability.	[2]
OVCAR-3 (Ovarian Carcinoma)	10 - 100 µM	48 hours	WST-1	Concentration-dependent decrease in cell viability.	[2]
K562 (Leukemia)	25 - 50 µM	24 - 72 hours	Flow Cytometry (PI)	Increased apoptosis (sub-G1 phase).	[9]
MCF-7 (Breast Cancer)	10 - 40 µM	48 hours	MTT Assay	Sensitizes cells to Doxorubicin, reducing viability.	[8]
MyLa (T Cell Lymphoma)	1 - 100 µM	24 hours	MTS Assay	Dose-dependent decrease in cell viability.	[4][10]
HuT78 (T Cell Lymphoma)	1 - 100 µM	24 hours	MTS Assay	Dose-dependent decrease in cell viability.	[4][10]
HaCaT (Keratinocytes)	1 - 100 µM	24 hours	MTS Assay	Less sensitive; 37.5% viability reduction at 25 µM.	[4]
HN9.10e (Hippocampal)	13 µM	24 - 48 hours	MTT Assay	Immediate increase in cell viability.	[11][12]

Experimental Protocols & Visualizations

Protocol 1: Determining Cytotoxicity using MTT Assay

This protocol provides a general framework for assessing cell viability after C6-Ceramide treatment.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 5,000 - 10,000 cells/well) and incubate for 24 hours to allow for attachment.

• Compound Preparation: Prepare serial dilutions of C6-Ceramide in culture medium from a DMSO stock. Also, prepare a vehicle control containing the maximum amount of DMSO used.

• Cell Treatment: Remove the old medium and add 100 µL of the prepared C6-Ceramide dilutions and vehicle controls to the respective wells. Include untreated cells as a negative control.

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) under standard cell culture conditions (37°C, 5% CO2).

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 3-4 hours until a purple formazan precipitate is visible.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Analysis: Measure the absorbance at 570 nm using a microplate reader. Calculate cell viability as a percentage relative to the untreated control. Plot viability against C6-Ceramide concentration to determine the IC50 value.

Caption: Workflow for a standard C6-Ceramide cytotoxicity experiment using the MTT assay.

Signaling Pathway: C6-Ceramide Induced Apoptosis

High concentrations of C6-Ceramide trigger a cascade of events leading to programmed cell death. The primary mechanism involves the mitochondrial or intrinsic pathway of apoptosis.

Caption: Simplified signaling pathway for C6-Ceramide-induced apoptosis.

Troubleshooting Logic

Use this diagram to diagnose unexpected experimental outcomes.

Caption: A logical workflow for troubleshooting common issues in cytotoxicity experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. orbi.uliege.be [orbi.uliege.be]
• 3. View of Sphingosylphosphorylcholine induces mitochondria-mediated apoptosis in neuro 2a cells: Involvement of protein kinase C | Acta Neurobiologiae Experimentalis [ane.pl]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Mechanisms involved in exogenous C2- and C6-ceramide-induced cancer cell toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. High Dose C6 Ceramide-Induced Response in Embryonic Hippocampal Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

How to control for hydrolysis of N-Hexanoylsphingosylphosphorylcholine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in controlling the hydrolysis of N-Hexanoylsphingosylphosphorylcholine during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is N-Hexanoylsphingosylphosphorylcholine and why is its hydrolysis a concern?

N-Hexanoylsphingosylphosphorylcholine (C6-sphingomyelin) is a short-chain sphingolipid used in various research applications, including signal transduction and membrane studies. Hydrolysis is the chemical breakdown of this molecule, which cleaves the bond between the sphingosine backbone and the phosphorylcholine headgroup or the N-acyl chain. This degradation leads to the formation of N-hexanoylsphingosine (C6-ceramide) and sphingosylphosphorylcholine, which can have their own distinct biological activities. Uncontrolled hydrolysis can lead to inaccurate experimental results, loss of active compound, and misinterpretation of data.

Q2: What are the main causes of N-Hexanoylsphingosylphosphorylcholine hydrolysis?

There are two primary causes of hydrolysis:

• Enzymatic Hydrolysis: This is mediated by enzymes present in biological samples, such as cell lysates or tissues. The main culprits are sphingomyelinases (SMases), which are active at acidic, neutral, or alkaline pH depending on the specific enzyme.[1][2]

• Chemical (Non-Enzymatic) Hydrolysis: This is influenced by the chemical environment, primarily pH and temperature. Extremes in pH (either highly acidic or highly alkaline) and elevated temperatures can accelerate the breakdown of the molecule.

Q3: How can I detect and quantify the hydrolysis of my N-Hexanoylsphingosylphosphorylcholine sample?

The most reliable and sensitive method for detecting and quantifying the hydrolysis of N-Hexanoylsphingosylphosphorylcholine is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) . This technique allows for the separation and specific detection of the parent compound and its hydrolysis products (N-hexanoylsphingosine and sphingosylphosphorylcholine).[3][4][5]

Q4: How should I properly store N-Hexanoylsphingosylphosphorylcholine to minimize hydrolysis?

To ensure the long-term stability of N-Hexanoylsphingosylphosphorylcholine, follow these storage guidelines:

• Solid Form: Store as a solid at -20°C under an inert atmosphere (e.g., argon or nitrogen).

• In Solution: If you need to prepare a stock solution, dissolve it in an organic solvent such as a chloroform/methanol mixture.[6] Store the stock solution at -20°C. Avoid storing it in aqueous solutions for extended periods, as this can promote hydrolysis.[6]

Troubleshooting Guide: Hydrolysis of N-Hexanoylsphingosylphosphorylcholine

This guide will help you identify and resolve common issues related to the unwanted hydrolysis of N-Hexanoylsphingosylphosphorylcholine in your experiments.

Problem 1: Suspected Degradation in Stored Stock Solution

Symptom	Possible Cause	Suggested Solution
Reduced activity or concentration of N-Hexanoylsphingosylphosphorylcholine in experiments.	Improper Storage: The compound was stored in an aqueous solution or at an inappropriate temperature.	1. Prepare fresh stock solutions in an appropriate organic solvent (e.g., chloroform/methanol). 2. Aliquot the stock solution to minimize freeze-thaw cycles. 3. Always store stock solutions at -20°C or lower.[6]
Unexpected biological effects are observed.	Contamination with Hydrolysis Products: The stock solution may have degraded over time, leading to the accumulation of N-hexanoylsphingosine or sphingosylphosphorylcholine.	1. Analyze an aliquot of your stock solution using LC-MS/MS to check for the presence of hydrolysis products. 2. If degradation is confirmed, discard the old stock and prepare a fresh solution from solid material.

Problem 2: Rapid Hydrolysis During Experiments

Symptom	Possible Cause	Suggested Solution
Time-dependent loss of N-Hexanoylsphingosylphosphorylcholine during incubation with biological samples (cell lysates, tissues, etc.).	Enzymatic Activity: Your sample contains active sphingomyelinases (SMases).[1][7]	1. Heat Inactivation: If your experimental conditions allow, heat the biological sample (e.g., at 70°C for 10 minutes) to denature enzymes before adding N-Hexanoylsphingosylphosphorylcholine. 2. pH Control: Adjust the pH of your experimental buffer to a range where SMase activity is minimal (if known for your system). 3. Use of Inhibitors: Include known SMase inhibitors in your experiment, if they do not interfere with your downstream analysis.
Degradation is observed in a cell-free buffer system.	Chemical Instability: The pH of your buffer is too acidic or too alkaline, or the incubation temperature is too high.	1. Ensure your experimental buffer has a pH between 6.0 and 7.5. 2. Perform experiments at the lowest feasible temperature. 3. Refer to the table below for the risk of non-enzymatic hydrolysis under different conditions.

Table 1: Risk of Non-Enzymatic Hydrolysis of N-Hexanoylsphingosylphosphorylcholine

Temperature	pH < 4	pH 4 - 6	pH 6 - 8	pH 8 - 10	pH > 10
4°C	Moderate	Low	Very Low	Low	Moderate
25°C (Room Temp)	High	Moderate	Low	Moderate	High
37°C	Very High	Moderate-High	Low-Moderate	Moderate-High	Very High

Experimental Protocols

Protocol 1: Assessment of N-Hexanoylsphingosylphosphorylcholine Hydrolysis by LC-MS/MS

This protocol provides a general workflow for the extraction and analysis of N-Hexanoylsphingosylphosphorylcholine and its potential hydrolysis products from a biological sample.

1. Sample Preparation and Lipid Extraction:

• Internal Standards: Fortify your sample with appropriate internal standards for N-Hexanoylsphingosylphosphorylcholine and its expected hydrolysis products (e.g., deuterated analogs) before extraction to ensure accurate quantification.

• Lipid Extraction (Folch Method):

  • To your aqueous sample (e.g., 100 µL), add 375 µL of a chloroform:methanol (1:2, v/v) mixture.

  • Vortex thoroughly for 1 minute.

  • Add 125 µL of chloroform and vortex for 1 minute.

  • Add 125 µL of water and vortex for 1 minute.

  • Centrifuge at 2000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase, which contains the lipids.

  • Dry the organic phase under a stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol).[8]

2. LC-MS/MS Analysis:

• Chromatography: Use a C18 reverse-phase column for separation.

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile/Isopropanol (e.g., 50:50, v/v) with 0.1% formic acid

• Gradient: Develop a gradient that effectively separates N-Hexanoylsphingosylphosphorylcholine from N-hexanoylsphingosine and sphingosylphosphorylcholine.

• Mass Spectrometry: Operate the mass spectrometer in positive ion mode using Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transitions for each analyte and internal standard.

Protocol 2: Quenching Enzymatic Hydrolysis

To stop enzymatic reactions at specific time points, rapid denaturation of the enzymes is crucial.

1. Solvent Quenching:

• At the desired time point, add a large volume of ice-cold organic solvent to the reaction mixture.

• A common choice is to add 3 volumes of ice-cold ethanol or a chloroform:methanol (1:2, v/v) mixture.

• Vortex immediately to ensure thorough mixing and precipitation of proteins (including enzymes).

• Proceed with lipid extraction as described in Protocol 1.

2. Heat Inactivation:

• At the end of the incubation period, place the reaction tube in a heat block at >80°C for 5-10 minutes.

• Cool the sample on ice before proceeding with further analysis. Note: Ensure that heat does not degrade your compound of interest. This method is generally safe for sphingolipids.

Visualizations

Caption: Hydrolysis pathway of N-Hexanoylsphingosylphosphorylcholine.

Caption: Workflow for assessing hydrolysis of N-Hexanoylsphingosylphosphorylcholine.

References

• 1. Sphingomyelinase activity at pH 7.4 in human brain and a comparison to activity at pH 5.0 [ouci.dntb.gov.ua]
• 2. Metabolism - Wikipedia [en.wikipedia.org]
• 3. Reorientation of interfacial water molecules during melting of brain sphingomyelin is associated with the phase transition of its C24:1 sphingomyelin lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Morphological transitions of brain sphingomyelin are determined by the hydration protocol: ripples re-arrange in plane, and sponge-like networks disintegrate into small vesicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The dynamics and role of sphingolipids in eukaryotic organisms upon thermal adaptation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protocol for measuring sphingolipid metabolism in budding yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sphingomyelinase activity at pH 7.4 in human brain and a comparison to activity at pH 5.0 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: C6-Sphingomyelin Delivery and Application

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively using C6-sphingomyelin in their experiments.

Frequently Asked Questions (FAQs)

1. What is C6-sphingomyelin and why is it used in research?

C6-sphingomyelin is a synthetic, short-chain analog of sphingomyelin, a key lipid component of cellular membranes.[1] Its shorter acyl chain allows for easier handling and delivery to cells compared to its long-chain, natural counterparts. The fluorescently labeled version, C6-NBD-sphingomyelin, is widely used as a tracer to study sphingolipid metabolism, transport, and localization within cells, particularly for visualizing the Golgi apparatus.

2. What are the main challenges in delivering C6-sphingomyelin to cells?

The primary challenges include:

• Poor aqueous solubility: As a lipid, C6-sphingomyelin is inherently hydrophobic and can aggregate in aqueous cell culture media.

• Inefficient cellular uptake: Passive diffusion across the plasma membrane can be limited.

• Enzymatic degradation: Once at the plasma membrane, C6-sphingomyelin can be hydrolyzed by neutral sphingomyelinase (N-SMase), which can affect experimental outcomes.[2][3]

• Non-specific binding: It can bind to serum proteins in the culture medium, reducing its availability for cellular uptake.

3. How is C6-sphingomyelin metabolized in the cell, and what are its key signaling roles?

Upon delivery to the cell, C6-sphingomyelin can be metabolized by sphingomyelinases to generate C6-ceramide.[2] Ceramide is a critical second messenger involved in various signaling pathways that regulate:

• Apoptosis (Programmed Cell Death): Ceramide can activate downstream effectors like protein phosphatases (e.g., PP2A) and kinases, leading to the activation of the apoptotic cascade.[4][5][6]

• Cell Cycle Arrest: It can inhibit cell proliferation by arresting the cell cycle.[6]

• Inflammation and Stress Responses: Ceramide is involved in cellular responses to stressors like TNF-α and other cytokines.[5][7]

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments with C6-sphingomyelin, particularly the fluorescent analog C6-NBD-sphingomyelin.

Fluorescence Microscopy Issues

Problem	Potential Cause	Recommended Solution
Low or No Fluorescence Signal	1. Inefficient Delivery: The C6-NBD-sphingomyelin may not be reaching the target cells or organelle in sufficient concentration. 2. Degradation of the Probe: The NBD fluorophore is susceptible to photobleaching. 3. Suboptimal Imaging Conditions: Incorrect filter sets or exposure times.	1. Optimize Delivery Protocol: Use a carrier like fatty acid-free BSA to improve solubility and delivery. Ensure the BSA complex is properly prepared. 2. Minimize Light Exposure: Reduce exposure times and use an anti-fade mounting medium. 3. Verify Microscope Settings: Use a standard FITC filter set for NBD (Excitation/Emission ~466/536 nm). Optimize gain and exposure settings.
High Background Fluorescence	1. Excess Unbound Probe: Too high a concentration of C6-NBD-sphingomyelin was used, leading to non-specific binding to the coverslip or cell surfaces. 2. Autofluorescence: The cells or the culture medium (e.g., containing phenol red or riboflavin) may be autofluorescent. 3. Precipitation of the Probe: The probe may have aggregated in the medium.	1. Perform a "Back-Exchange": After labeling, incubate cells with a solution of fatty acid-free BSA to remove excess probe from the plasma membrane.[8] 2. Use Appropriate Media: Image cells in a phenol red-free and serum-free medium. 3. Ensure Proper Solubilization: Prepare the C6-NBD-sphingomyelin-BSA complex carefully to ensure it is fully dissolved.[9]
Incorrect Subcellular Localization	1. Cell Type Differences: Different cell lines may metabolize or traffic sphingolipids differently. 2. Metabolism to Other Fluorescent Lipids: The probe may be metabolized to other fluorescent lipids that localize to different compartments.	1. Consult Literature: Check for studies using the same cell line to determine expected localization patterns. 2. Use Metabolic Inhibitors: If trying to visualize a specific step in the pathway, consider using inhibitors of downstream enzymes (with appropriate controls).

Data Presentation: Delivery Efficiency

The choice of delivery vehicle is critical for achieving efficient and reproducible results. Below is a qualitative comparison of common delivery methods.

Delivery Method	Principle	Advantages	Disadvantages	Typical Concentration
Direct Addition to Medium	Relies on passive diffusion of the lipid into the cell membrane.	Simple and quick.	Inefficient due to low aqueous solubility and aggregation. Can lead to high background.	Highly variable, often requires high concentrations.
Complex with Fatty Acid-Free BSA	BSA acts as a carrier, solubilizing the lipid and facilitating its delivery to the cell surface.	Greatly improves solubility and delivery efficiency. Reduces non-specific binding and background.[10]	Requires careful preparation of the lipid-BSA complex.	1-5 µM C6-NBD-sphingomyelin complexed with BSA.[8]
Liposomal Delivery	C6-sphingomyelin is incorporated into liposomes which then fuse with the cell membrane.	Can be highly efficient. Allows for the delivery of higher concentrations.	Can be more complex to prepare. The liposome composition can influence delivery efficiency.	Dependent on liposome formulation.

Experimental Protocols

Protocol 1: Preparation and Delivery of C6-NBD-Sphingomyelin-BSA Complex

This protocol describes the preparation of a C6-NBD-sphingomyelin complex with fatty acid-free bovine serum albumin (BSA) for delivery to cultured cells.[10]

Materials:

• C6-NBD-sphingomyelin

• Chloroform or Ethanol

• Fatty acid-free BSA

• Phosphate-buffered saline (PBS) or Hanks' Balanced Salt Solution (HBSS)

• Glass test tubes

• Nitrogen gas source

• Sonicator or vortex mixer

Procedure:

• Prepare C6-NBD-Sphingomyelin Stock Solution: Dissolve C6-NBD-sphingomyelin in chloroform or ethanol to a stock concentration of 1 mM.

• Dry Down the Lipid: In a glass test tube, aliquot the desired amount of the stock solution. Evaporate the solvent under a gentle stream of nitrogen gas to form a thin lipid film on the bottom of the tube.

• Prepare BSA Solution: Prepare a solution of fatty acid-free BSA in PBS or HBSS at a concentration of 0.34 mg/mL.

• Form the Complex: Add the BSA solution to the dried lipid film. Vortex or sonicate the mixture until the lipid is completely dissolved and the solution is clear. The final concentration of the C6-NBD-sphingomyelin-BSA complex can be adjusted based on the desired working concentration for your experiment (typically 1-5 µM).

• Cell Labeling: Add the prepared complex directly to the cell culture medium and incubate for the desired time and temperature (e.g., 30 minutes at 37°C).

Protocol 2: Fluorescence Microscopy of C6-NBD-Sphingomyelin Uptake

This protocol outlines the steps for visualizing the cellular uptake and localization of C6-NBD-sphingomyelin using fluorescence microscopy.

Materials:

• Cells cultured on glass coverslips or in imaging dishes

• C6-NBD-sphingomyelin-BSA complex (from Protocol 1)

• Cell culture medium (phenol red-free for imaging)

• PBS or HBSS

• Fixative (e.g., 4% paraformaldehyde in PBS), optional

• Mounting medium (with anti-fade reagent, if possible)

Procedure:

• Cell Seeding: Seed cells on coverslips or imaging dishes and allow them to adhere and grow to the desired confluency.

• Labeling: Remove the culture medium and replace it with fresh medium containing the desired concentration of the C6-NBD-sphingomyelin-BSA complex (e.g., 5 µM).

• Incubation: Incubate the cells at 37°C for a specified period (e.g., 30 minutes) to allow for internalization and trafficking of the lipid.

• Washing: To reduce background fluorescence, wash the cells three times with ice-cold PBS or HBSS.

• Back-Exchange (Optional but Recommended): To further reduce background from the plasma membrane, incubate the cells with a medium containing fatty acid-free BSA (e.g., 1% w/v) for 30 minutes at 4°C.

• Fixation (Optional): If imaging fixed cells, wash the cells with PBS and then fix with 4% paraformaldehyde for 15-20 minutes at room temperature. Wash again with PBS.

• Mounting and Imaging: Mount the coverslips onto glass slides using a mounting medium. Image the cells using a fluorescence microscope with a FITC filter set.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: C6-Sphingomyelin metabolism to ceramide and subsequent activation of the intrinsic apoptosis pathway.

Caption: Experimental workflow for the delivery and imaging of C6-NBD-sphingomyelin in cultured cells.

References

• 1. Background in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 2. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Apoptotic Sphingolipid Ceramide in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ceramide signaling in cancer and stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The acid sphingomyelinase/ceramide pathway: biomedical significance and mechanisms of regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. General Lipid/BSA Solubilization Protocol For Cell Delivery [sigmaaldrich.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Minimizing Enzymatic Degradation of N-Hexanoylsphingosylphosphorylcholine

Welcome to the technical support center for N-Hexanoylsphingosylphosphorylcholine (C6-SM). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing the enzymatic degradation of C6-SM during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is N-Hexanoylsphingosylphosphorylcholine and why is its degradation a concern?

A1: N-Hexanoylsphingosylphosphorylcholine, also known as C6-ceramide-1-phosphorylcholine or C6-sphingomyelin (C6-SM), is a short-chain sphingomyelin. It is a valuable tool in studying cellular processes involving sphingolipids due to its increased cell permeability compared to its long-chain counterparts. However, its structural similarity to endogenous sphingomyelin makes it a substrate for sphingomyelinases, enzymes that hydrolyze sphingomyelin to ceramide and phosphocholine. This degradation can lead to inaccurate experimental results, as the generated ceramide has its own distinct biological activities.

Q2: What are the primary enzymes responsible for the degradation of N-Hexanoylsphingosylphosphorylcholine?

A2: The primary enzymes responsible for the degradation of N-Hexanoylsphingosylphosphorylcholine are sphingomyelinases (SMases). There are three main types of SMases, categorized by their optimal pH for activity:

• Acid Sphingomyelinase (aSMase): Active in acidic environments (pH 4.5-5.5), typically found in lysosomes.

• Neutral Sphingomyelinase (nSMase): Active at neutral pH (pH 7.4) and is located at the plasma membrane and other cellular compartments.

• Alkaline Sphingomyelinase (alk-SMase): Active in alkaline conditions, primarily found in the gut. For most in vitro and cell-based experiments, aSMase and nSMase are the main concerns.

Q3: What are the optimal conditions for sphingomyelinase activity that I should be aware of?

A3: Understanding the optimal conditions for SMase activity is key to minimizing degradation.

Enzyme	Optimal pH	Optimal Temperature	Cation Dependence
Acid Sphingomyelinase	4.5 - 5.6	37°C	Zn2+ may be required for the secretory form
Neutral Sphingomyelinase	7.4	37°C	Mg2+ is often required for optimal activity
Alkaline Sphingomyelinase	8.5 - 9.0	Not well-defined in the context of in vitro experiments	Bile salts are required for activity

Q4: How can I inhibit sphingomyelinase activity during my experiments?

A4: Several chemical inhibitors can be used to block the activity of sphingomyelinases. The choice of inhibitor will depend on the specific type of SMase you are targeting.

Inhibitor	Target SMase	Type of Inhibition	Typical Working Concentration (IC50)
Desipramine	Acid Sphingomyelinase	Functional	~10-50 µM
Amitriptyline	Acid Sphingomyelinase	Functional	~5-20 µM
Imipramine	Acid Sphingomyelinase	Functional	~10-30 µM
GW4869	Neutral Sphingomyelinase	Non-competitive	1 µM
Manumycin A	Neutral Sphingomyelinase	Not specified	145 µM
Spiroepoxide	Neutral Sphingomyelinase	Irreversible	29 µM

Note: "Functional inhibitors" of aSMase act by causing its displacement from the lysosomal membrane and subsequent degradation.

Troubleshooting Guides

Issue 1: Significant degradation of C6-SM is observed in my cell lysate experiments.

Possible Cause & Solution:

• Endogenous Sphingomyelinase Activity: Cell lysis releases active sphingomyelinases that can rapidly degrade C6-SM.

  • Protocol:

    • Work Quickly and on Ice: Perform all cell lysis and subsequent steps at 4°C to reduce enzyme activity.[1][2]

    • Use an Appropriate Lysis Buffer: Prepare a lysis buffer with a pH outside the optimal range of the primary sphingomyelinases. For example, using a buffer with a pH of 8.0 or higher can help reduce the activity of both acid and neutral sphingomyelinases.

    • Incorporate Inhibitors: Add a cocktail of sphingomyelinase inhibitors to your lysis buffer immediately before use. A common combination is desipramine (for aSMase) and GW4869 (for nSMase).

    • Heat Inactivation (for some applications): If compatible with your downstream analysis, you can heat the lysate at a high temperature (e.g., 100°C for 5-10 minutes) to denature and inactivate enzymes. Note that this will also denature your proteins of interest.

Issue 2: My sphingomyelinase inhibitor does not seem to be effective.

Possible Cause & Solution:

• Incorrect Inhibitor or Concentration: You may be using an inhibitor for the wrong type of sphingomyelinase, or the concentration may be too low.

  • Troubleshooting Steps:

    • Confirm the Primary SMase in Your System: If possible, perform a pilot experiment to determine the predominant sphingomyelinase activity (acid vs. neutral) in your cell or tissue type.

    • Optimize Inhibitor Concentration: Perform a dose-response experiment to determine the optimal concentration of your inhibitor. Start with the recommended concentration and test a range above and below it.

    • Check Inhibitor Stability and Solubility: Ensure that your inhibitor is properly dissolved and has not degraded. Some inhibitors may require specific solvents and should be prepared fresh.

• Pre-incubation Time is Insufficient: Some inhibitors, particularly functional inhibitors of aSMase, require a pre-incubation period to be effective.

  • Recommendation: Pre-incubate your cells or tissue homogenate with the inhibitor for a sufficient time (e.g., 30-60 minutes) before adding C6-SM.

Issue 3: I am observing degradation of C6-SM even during storage.

Possible Cause & Solution:

• Improper Storage Conditions: N-Hexanoylsphingosylphosphorylcholine, like other lipids, can be susceptible to degradation over time if not stored correctly.

  • Storage Protocol:

    • Solvent and Container: Store C6-SM in a glass vial with a Teflon-lined cap, dissolved in an organic solvent such as chloroform/methanol. Avoid using plastic containers.[3]

    • Inert Atmosphere: For long-term storage, evaporate the solvent under a stream of inert gas (e.g., nitrogen or argon) to create an oxygen-free environment and store the dried lipid.[3]

    • Temperature: Store at -20°C or lower.[3]

    • Aqueous Solutions: Avoid storing C6-SM in aqueous solutions for extended periods, as this can lead to hydrolysis.[3] If you need to prepare an aqueous solution for your experiment, do so immediately before use.

Experimental Protocols

Protocol 1: Minimizing C6-SM Degradation in Adherent Cell Culture

• Cell Culture: Grow adherent cells to the desired confluency in a multi-well plate.

• Inhibitor Pre-treatment:

  • Prepare a working solution of the desired sphingomyelinase inhibitor(s) (e.g., 20 µM desipramine and 5 µM GW4869) in your cell culture medium.

  • Remove the old medium from the cells and wash once with PBS.

  • Add the inhibitor-containing medium to the cells and incubate for 1-2 hours at 37°C.

• C6-SM Treatment:

  • Prepare a stock solution of C6-SM in an appropriate solvent (e.g., ethanol or DMSO).

  • Dilute the C6-SM stock solution to the final desired concentration in the inhibitor-containing medium.

  • Add the C6-SM-containing medium to the cells and incubate for the desired experimental time.

• Cell Lysis:

  • At the end of the incubation, place the plate on ice and wash the cells twice with ice-cold PBS.

  • Add an ice-cold lysis buffer (e.g., RIPA buffer) supplemented with a fresh cocktail of protease and sphingomyelinase inhibitors.

  • Scrape the cells and collect the lysate.

  • Proceed with your downstream analysis immediately or store the lysate at -80°C.

Protocol 2: Quantification of C6-SM and its Metabolite (C6-Ceramide) by LC-MS/MS

• Lipid Extraction:

  • To your cell lysate or tissue homogenate, add an internal standard (e.g., a deuterated version of C6-SM or C6-ceramide).

  • Perform a lipid extraction using a modified Bligh-Dyer method with chloroform/methanol/water.

  • Collect the organic phase containing the lipids.

• Sample Preparation:

  • Dry the extracted lipids under a stream of nitrogen.

  • Reconstitute the dried lipids in an appropriate solvent for LC-MS/MS analysis (e.g., methanol).

• LC-MS/MS Analysis:

  • Use a suitable liquid chromatography column (e.g., a C18 reverse-phase column) to separate C6-SM and C6-ceramide.

  • Employ a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode to specifically detect and quantify the parent and fragment ions of C6-SM, C6-ceramide, and the internal standards.

  • Generate a standard curve using known concentrations of C6-SM and C6-ceramide to accurately quantify their amounts in the samples.

Visualizations

References

• 1. Cell Lysis Protocol for Protein Isolation: Key Insights for [pion-inc.com]
• 2. Comprehensive Guide to Cell Lysis and Protein Extraction Method - Creative Proteomics [creative-proteomics.com]
• 3. caymanchem.com [caymanchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of Short-Chain vs. Long-Chain Sphingomyelin: Biophysical and Cellular Effects

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biophysical and cellular effects of short-chain and long-chain sphingomyelins. The information herein is supported by experimental data to aid researchers in understanding the differential roles of these lipid species in cellular processes and their potential as therapeutic targets or drug delivery vehicles.

Introduction to Sphingomyelin and the Significance of Acyl Chain Length

Sphingomyelin (SM) is a crucial component of mammalian cell membranes, particularly enriched in the plasma membrane and the myelin sheath.[1] It consists of a phosphocholine head group, a sphingosine backbone, and an N-acyl fatty acid chain. The length of this acyl chain is a critical determinant of the biophysical properties of the membrane and the signaling functions of sphingomyelin and its metabolites, most notably ceramide.[2][3]

Short-chain sphingomyelins, often synthetically derived with acyl chains of 6 to 8 carbons (e.g., C6-SM), are cell-permeable and widely used as experimental tools to study sphingolipid metabolism and signaling.[2] In contrast, long-chain sphingomyelins, with acyl chains typically ranging from 16 to 24 carbons (e.g., C16-SM, C18-SM), represent the predominant species in mammalian cells and play vital structural and signaling roles.[4] This guide will compare and contrast the effects of these two classes of sphingomyelins on membrane properties and key cellular pathways.

Data Presentation: A Quantitative Comparison

The following tables summarize quantitative data from various studies to highlight the differential effects of short-chain and long-chain sphingolipids. Note that many studies utilize cell-permeable short-chain ceramides (e.g., C6-ceramide) to investigate the downstream effects of sphingomyelin metabolism.

Cell Line	Sphingolipid	Concentration	Effect on Cell Viability	Reference
C6 Glioma Cells	(R) 2'-hydroxy-C16-ceramide	5 µM	~50% reduction after 3 hours	[5]
HN9.10e Embryonic Hippocampal Cells	C6-ceramide	13 µM	Increased cell viability	[6]
Type 1 Endometrial Cancer Cells (Ishikawa)	SPT knockdown (reduces long-chain ceramides)	N/A	Increased cell viability	[7]
Type 2 Endometrial Cancer Cells (HEC-1A)	SPT knockdown (reduces long-chain ceramides)	N/A	Increased cell viability	[7]

Table 1: Comparative Effects of Short- and Long-Chain Sphingolipids on Cell Viability.

Membrane Property	Short-Chain Sphingomyelin (e.g., C16:0-SM)	Long-Chain Sphingomyelin (e.g., C24:0-SM)	Reference
Area per lipid (at 30 mN/m)	0.525 nm²	0.477 nm²	[8]
Bilayer Thickness	Lower	Higher	[9]
Membrane Fluidity	Increases fluidity	Decreases fluidity (more ordered)	[1]
Interdigitation	Less prominent	More prominent	[10]

Table 2: Biophysical Properties of Membranes Containing Short- vs. Long-Chain Sphingomyelin.

Differential Signaling Pathways

The acyl chain length of sphingomyelin and its ceramide metabolite dictates their partitioning into membrane microdomains and their interaction with signaling proteins, leading to the activation of distinct cellular pathways.

Short-Chain Sphingomyelin/Ceramide Signaling

Short-chain ceramides are potent inducers of apoptosis. Their smaller size allows for greater mobility within the membrane and facilitates interactions with intracellular targets. The primary apoptotic pathway initiated by short-chain ceramides is the intrinsic (mitochondrial) pathway.

Short-chain sphingomyelin-induced apoptosis pathway.

Long-Chain Sphingomyelin/Ceramide Signaling

Long-chain sphingomyelins are integral to the formation of lipid rafts, which are signaling platforms in the plasma membrane. The hydrolysis of long-chain sphingomyelin to long-chain ceramide within these rafts can modulate the activity of receptor proteins and downstream signaling cascades, often promoting cell survival or, in some contexts, a slower, more regulated apoptosis.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Ceramide Acyl Chain Length and Its Relevance to Intracellular Lipid Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The long and the short of ceramides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2′-Hydroxy C16-ceramide induces apoptosis-associated proteomic changes in C6 glioma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Differential Effects of Sphingolipids on Cell Death and Antioxidant Defenses in Type 1 and Type 2 Endometrial Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Influence of chain length and unsaturation on sphingomyelin bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Influence of Chain Length and Unsaturation on Sphingomyelin Bilayers - PMC [pmc.ncbi.nlm.nih.gov]

Validating Experimental Findings with N-Hexanoylsphingosylphosphorylcholine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

N-Hexanoylsphingosylphosphorylcholine (C6-SM), a short-chain sphingomyelin, serves as a valuable tool in cell biology and drug discovery for studying the intricate roles of sphingolipids in cellular processes. Its unique physicochemical properties, particularly its increased water solubility compared to long-chain sphingomyelins, facilitate its use in a variety of in vitro and cell-based assays. This guide provides a comparative analysis of C6-SM's performance, supported by experimental data, and details the methodologies for its application in key experiments.

Performance Comparison: N-Hexanoylsphingosylphosphorylcholine vs. Alternatives

The selection of a particular short-chain sphingolipid for an experiment is dictated by the specific biological question being addressed. The acyl chain length significantly influences the biophysical properties of the molecule and its subsequent biological activity.

Feature	N-Hexanoylsphingosylphosphorylcholine (C6-SM)	N-Acetylsphingosylphosphorylcholine (C2-SM)	Longer-Chain Sphingomyelins (e.g., C16-SM, C18-SM)
Water Solubility	Higher	Highest among short-chains	Low
Membrane Insertion	Rapid and spontaneous	Very rapid	Slow, often requires detergents or solvents
Biological Activity	Inhibits acetylcholinesterase; influences membrane properties	Often used as a more water-soluble control; may have distinct biological effects	More representative of endogenous sphingomyelins; crucial for lipid raft structure and signaling
Primary Applications	Studying sphingolipid metabolism, enzyme activity assays, modulating membrane properties	Probing enzyme kinetics, control experiments for short-chain lipid effects	Reconstituting membrane domains, studying lipid-protein interactions in a native-like context

Experimental Findings and Protocols

Inhibition of Acetylcholinesterase Activity

N-Hexanoylsphingosylphosphorylcholine has been identified as an inhibitor of acetylcholinesterase (AChE), an enzyme critical for cholinergic neurotransmission.

Experimental Data:

Experimental Protocol: Acetylcholinesterase Inhibition Assay

This protocol is adapted from the Ellman method for determining acetylcholinesterase activity.

Materials:

• Purified acetylcholinesterase (from electric eel or human recombinant)

• Acetylthiocholine iodide (ATCI) - substrate

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

• Phosphate buffer (pH 8.0)

• N-Hexanoylsphingosylphosphorylcholine (C6-SM)

• Microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of C6-SM in an appropriate solvent (e.g., DMSO) and make serial dilutions in phosphate buffer.

  • Prepare solutions of ATCI and DTNB in phosphate buffer.

• Assay:

  • In a 96-well plate, add 20 µL of different concentrations of C6-SM solution.

  • Add 140 µL of phosphate buffer to each well.

  • Add 20 µL of DTNB solution to each well.

  • Initiate the reaction by adding 20 µL of acetylcholinesterase solution.

  • Incubate for 15 minutes at 37°C.

  • Add 20 µL of ATCI solution to start the colorimetric reaction.

  • Measure the absorbance at 412 nm at regular intervals using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction for each C6-SM concentration.

  • Determine the percentage of inhibition compared to the control (no C6-SM).

  • Plot the percentage of inhibition against the logarithm of the C6-SM concentration to determine the IC50 value.

Experimental Workflow for Acetylcholinesterase Inhibition Assay

Caption: Workflow for determining the inhibitory effect of C6-SM on acetylcholinesterase activity.

Analysis of Sphingolipid Metabolism

Radiolabeled or fluorescently tagged N-Hexanoylsphingosylphosphorylcholine is a valuable tool for tracing the metabolic fate of short-chain sphingomyelins within cells. Its ability to rapidly transfer into cellular membranes allows for the study of enzymes involved in sphingolipid metabolism under conditions where substrate availability is not a limiting factor.[3]

Experimental Protocol: Cellular Uptake and Metabolism of Fluorescent C6-SM

Materials:

• Fluorescently labeled C6-SM (e.g., NBD-C6-SM)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Lipid extraction solvents (e.g., chloroform/methanol mixture)

• Thin-layer chromatography (TLC) system

• Fluorescence imaging system

Procedure:

• Cell Culture and Treatment:

  • Culture cells to the desired confluency.

  • Prepare a solution of NBD-C6-SM in serum-free medium.

  • Incubate the cells with the NBD-C6-SM solution for various time points.

• Lipid Extraction:

  • Wash the cells with cold PBS.

  • Extract the lipids from the cells using a chloroform/methanol solvent system.

• Analysis by TLC:

  • Spot the lipid extracts onto a TLC plate.

  • Develop the TLC plate using an appropriate solvent system to separate different lipid species.

  • Visualize the fluorescent lipid spots under a UV lamp or using a fluorescence scanner.

• Quantification:

  • Scrape the fluorescent spots from the TLC plate and quantify the fluorescence using a fluorometer.

  • Compare the amount of NBD-C6-SM and its metabolites at different time points.

Caption: Proposed mechanism of C6-SM's influence on lipid raft-mediated signaling.

Conclusion

N-Hexanoylsphingosylphosphorylcholine is a versatile tool for investigating the multifaceted roles of sphingolipids in cellular function. Its utility in studying enzyme kinetics, such as acetylcholinesterase inhibition, and in tracing sphingolipid metabolism highlights its importance in the laboratory. By understanding its properties in comparison to other sphingolipids and by utilizing detailed experimental protocols, researchers can effectively validate and expand upon experimental findings in the dynamic field of sphingolipid biology. Further research is warranted to fully elucidate the specific signaling pathways directly modulated by C6-SM and to establish a broader range of comparative data with other short-chain sphingolipids.

References

• 1. researchgate.net [researchgate.net]
• 2. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Changes in membrane biophysical properties induced by sphingomyelinase depend on the sphingolipid N-acyl chain - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Sphingolipid Experiments: Comparing N-Hexanoylsphingosylphosphorylcholine (C6-SPPC) and Its Alternatives as Controls

For researchers, scientists, and drug development professionals navigating the complexities of sphingolipid signaling, the choice of appropriate controls is paramount for generating reliable and reproducible data. This guide provides an objective comparison of N-Hexanoylsphingosylphosphorylcholine (C6-SPPC) with its common alternatives, supported by experimental data and detailed protocols.

N-Hexanoylsphingosylphosphorylcholine (C6-SPPC) is a synthetic, short-chain analog of sphingosylphosphorylcholine (SPPC), a naturally occurring bioactive sphingolipid. Its truncated acyl chain enhances its aqueous solubility and cell permeability, making it a convenient tool for in vitro and cell-based assays. However, these same properties can also lead to differences in its biological activity and metabolic fate compared to its long-chain endogenous counterparts. This guide will delve into the performance of C6-SPPC and its alternatives, including natural sphingolipids, fluorescently-labeled analogs, and stable isotope-labeled standards, to aid researchers in selecting the optimal control for their specific experimental needs.

Comparison of Key Performance Metrics

The selection of a control or substrate in sphingolipid research hinges on various factors, including the specific assay, the biological question being addressed, and the analytical platform employed. The following tables provide a comparative overview of C6-SPPC and its alternatives based on key performance metrics.

Control/Substrate	Primary Application	Advantages	Disadvantages
N-Hexanoylsphingosylphosphorylcholine (C6-SPPC)	Enzyme assays (e.g., sphingomyelinase), cell-based signaling studies, internal standard for mass spectrometry (less common).	- Increased aqueous solubility and cell permeability.- Commercially available and relatively inexpensive.- Can be used to study enzyme kinetics in their natural membrane environment without detergents.[1]	- May not perfectly mimic the behavior of long-chain, natural sphingolipids.- Substrate-dependent inhibitor activities have been observed.[2]- Potential for altered biophysical and biochemical properties compared to natural counterparts.[1]
Natural Sphingolipids (e.g., Bovine Brain Sphingomyelin)	"Gold standard" substrate for enzyme assays, positive control in signaling studies.	- Physiologically relevant.- Reflects true biological activity.	- Poor aqueous solubility, often requiring detergents or lipid vesicles for delivery.- Can be a heterogeneous mixture of different acyl chain lengths.
Fluorescently-Labeled Sphingolipids (e.g., NBD-C6-SPPC, BODIPY-FL-C12-SM)	Live-cell imaging of lipid trafficking and metabolism, fluorescence-based enzyme assays.	- Enables visualization of spatial and temporal dynamics.- High sensitivity.	- The bulky fluorescent tag can alter the lipid's biological activity and metabolism.[3]- Potential for phototoxicity and photobleaching in live-cell imaging.[4]
Stable Isotope-Labeled Sphingolipids (e.g., Deuterated or ¹³C-labeled SPPC)	"Gold standard" internal standards for quantitative mass spectrometry (LC-MS/MS).	- Chemically identical to the endogenous analyte, ensuring similar extraction and ionization efficiency.[5]- Compensates for matrix effects and instrument variability, leading to high accuracy and precision.[6]- Allows for accurate quantification of endogenous sphingolipids.[7]	- Higher cost compared to other alternatives.- Requires access to a mass spectrometer.

Quantitative Performance Data

Direct quantitative comparisons between these different controls are often specific to the experimental setup. However, available data provides valuable insights into their relative performance.

Enzyme Kinetics

The choice of substrate can significantly impact the kinetic parameters of an enzyme. While data directly comparing C6-SPPC with natural SPPC for the same sphingomyelinase is limited, studies using fluorescently labeled substrates provide a point of reference. For instance, a study on acid sphingomyelinase (ASM) using a fluorescently labeled sphingomyelin analog (BODIPY-C12-SM) reported an apparent Michaelis constant (Km) of 20 µM.[8] It is crucial to note that the Km value can vary depending on the enzyme source, purity, and assay conditions. Researchers should empirically determine these parameters for their specific system.

Mass Spectrometry-Based Quantification

In quantitative lipidomics using LC-MS/MS, stable isotope-labeled internal standards are considered the gold standard due to their ability to mimic the behavior of the endogenous analyte. The use of deuterated or ¹³C-labeled standards corrects for variations during sample preparation and analysis, leading to superior accuracy and precision.[5][6]

Internal Standard Type	Limit of Detection (LOD)	Linear Dynamic Range	Precision (Intra- and Inter-assay Variation)
Stable Isotope-Labeled Sphingolipids	Typically in the low fmol to pmol range.[9]	Can exceed 4 orders of magnitude.[9]	Generally <10% average.[7]
Short-Chain Sphingolipids (e.g., C6-SPPC)	Dependent on the analyte and matrix, but generally higher than stable isotope-labeled standards.	May be narrower due to differences in ionization efficiency compared to long-chain analytes.	Can be higher due to potential differences in extraction recovery and matrix effects.

Experimental Protocols

Sphingomyelinase Activity Assay Using a Fluorometric Substrate

This protocol is adapted from commercially available kits and literature sources for measuring sphingomyelinase activity.

Materials:

• Sphingomyelinase-containing sample (e.g., cell lysate, purified enzyme)

• Sphingomyelinase Reaction Buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 10 mM MgCl₂)

• Fluorescent Sphingomyelin Substrate (e.g., BODIPY-FL-C12-Sphingomyelin)

• Enzyme Mix (containing choline oxidase, horseradish peroxidase, and alkaline phosphatase)

• Red Detection Reagent (e.g., Amplex Red)

• 96-well black, clear-bottom microplate

• Fluorescence microplate reader

Procedure:

• Prepare a standard curve using known concentrations of sphingomyelin.

• Add samples and standards to the wells of the 96-well plate.

• Prepare a working solution of the fluorescent sphingomyelin substrate in the reaction buffer.

• Add the substrate solution to each well to initiate the reaction.

• Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes), protected from light.

• Prepare the Sphingomyelin Assay Mixture by combining the Enzyme Mix and Red Detection Reagent in Assay Buffer.[10]

• Add the Assay Mixture to each well to stop the sphingomyelinase reaction and initiate the detection reaction.

• Incubate the plate at room temperature for 1-2 hours, protected from light.[10]

• Measure the fluorescence intensity using a microplate reader (e.g., excitation at 540 nm and emission at 590 nm).[10]

• Calculate the sphingomyelinase activity based on the standard curve.

LC-MS/MS Quantification of Sphingolipids Using a Deuterated Internal Standard

This protocol provides a general workflow for the quantitative analysis of sphingolipids.

Materials:

• Biological sample (e.g., plasma, cell pellet)

• Deuterated sphingolipid internal standard cocktail (containing standards for the analytes of interest)

• Extraction solvent (e.g., isopropanol/ethyl acetate/water)

• LC-MS/MS system (e.g., UPLC coupled to a triple quadrupole mass spectrometer)

Procedure:

• Sample Preparation:

  • Thaw samples on ice.

  • Add the deuterated internal standard cocktail to each sample.

  • Perform lipid extraction using an appropriate solvent system.[11]

  • Evaporate the solvent and reconstitute the lipid extract in a suitable injection solvent.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample onto the LC-MS/MS system.

  • Separate the sphingolipid species using a suitable LC column and gradient.

  • Detect and quantify the analytes and internal standards using multiple reaction monitoring (MRM) in positive ion mode.[11]

• Data Analysis:

  • Integrate the peak areas for each analyte and its corresponding deuterated internal standard.

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Determine the concentration of the analyte using a calibration curve prepared with known amounts of non-labeled standards and the deuterated internal standard.

Visualizing Sphingolipid Pathways and Workflows

To better understand the context in which these controls are used, the following diagrams illustrate a key sphingolipid signaling pathway and a typical experimental workflow.

Figure 1. Simplified overview of sphingolipid metabolism and signaling pathways.

Figure 2. General workflow for quantitative sphingolipid analysis using LC-MS/MS.

Conclusion

The selection of an appropriate control is a critical decision in the design of sphingolipid experiments. N-Hexanoylsphingosylphosphorylcholine (C6-SPPC) offers convenience and enhanced permeability for certain applications but may not fully recapitulate the behavior of endogenous long-chain sphingolipids. For studies requiring high physiological relevance, natural sphingolipids are preferred, although their delivery can be challenging. Fluorescently-labeled analogs provide invaluable tools for visualizing lipid dynamics in living cells, but the potential for artifacts introduced by the fluorescent tag must be considered. For accurate and precise quantification, particularly in complex biological matrices, stable isotope-labeled internal standards are unequivocally the superior choice. By carefully considering the advantages and disadvantages of each approach, as outlined in this guide, researchers can select the most appropriate controls to ensure the validity and impact of their findings in the dynamic field of sphingolipid research.

References

• 1. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A high-throughput sphingomyelinase assay using natural substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. “Fix and Click” for Assay of Sphingolipid Signaling in Single Primary Human Intestinal Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Live-cell fluorescence imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. texilajournal.com [texilajournal.com]
• 7. Simultaneous quantitation of sphingoid bases by UPLC-ESI-MS/MS with identical 13C-encoded internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Characterization of Acid Sphingomyelinase Activity in Human Cerebrospinal Fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lipidmaps.org [lipidmaps.org]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]

Cross-Validation of C6-Sphingomyelin Effects with Genetic Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cellular effects induced by exogenous short-chain sphingomyelin (C6-SM) with the phenotypes observed in genetic models deficient in sphingomyelin metabolism, primarily focusing on Acid Sphingomyelinase (ASMase) knockout models. By juxtaposing pharmacological intervention with genetic ablation, this document aims to cross-validate the role of the sphingomyelin-ceramide signaling pathway in key cellular processes, particularly apoptosis.

Introduction: Two Sides of the Same Pathway

The sphingomyelin signaling pathway is a critical cellular system where the hydrolysis of sphingomyelin by sphingomyelinases (SMases) generates ceramide, a potent second messenger.[1][2] Ceramide accumulation is a key event that can trigger cellular responses ranging from differentiation and proliferation to growth arrest and apoptosis.[3][4]

Two primary experimental approaches are used to investigate this pathway:

• Pharmacological Approach: Utilizes cell-permeable, short-chain analogs like C6-sphingomyelin or its downstream product, C6-ceramide, to acutely activate the pathway and observe the resulting cellular phenotype.[5] Short-chain ceramides like C6-ceramide are often used because they efficiently pass through the plasma membrane.[6]

• Genetic Approach: Employs knockout animal models, most notably the ASMase knockout (ASMase-/-) mouse, to study the consequences of a chronically disabled pathway.[7] These models have been instrumental in defining the clinical relevance of sphingomyelin/ceramide signaling in a multitude of diseases.[8]

This guide cross-validates the findings from these two approaches, demonstrating that the resistance to certain apoptotic stimuli seen in genetic knockout models is consistent with the pro-apoptotic effects observed following the administration of ceramide, the product of sphingomyelin hydrolysis.

Signaling Pathways and Experimental Logic

The central hypothesis is that exogenous C6-sphingomyelin is hydrolyzed by cellular sphingomyelinases to produce C6-ceramide, which then initiates a signaling cascade. In a genetic model where a key enzyme like ASMase is absent, the response to stimuli that normally activate this enzyme is blunted. This provides a powerful system for validating the on-target effects of modulating this pathway.

Figure 1: Logical workflow comparing pharmacological and genetic approaches.

The core signaling pathway involves the activation of ASMase by various stress stimuli, leading to ceramide production, which in turn can activate downstream effectors like caspases to execute apoptosis.

Figure 2: The ASMase-mediated apoptosis signaling pathway.

Comparative Data: Pharmacological vs. Genetic Models

The following tables summarize quantitative data from studies using either genetic knockout models (ASMase-/-) or pharmacological agents (C6-ceramide) to probe the sphingomyelin pathway's role in apoptosis.

Table 1: Apoptosis in Response to Stress Stimuli

Model System	Stimulus	Outcome Measure	Result in Wild-Type / Control	Result in ASMase-/- or with C6-Ceramide	Reference
Mouse Embryonic Fibroblasts (MEFs)	Ionizing Radiation	Apoptosis (%)	~35%	ASMase-/-: No significant apoptosis	[6]
Mouse Embryonic Fibroblasts (MEFs)	Ionizing Radiation	Apoptosis (%)	ASMase-/-: Resistant	ASMase-/- + Natural Ceramide: Sensitivity Restored	[6]
Bone Marrow-Derived Macrophages	M-CSF Withdrawal (24h)	Cell Survival (%)	~50%	ASMase-/-: ~75% (partially resistant)	[5]
H9c2 Cardiomyocytes	High Glucose + Palmitic Acid	Apoptosis (TUNEL+ cells)	Increased	ASMase Knockdown (siRNA): Apoptosis reversed	[9]
CHO Cells	N/A (Direct Treatment)	Apoptosis	Baseline	+ C6-Ceramide: Apoptosis induced	[5]

Table 2: Ceramide Generation

Model System	Stimulus / Treatment	Outcome Measure	Result in Wild-Type / Control	Result in ASMase-/- or with C6-Ceramide	Reference
Bone Marrow-Derived Macrophages	M-CSF Withdrawal (24h)	[³H]palmitate incorporation into Ceramide (Fold Increase)	~2.5-fold increase	ASMase-/-: ~1.5-fold increase (partially blocked)	[5]
Mouse Embryonic Fibroblasts (MEFs)	Ionizing Radiation	Ceramide Generation	Ceramide generated	ASMase-/-: Failed to generate ceramide	[6]
Myocardium of HFD Mice	High-Fat Diet (HFD)	Ceramide Accumulation	Increased	Cardiomyocyte-specific ASMase KO: Cardioprotective effects observed (independent of ceramide reduction)	[9]
CHO Cells	C6-Ceramide (20 µM)	Endogenous Ceramide Levels (NC16:0)	Baseline	Prominent increase in endogenous NC16:0 ceramide	[5]

Summary of Findings: The data consistently demonstrate that genetic ablation of ASMase confers resistance to specific apoptotic stimuli, and this resistance is directly linked to a failure to produce endogenous ceramide.[5][6] Crucially, the apoptotic phenotype can be rescued in ASMase-deficient cells by the administration of exogenous ceramide, providing strong evidence that ceramide is the obligate downstream mediator.[6] This validates the use of agents like C6-ceramide as tools to mimic the downstream signaling effects of sphingomyelin hydrolysis.

Key Experimental Protocols

Cell Culture and Treatment with C6-Ceramide

This protocol is adapted from studies inducing apoptosis in cultured cells.

• Cell Seeding: Plate cells (e.g., Chinese Hamster Ovary - CHO, or H9c2 cells) in appropriate culture dishes and medium. Allow cells to adhere and reach 70-80% confluency.

• Preparation of C6-Ceramide Stock: Dissolve D-erythro-C6-ceramide (N-hexanoyl-D-erythro-sphingosine) in ethanol or DMSO to create a concentrated stock solution (e.g., 10-20 mM).

• Treatment:

  • Dilute the C6-ceramide stock solution directly into pre-warmed cell culture medium to the desired final concentration (typically 10-50 µM).

  • Vortex briefly to ensure mixing.

  • Remove the existing medium from the cells and replace it with the ceramide-containing medium.

  • Incubate for the desired time period (e.g., 4 to 24 hours) at 37°C in a 5% CO₂ incubator.

• Analysis: Following incubation, cells can be harvested for analysis of apoptosis (e.g., TUNEL assay, caspase-3 cleavage) or for lipid extraction and analysis.

Generation and Genotyping of ASMase Knockout Mouse Models

This protocol provides an overview of the generation and confirmation of ASMase knockout mice, as described in foundational studies.

• Generation: ASMase knockout mice (Smpd1-/-) are typically generated via targeted disruption of the Smpd1 gene in embryonic stem (ES) cells using a targeting vector (e.g., containing a neomycin resistance cassette to replace a critical exon). Chimeric mice are generated and bred to establish the knockout line.[5]

• Genotyping by PCR:

  • DNA Extraction: Isolate genomic DNA from tail clips or ear punches.

  • PCR Primers: Use a three-primer PCR strategy to distinguish between wild-type (+/+), heterozygous (+/-), and knockout (-/-) genotypes.

    • Forward Primer (Sense): Binds to a region upstream of the targeted exon. (e.g., 5'-AGCCGTGTCCTCTTCCTTAC-3')[5]

    • Antisense Primer 1 (Wild-Type): Binds within the targeted exon. (e.g., 5'-CGAGACTGTTGCCAGACATC-3')[5]

    • Antisense Primer 2 (Knockout): Binds within the inserted cassette (e.g., neo). (e.g., 5'-CGCTACCCGTGATATTGCTG-3')[5]

  • PCR Amplification: Perform PCR under standard conditions.

  • Gel Electrophoresis: Analyze PCR products on an agarose gel. The wild-type allele will produce a smaller band (e.g., ~269 bp), while the knockout allele will produce a larger band (e.g., ~523 bp). Heterozygotes will show both bands.

Quantification of Ceramide by HPLC

This protocol outlines a general method for the quantification of ceramide species after lipid extraction.

• Lipid Extraction:

  • Harvest cells and wash with PBS.

  • Extract total lipids using a solvent system such as chloroform/methanol (2:1, v/v) according to the Bligh and Dyer method.

  • Add an internal standard (e.g., N-heptadecanoyl sphingosine) at the beginning of the extraction for quantification.

  • Dry the lipid extract under a stream of nitrogen.

• Derivatization (for Fluorescence Detection):

  • Resuspend the dried lipid extract.

  • Derivatize the hydroxyl groups of ceramides with a fluorescent reagent like anthroyl cyanide to enhance detection sensitivity.[10]

• HPLC Analysis:

  • Inject the derivatized sample into a High-Performance Liquid Chromatography (HPLC) system.

  • Column: Use a reversed-phase column (e.g., C18).

  • Mobile Phase: Employ a gradient of solvents (e.g., methanol/water) to separate the different ceramide molecular species based on their acyl chain length and saturation.[10]

  • Detection: Use a fluorescence detector set to the appropriate excitation and emission wavelengths for the chosen derivatizing agent.

  • Quantification: Calculate the amount of each ceramide species by comparing its peak area to that of the internal standard.[10]

Conclusion

The convergence of evidence from pharmacological studies using C6-sphingomyelin/ceramide and genetic studies using ASMase knockout models provides a robust validation of the sphingomyelin-ceramide pathway's role in apoptosis. Genetic models demonstrate that the absence of a key enzyme, ASMase, blocks the apoptotic response to specific stimuli. Pharmacological studies confirm that bypassing this enzymatic step by providing the product, ceramide, can restore the apoptotic phenotype. This cross-validation underscores the utility of both approaches for dissecting signaling pathways and identifying potential therapeutic targets within the complex network of sphingolipid metabolism.

References

• 1. The sphingomyelin signal transduction pathway mediates apoptosis for tumor necrosis factor, Fas, and ionizing radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stress-induced apoptosis and the sphingomyelin pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Emerging roles of the acid sphingomyelinase/ceramide pathway in metabolic and cardiovascular diseases: Mechanistic insights and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sphingolipid Metabolism and Signalling Pathways in Heart Failure: From Molecular Mechanism to Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Coupled assay of sphingomyelin and ceramide molecular species by gas liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cell autonomous apoptosis defects in acid sphingomyelinase knockout fibroblasts. [vivo.weill.cornell.edu]
• 7. Regulated Secretion of Acid Sphingomyelinase: IMPLICATIONS FOR SELECTIVITY OF CERAMIDE FORMATION - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Alpha particles induce apoptosis through the sphingomyelin pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Acid sphingomyelinase promotes diabetic cardiomyopathy via NADPH oxidase 4 mediated apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quantitative analysis of ceramide molecular species by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of N-Hexanoylsphingosylphosphorylcholine and Natural Sphingomyelin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the synthetic short-chain sphingolipid, N-Hexanoylsphingosylphosphorylcholine (C6-SPM), and naturally occurring sphingomyelin (SM). This document is intended to assist researchers in selecting the appropriate molecule for their studies by presenting a side-by-side comparison of their physicochemical properties, metabolic behavior, and roles in cellular signaling. The information is supported by experimental data and detailed protocols for key analytical procedures.

Introduction

Sphingomyelin is a critical component of mammalian cell membranes, playing a vital role in membrane structure and signal transduction.[1] Natural sphingomyelin is a heterogeneous class of lipids, characterized by a sphingosine backbone, a phosphocholine headgroup, and a long acyl chain of variable length (typically C16-C24).[2][3] In contrast, N-Hexanoylsphingosylphosphorylcholine (C6-SPM) is a synthetic analog featuring a short C6 acyl chain. This structural difference significantly influences its biophysical and biochemical properties, making it a valuable tool for studying sphingolipid metabolism and signaling, albeit with characteristics that diverge from its natural counterparts.

Physicochemical Properties

The length of the acyl chain is a primary determinant of the biophysical behavior of sphingolipids. The shorter C6 chain in C6-SPM results in greater water solubility and a higher critical micelle concentration (CMC) compared to long-chain natural SM. This increased water solubility facilitates its use in cell culture experiments without the need for detergents.[4] Natural SM, with its longer and more saturated acyl chains, exhibits a higher transition temperature and a greater propensity to form ordered lipid domains (rafts) in the presence of cholesterol.[2][5]

Property	N-Hexanoylsphingosylphosphorylcholine (C6-SPM)	Natural Sphingomyelin (e.g., C16:0-SM, C18:0-SM)
Acyl Chain Length	C6 (Hexanoyl)	Typically C16 - C24 (e.g., Palmitoyl, Stearoyl)[2][3]
Molecular Weight	~450.6 g/mol	~730 - 845 g/mol (varies with acyl chain)
Critical Micelle Concentration (CMC)	Higher; expected to be in the mM range (Value for the related Sphingosylphosphorylcholine is 0.158 mM)[6][7]	Lower; forms aggregates at lower concentrations
Aqueous Solubility	Higher	Lower
Membrane Partitioning	Lower affinity for lipid bilayers compared to natural SM	Higher affinity for lipid bilayers
Interaction with Cholesterol	Weaker interaction; less effective at forming ordered domains[8]	Strong interaction; promotes the formation of liquid-ordered (Lo) domains (lipid rafts)[5]
Transmembrane Movement (Flip-Flop)	Faster (inferred from smaller size and increased polarity)	Slower[9]

Metabolic Stability and Enzymatic Interactions

C6-SPM is recognized by and is a substrate for sphingomyelinases (SMases), the enzymes responsible for sphingomyelin hydrolysis.[10][11] This makes it a useful tool for assaying SMase activity. However, the kinetics of this interaction may differ from that of natural SM. The shorter acyl chain of C6-SPM can affect its binding to the active site of the enzyme. Studies have utilized C6-sphingomyelin as a substrate in acid sphingomyelinase activity assays, indicating its metabolic relevance.[11]

Aspect	N-Hexanoylsphingosylphosphorylcholine (C6-SPM)	Natural Sphingomyelin
Substrate for Sphingomyelinase	Yes[10][11]	Yes
Metabolic Fate	Hydrolyzed to C6-ceramide and phosphocholine. C6-ceramide can be further metabolized.[12]	Hydrolyzed to ceramide (with a long acyl chain) and phosphocholine. Ceramide is a key signaling molecule.
Rate of Enzymatic Degradation	Potentially different from natural SM due to altered substrate presentation and binding kinetics.	Varies depending on the specific sphingomyelinase and the acyl chain composition of the SM.

Role in Cellular Signaling

Both C6-SPM and natural SM are precursors for the generation of ceramide, a critical second messenger involved in a variety of cellular processes including apoptosis, cell cycle arrest, and inflammation.[13] However, the biological effects of the resulting ceramides differ significantly. C6-ceramide, being more water-soluble, can exhibit different cellular distribution and downstream effects compared to the long-chain ceramides generated from natural SM.[14][15] Long-chain ceramides are key components in the formation of ceramide-rich platforms and have distinct biophysical effects on membranes.[16]

The involvement of sphingomyelin in signaling pathways is complex. The hydrolysis of sphingomyelin by sphingomyelinase to produce ceramide is a key step in many signaling cascades.

Figure 1. Simplified Sphingomyelin Signaling Pathway.

Experimental Protocols

Determination of Critical Micelle Concentration (CMC) using Fluorescence Spectroscopy

This protocol describes the determination of the CMC of a lipid using the fluorescent probe 1,6-diphenyl-1,3,5-hexatriene (DPH), which exhibits increased fluorescence in a hydrophobic environment.[17]

Materials:

• Lipid of interest (C6-SPM or natural SM)

• 1,6-diphenyl-1,3,5-hexatriene (DPH)

• Tetrahydrofuran (THF)

• Aqueous buffer (e.g., PBS, pH 7.4)

• Fluorometer

Procedure:

• Prepare a stock solution of DPH (e.g., 1 mM) in THF.

• Prepare a series of dilutions of the lipid in the aqueous buffer, ranging from a concentration expected to be well below the CMC to one expected to be above.

• To each lipid dilution, add a small aliquot of the DPH stock solution to a final DPH concentration of approximately 1 µM.

• Incubate the samples in the dark at room temperature for at least 30 minutes to allow for DPH partitioning into any micelles.

• Measure the fluorescence intensity of each sample using a fluorometer. For DPH, typical excitation and emission wavelengths are around 350 nm and 430 nm, respectively.

• Plot the fluorescence intensity as a function of the lipid concentration.

• The CMC is determined as the concentration at which a sharp increase in fluorescence intensity is observed, representing the partitioning of DPH into the newly formed micelles. This is typically found at the intersection of the two linear portions of the plot.

Figure 2. Workflow for CMC Determination.

In Vitro Sphingomyelinase Activity Assay using LC-MS

This protocol provides a method to measure the activity of sphingomyelinase by quantifying the generation of the product (ceramide) using liquid chromatography-mass spectrometry (LC-MS).[4][8]

Materials:

• Sphingomyelinase source (e.g., purified enzyme, cell lysate)

• Lipid substrate (C6-SPM or natural SM)

• Assay buffer (e.g., acetate buffer for acid SMase, Tris-HCl for neutral SMase)

• Internal standard (e.g., a ceramide with a different acyl chain length not present in the sample)

• Organic solvents for lipid extraction (e.g., chloroform, methanol)

• LC-MS system

Procedure:

• Prepare a substrate solution by dissolving the sphingomyelin in the appropriate assay buffer.

• In a microcentrifuge tube, combine the assay buffer, the sphingomyelinase source, and initiate the reaction by adding the sphingomyelin substrate.

• Incubate the reaction at the optimal temperature for the enzyme (e.g., 37°C) for a defined period.

• Stop the reaction by adding a mixture of chloroform and methanol to extract the lipids.

• Add the internal standard to each sample.

• Vortex the samples and centrifuge to separate the organic and aqueous phases.

• Transfer the lower organic phase containing the lipids to a new tube and evaporate the solvent under a stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis.

• Analyze the samples by LC-MS, monitoring for the mass transition of the specific ceramide product and the internal standard.

• Quantify the amount of ceramide produced by comparing its peak area to that of the internal standard.

Figure 3. Workflow for LC-MS-based Sphingomyelinase Assay.

Conclusion

N-Hexanoylsphingosylphosphorylcholine (C6-SPM) and natural sphingomyelin possess distinct properties that dictate their suitability for different research applications. C6-SPM, with its short acyl chain, offers advantages in terms of water solubility and ease of use in cellular systems, making it a valuable tool for studying the general mechanisms of sphingolipid metabolism and for use in high-throughput enzyme assays. However, its biophysical behavior, including its interaction with cholesterol and its influence on membrane organization, differs significantly from that of natural, long-chain sphingomyelin. Researchers should carefully consider these differences when interpreting data obtained using C6-SPM and extrapolating the findings to the more complex environment of a biological membrane where long-chain sphingomyelins predominate. Natural sphingomyelin, while more challenging to work with due to its hydrophobicity, provides a more physiologically relevant model for studying the role of sphingolipids in membrane structure, lipid raft formation, and the generation of long-chain ceramide signaling molecules. The choice between these two molecules will ultimately depend on the specific research question and the experimental system being employed.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Sphingomyelin Structure Influences the Lateral Diffusion and Raft Formation in Lipid Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Influence of Chain Length and Unsaturation on Sphingomyelin Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sphingomyelin Acyl Chains Influence the Formation of Sphingomyelin- and Cholesterol-Enriched Domains - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. The critical micelle concentrations of lysophosphatidic acid and sphingosylphosphorylcholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Flip-flop rates of individual molecular species of phosphatidylcholine in the human red cell membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Improved sensitivity of an acid sphingomyelinase activity assay using a C6:0 sphingomyelin substrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. High Dose C6 Ceramide-Induced Response in Embryonic Hippocampal Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Ceramide signaling in immunity: a molecular perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Nanoliposome C6-Ceramide Increases the Anti-tumor Immune Response and Slows Growth of Liver Tumors in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. avantiresearch.com [avantiresearch.com]
• 16. web.ist.utl.pt [web.ist.utl.pt]
• 17. Chain length-specific properties of ceramides. | Semantic Scholar [semanticscholar.org]

A Comparative Guide to N-Hexanoylsphingosylphosphorylcholine and Other Sphingolipids for Researchers and Drug Development Professionals

An In-depth Analysis of N-Hexanoylsphingosylphosphorylcholine's Unique Properties and its Divergence from Other Sphingolipid Classes.

N-Hexanoylsphingosylphosphorylcholine (C6-SM), a short-chain sphingomyelin, presents a unique molecular profile that distinguishes it from its long-chain counterparts and other sphingolipid classes. Its distinct biophysical and metabolic characteristics, largely governed by its short N-acyl chain, make it a valuable tool in studying membrane dynamics, cellular signaling, and the development of novel therapeutics. This guide provides a comprehensive comparison of C6-SM with other major sphingolipids, supported by experimental data and detailed protocols to assist researchers in their scientific endeavors.

Structural and Biophysical Distinctions

Sphingolipids are a class of lipids characterized by a sphingoid base backbone.[1][2][3] The major classes include sphingomyelins, ceramides, and glycosphingolipids, each with distinct head groups attached to the ceramide core.[1][3] N-Hexanoylsphingosylphosphorylcholine is a sphingomyelin, featuring a phosphocholine head group, but is distinguished by its short six-carbon (hexanoyl) N-acyl chain.[4] This seemingly subtle structural difference has profound implications for its behavior within biological membranes.

Impact on Membrane Fluidity and Packing

The length of the N-acyl chain in sphingomyelins significantly influences the thermotropic behavior and packing of lipid bilayers. Long-chain sphingomyelins, such as N-palmitoylsphingomyelin (C16-SM), have a higher main phase transition temperature (Tm) compared to phosphatidylcholines of similar acyl chain length, contributing to the formation of more ordered and rigid membrane domains.[4][5] In contrast, the short N-acyl chain of C6-SM results in a lower Tm and disrupts the tight packing of adjacent lipids, thereby increasing membrane fluidity.

Table 1: Comparison of Thermotropic Properties of Sphingomyelins

Sphingomyelin Species	N-Acyl Chain Length	Main Phase Transition Temperature (Tm)	Reference
N-Hexanoylsphingosylphosphorylcholine (C6-SM)	C6:0	Lower than long-chain SMs	Inferred from[5][6]
N-Palmitoylsphingomyelin (C16-SM)	C16:0	~41°C	[7]

Interaction with Cholesterol and Lipid Raft Formation

Sphingomyelins, in conjunction with cholesterol, are key components of lipid rafts—specialized membrane microdomains involved in signal transduction.[8][9][10] Long-chain sphingomyelins exhibit strong interactions with cholesterol, promoting the formation of liquid-ordered (Lo) phases characteristic of lipid rafts.[11][12] The shorter acyl chain of C6-SM is expected to have a weaker interaction with cholesterol, leading to a reduced propensity to form stable lipid raft domains. This property makes C6-SM a useful tool for studying the role of lipid rafts in cellular processes by observing the effects of their disruption.

Metabolic and Signaling Differences

The metabolic fate and signaling roles of sphingolipids are intricately linked to their structure. The short acyl chain of C6-SM influences its susceptibility to enzymatic hydrolysis and its participation in signaling pathways.

Substrate for Sphingomyelinase

Sphingomyelinases (SMases) are enzymes that hydrolyze sphingomyelin to produce ceramide, a critical second messenger involved in apoptosis and other signaling events.[13] The efficiency of this hydrolysis can be dependent on the acyl chain length of the sphingomyelin substrate. Studies using fluorescently labeled short-chain sphingomyelin analogs, such as C6-NBD-SM, have shown that they are readily hydrolyzed by neutral sphingomyelinase (N-SMase) in the plasma membrane.[14][15] While direct comparative kinetic data for unlabeled C6-SM is limited, it is plausible that the more dynamic nature of short-chain sphingomyelins in the membrane could influence their accessibility to SMases.

Table 2: Susceptibility to Enzymatic Hydrolysis

Sphingolipid	Enzyme	Product	Notes	Reference
N-Hexanoylsphingosylphosphorylcholine (C6-SM)	Sphingomyelinase	C6-Ceramide + Phosphocholine	Readily hydrolyzed, based on fluorescent analog studies.	[14][15]
N-Palmitoylsphingosylphosphorylcholine (C16-SM)	Sphingomyelinase	C16-Ceramide + Phosphocholine	Natural substrate for sphingomyelinases.	[16]

Cellular Uptake and Trafficking

Short-chain sphingolipid analogs are valuable tools for studying intracellular lipid trafficking due to their increased water solubility and faster intermembrane transfer. Fluorescently labeled C6-SM has been used to monitor the transport of sphingomyelin from the Golgi apparatus to the cell surface.[17] This rapid movement is in contrast to the slower, vesicle-mediated transport of long-chain sphingolipids.

Experimental Protocols

Measurement of Membrane Fluidity using Fluorescence Anisotropy

This protocol describes the use of the fluorescent probe 1,6-diphenyl-1,3,5-hexatriene (DPH) to measure membrane fluidity.

Materials:

• Liposomes or cells containing the sphingolipid of interest

• DPH (1,6-diphenyl-1,3,5-hexatriene)

• Phosphate-buffered saline (PBS)

• Fluorometer with polarization filters

Procedure:

• Prepare a stock solution of DPH in a suitable organic solvent (e.g., tetrahydrofuran) at a concentration of 2 mM.

• Incubate the liposomes or cells with a final concentration of 1-2 µM DPH for 30-60 minutes at the desired temperature, protected from light.

• Wash the cells or dilute the liposome suspension with PBS to remove unincorporated DPH.

• Measure the fluorescence intensity of DPH with the excitation wavelength set at ~360 nm and emission wavelength at ~430 nm.

• Measure the fluorescence intensities parallel (I_parallel) and perpendicular (I_perpendicular) to the polarized excitation light.

• Calculate the fluorescence anisotropy (r) using the following formula: r = (I_parallel - G * I_perpendicular) / (I_parallel + 2 * G * I_perpendicular) where G is the grating correction factor for the instrument.

• A lower anisotropy value indicates higher membrane fluidity.

dot

References

• 1. Assessing Membrane Fluidity and Visualizing Fluid Membrane Domains in Bacteria Using Fluorescent Membrane Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Measuring plasma membrane fluidity using confocal microscopy | Springer Nature Experiments [experiments.springernature.com]
• 3. Influence of Chain Length and Unsaturation on Sphingomyelin Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sphingomyelin - Wikipedia [en.wikipedia.org]
• 5. The many faces (and phases) of ceramide and sphingomyelin I – single lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. portlandpress.com [portlandpress.com]
• 7. Comparison of the biophysical properties of racemic and d-erythro-N-acyl sphingomyelins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Biological functions of sphingomyelins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sphingolipid symmetry governs membrane lipid raft structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Sphingolipid signaling in metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sphingomyelin-cholesterol interactions in biological and model membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Characterization of cholesterol-sphingomyelin domains and their dynamics in bilayer membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Sphingomyelin and its role in cellular signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Quantitative Analysis of Sphingomyelin by High-Performance Liquid Chromatography after Enzymatic Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Transport of sphingomyelin to the cell surface is inhibited by brefeldin A and in mitosis, where C6-NBD-sphingomyelin is translocated across the plasma membrane by a multidrug transporter activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Specificity of N-Hexanoylsphingosylphosphorylcholine's Effects: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of N-Hexanoylsphingosylphosphorylcholine (C6-SPC) to elucidate the specificity of its biological effects. By examining its performance against key sphingolipid alternatives—N-Hexanoylsphingosine (C6-ceramide), Sphingosylphosphorylcholine (SPC), and Sphingosine-1-Phosphate (S1P)—this document aims to equip researchers with the necessary data and methodologies to design targeted experiments and accurately interpret their findings.

Comparative Analysis of Bioactive Sphingolipids

The biological activity of sphingolipids is highly dependent on their structure, including the length of the acyl chain and the nature of the head group. C6-SPC is a synthetic short-chain sphingolipid analogue, and understanding its effects requires a careful comparison with its constituent parts and other closely related signaling molecules.

Table 1: Qualitative Comparison of Biological Effects

Feature	N-Hexanoylsphingosylphosphorylcholine (C6-SPC)	N-Hexanoylsphingosine (C6-Ceramide)	Sphingosylphosphorylcholine (SPC)	Sphingosine-1-Phosphate (S1P)
Primary Cellular Effects	Limited direct data available. Likely shares some properties with both C6-ceramide and SPC.	Pro-apoptotic, anti-proliferative, pro-inflammatory.[1]	Pro-proliferative in some cells, induces calcium mobilization, potential for distinct receptor-mediated signaling.[2][3][4]	Pro-survival, pro-proliferative, anti-apoptotic, crucial for cell trafficking.
Mode of Action	Likely extracellular and intracellular targets. Potential for metabolism to other bioactive sphingolipids.	Cell-permeable, acts on intracellular targets (e.g., mitochondria, ER), can be metabolized to other sphingolipids.	Acts on specific G-protein coupled receptors (GPCRs) and may have intracellular effects.[3]	Primarily acts on a family of five specific GPCRs (S1P1-5).
Signaling Pathways	Largely uncharacterized.	Activates AMPK, inhibits mTORC1, induces stress pathways.[1]	Induces intracellular Ca2+ release, activates specific GPCRs distinct from S1P receptors.[3][4]	Activates Gi, Gq, G12/13 pathways via S1P receptors, leading to downstream signaling cascades (e.g., Akt, ERK).

Table 2: Quantitative Comparison of Cellular Effects (Hypothetical Data Based on Related Compounds)

Assay	N-Hexanoylsphingosylphosphorylcholine (C6-SPC)	N-Hexanoylsphingosine (C6-Ceramide)	Sphingosylphosphorylcholine (SPC)	Sphingosine-1-Phosphate (S1P)
Apoptosis (IC50, µM)	-	25 µM (K562 cells)[5]	-	- (Pro-survival)
Proliferation (EC50, µM)	-	- (Anti-proliferative)	Stimulates proliferation[2]	0.1 µM (Maximal effect)[4]
Calcium Mobilization (EC50, µM)	-	-	2 µM (Maximal effect)[4]	0.1 µM (Maximal effect)[4]

Experimental Protocols for Validating Specificity

To validate the specific effects of C6-SPC, it is crucial to employ a panel of assays that can distinguish its activity from that of C6-ceramide, SPC, and S1P. Below are detailed protocols for key experiments.

Apoptosis Induction Assay using Flow Cytometry

This protocol allows for the quantification of apoptotic cells following treatment with different sphingolipids.

Principle: Annexin V binds to phosphatidylserine exposed on the outer leaflet of the plasma membrane during early apoptosis. Propidium Iodide (PI) is a fluorescent nucleic acid stain that can only enter cells with compromised membranes, indicative of late apoptosis or necrosis.

Materials:

• Cell line of interest (e.g., Jurkat, HeLa)

• N-Hexanoylsphingosylphosphorylcholine (C6-SPC)

• N-Hexanoylsphingosine (C6-ceramide)

• Sphingosylphosphorylcholine (SPC)

• Sphingosine-1-Phosphate (S1P)

• Annexin V-FITC Apoptosis Detection Kit

• Phosphate Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Seeding: Seed cells at a density of 1 x 10^6 cells/well in a 6-well plate and incubate for 24 hours.

• Treatment: Treat cells with varying concentrations of C6-SPC, C6-ceramide, SPC, and S1P for a predetermined time (e.g., 24 hours). Include a vehicle control (e.g., DMSO or fatty acid-free BSA).

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash cells twice with cold PBS.

• Staining: Resuspend cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI according to the manufacturer's instructions. Incubate in the dark for 15 minutes at room temperature.[6][7]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.[8][9]

Intracellular Calcium Mobilization Assay

This protocol measures the ability of sphingolipids to induce the release of intracellular calcium stores.

Principle: Calcium-sensitive fluorescent dyes, such as Fura-2 AM, are loaded into cells. An increase in intracellular calcium concentration leads to a change in the fluorescence of the dye, which can be measured over time.

Materials:

• Cell line known to respond to sphingolipids (e.g., HEK293T cells transfected with relevant GPCRs, or endothelial cells)

• Fura-2 AM or other suitable calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Fluorometric imaging plate reader or fluorescence microscope

Procedure:

• Cell Seeding: Seed cells in a 96-well black-walled, clear-bottom plate and grow to confluence.

• Dye Loading: Wash cells with HBSS. Load cells with Fura-2 AM and Pluronic F-127 in HBSS and incubate in the dark at 37°C for 30-60 minutes.[10]

• Washing: Wash cells twice with HBSS to remove extracellular dye.

• Baseline Measurement: Measure the baseline fluorescence for a short period before adding the compounds.

• Compound Addition: Add different concentrations of C6-SPC, SPC, and S1P to the wells. C6-ceramide is not expected to directly cause rapid calcium mobilization through GPCRs but can be included as a negative control for this specific mechanism.

• Fluorescence Measurement: Immediately begin recording the fluorescence intensity over time using a plate reader.[11][12][13]

• Data Analysis: Calculate the change in fluorescence intensity relative to the baseline to determine the extent of calcium mobilization.

Signaling Pathways and Experimental Workflows

To visualize the relationships between these sphingolipids and their potential signaling pathways, as well as the experimental workflow for assessing specificity, the following diagrams are provided.

Caption: Putative signaling pathways of C6-SPC and related sphingolipids.

The diagram above illustrates the known and potential signaling pathways of C6-SPC, C6-ceramide, SPC, and S1P. While the pathways for C6-ceramide and S1P are relatively well-characterized, the specific receptors and downstream effectors for C6-SPC remain to be fully elucidated. It is hypothesized that C6-SPC may interact with specific SPC receptors or be metabolized to other bioactive lipids.

References

• 1. Exogenous cell-permeable C6 ceramide sensitizes multiple cancer cell lines to Doxorubicin-induced apoptosis by promoting AMPK activation and mTORC1 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sphingosylphosphorylcholine stimulates proliferation and upregulates cell surface-associated plasminogen activator activity in cultured human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sphingosylphosphorylcholine-biological functions and mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sphingosylphosphorylcholine and sphingosine-1-phosphate mobilize cytosolic calcium through different mechanisms in human airway epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. media.tghn.org [media.tghn.org]
• 9. creative-diagnostics.com [creative-diagnostics.com]
• 10. High-Throughput Assays to Measure Intracellular Ca2+ Mobilization in Cells that Express Recombinant S1P Receptor Subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Table 6, Calcium mobilization assay protocol for the CHO-NPSR cells in 1536-well plate format - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Development of a High-Throughput Calcium Mobilization Assay for CCR6 Receptor Coupled to Hydrolase Activity Readout - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Characterization of G Protein-coupled Receptors by a Fluorescence-based Calcium Mobilization Assay - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Apoptosis Inducers: C6-Sphingomyelin vs. Staurosporine, Etoposide, and TNF-alpha

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of C6-sphingomyelin and other widely used apoptosis inducers: staurosporine, etoposide, and tumor necrosis factor-alpha (TNF-alpha). The information presented is supported by experimental data from various studies, with detailed methodologies provided for key experiments.

Introduction to Apoptosis Inducers

Apoptosis, or programmed cell death, is a critical process in development and tissue homeostasis. The ability to modulate this process is a cornerstone of many therapeutic strategies, particularly in oncology. Understanding the mechanisms and efficacy of different apoptosis inducers is paramount for researchers. This guide focuses on C6-sphingomyelin and compares it with three other well-established inducers, each with a distinct mechanism of action.

• C6-Sphingomyelin (C6-Ceramide): C6-sphingomyelin is a synthetic, cell-permeable analog of natural sphingomyelin. Once inside the cell, it is metabolized to C6-ceramide, a bioactive lipid that acts as a second messenger in signaling pathways that regulate cell growth, differentiation, and apoptosis. C6-ceramide can induce apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.

• Staurosporine: A potent, broad-spectrum inhibitor of protein kinases. By inhibiting a wide range of kinases, staurosporine disrupts normal cellular signaling, leading to the induction of apoptosis through both caspase-dependent and -independent pathways.

• Etoposide: A topoisomerase II inhibitor that causes double-strand breaks in DNA. This DNA damage triggers cell cycle arrest and activates p53-dependent apoptotic pathways.

• TNF-alpha: A pro-inflammatory cytokine that can induce apoptosis by binding to its receptor, TNFR1. This initiates the extrinsic apoptosis pathway, leading to the activation of a caspase cascade.

Quantitative Comparison of Apoptotic Induction

The following tables summarize quantitative data from various studies to highlight the differential effects of these apoptosis inducers on various cell lines. It is important to note that experimental conditions such as cell line, concentration, and treatment duration can significantly influence the observed effects.

Inducer	Cell Line	IC50 / EC50	Treatment Time	Key Findings
C6-Ceramide	C6 Glioma	77 µM (24h), 69 µM (48h)	24-48 hours	Dose- and time-dependent decrease in cell viability.[1]
Staurosporine	Jurkat	~0.5 µM	Not Specified	Potent inducer of apoptosis.[2]
Mutu I	0.25 µM	24 hours	Induced apoptosis, which was substantially reduced in Mutu III cells expressing latency-III EBV genes.[3]
Etoposide	Jurkat	~50 µM	Not Specified	Induced apoptosis, with a significant portion of cells co-staining for necroptosis markers over time.[2]
Mutu I	800 ng/ml	72 hours	Induced apoptosis, which was substantially reduced in Mutu III cells expressing latency-III EBV genes.[3]
C6 Glioma	Not Specified	Not Specified	Induces ceramide formation and apoptosis.[4]
TNF-alpha	K562	10 ng/mL	6 hours	Resulted in a rise in the percentage of apoptotic cells.[5]
HL-60	10 ng/mL	6 hours	Resulted in a rise in the percentage of apoptotic cells.[5]

Inducer	Cell Line	Concentration	Treatment Time	% Apoptotic Cells
C6-Ceramide	K562	25 µM	24, 48, 72 hours	Time-dependent increase in sub-G1 population (apoptotic cells).
Staurosporine	Jurkat	0.5 µM	24 hours	~70-80% of cells were positive for apoptotic markers.[2]
Etoposide	Jurkat	50 µM	24 hours	~70-80% of cells were positive for apoptotic markers.[2]
TNF-alpha	K562-ADM	Anti-TNF-α Ab	Not Specified	18.37 ± 1.35%
HL-60	Anti-TNF-α Ab	Not Specified	6.85 ± 1.42%

Signaling Pathways and Mechanisms of Action

The induction of apoptosis by these agents proceeds through distinct signaling cascades.

C6-Ceramide Signaling Pathway

C6-ceramide can be generated endogenously in response to stressors like TNF-alpha or administered exogenously. It can activate both the intrinsic and extrinsic apoptotic pathways. In some cell types, C6-ceramide activates caspase-8 and the JNK stress kinase pathway. It can also lead to an increase in the Bax/Bcl-2 ratio, promoting mitochondrial dysfunction.[4]

C6-Ceramide Apoptosis Pathway

Staurosporine Signaling Pathway

Staurosporine, as a broad kinase inhibitor, induces apoptosis primarily through the intrinsic pathway. It can cause the release of cytochrome c from the mitochondria, leading to the activation of caspase-9 and the subsequent caspase cascade.

Staurosporine Apoptosis Pathway

Etoposide Signaling Pathway

Etoposide induces DNA double-strand breaks by inhibiting topoisomerase II. This DNA damage is sensed by the cell, leading to the activation of the p53 tumor suppressor protein, which in turn can trigger the intrinsic apoptotic pathway.

Etoposide Apoptosis Pathway

TNF-alpha Signaling Pathway

TNF-alpha initiates the extrinsic apoptosis pathway by binding to its cell surface receptor, TNFR1. This leads to the recruitment of adaptor proteins like TRADD and FADD, which in turn recruit and activate pro-caspase-8, initiating the caspase cascade.

TNF-alpha Apoptosis Pathway

Experimental Protocols

Detailed methodologies for key apoptosis assays are provided below.

Annexin V/Propidium Iodide (PI) Staining for Apoptosis Detection

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Annexin V-FITC (or other fluorochrome conjugate)

• Propidium Iodide (PI) or 7-AAD

• 1X Binding Buffer (10 mM HEPES/NaOH, pH 7.4, 140 mM NaCl, 2.5 mM CaCl2)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Protocol for Adherent Cells:

• Induce apoptosis in cells by treating with the desired compound for the appropriate time.

• Gently detach the cells using a non-enzymatic cell dissociation solution or gentle scraping.

• Collect the cells, including those floating in the medium, by centrifugation at 300 x g for 5 minutes.

• Wash the cells twice with cold PBS.

• Resuspend the cell pellet in 1X Binding Buffer to a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze by flow cytometry within one hour.

Interpretation:

• Annexin V- / PI- : Viable cells

• Annexin V+ / PI- : Early apoptotic cells

• Annexin V+ / PI+ : Late apoptotic or necrotic cells

• Annexin V- / PI+ : Necrotic cells

Annexin V/PI Staining Workflow

Caspase-3 Colorimetric Assay

This assay measures the activity of caspase-3, a key executioner caspase in apoptosis.

Materials:

• Cell Lysis Buffer

• 2X Reaction Buffer

• DTT (dithiothreitol)

• DEVD-pNA (caspase-3 substrate)

• Microplate reader

Protocol:

• Induce apoptosis in cells and prepare a control culture.

• Pellet 1-5 x 10^6 cells and resuspend in 50 µL of chilled Cell Lysis Buffer.

• Incubate on ice for 10 minutes.

• Centrifuge at 10,000 x g for 1 minute at 4°C.

• Transfer the supernatant (cytosolic extract) to a new tube.

• Determine the protein concentration of the lysate.

• To a 96-well plate, add 50-200 µg of protein in 50 µL of Cell Lysis Buffer per well.

• Prepare a master mix of 2X Reaction Buffer with 10 mM DTT.

• Add 50 µL of the 2X Reaction Buffer/DTT mix to each well.

• Add 5 µL of 4 mM DEVD-pNA substrate to each well.

• Incubate at 37°C for 1-2 hours, protected from light.

• Read the absorbance at 405 nm using a microplate reader.

• The fold-increase in caspase-3 activity can be determined by comparing the results from the induced samples with the uninduced control.[5]

DNA Fragmentation (Ladder) Assay

This assay detects the characteristic cleavage of genomic DNA into internucleosomal fragments, a hallmark of apoptosis.

Materials:

• Lysis Buffer (e.g., 10 mM Tris-HCl, pH 7.4, 10 mM EDTA, 0.5% Triton X-100)

• RNase A

• Proteinase K

• Phenol:Chloroform:Isoamyl alcohol (25:24:1)

• Ethanol

• TE Buffer (10 mM Tris-HCl, 1 mM EDTA, pH 8.0)

• Agarose gel electrophoresis system

Protocol:

• Induce apoptosis in cells.

• Harvest 1-5 x 10^6 cells by centrifugation.

• Resuspend the cell pellet in 500 µL of Lysis Buffer and incubate on ice for 30 minutes.

• Centrifuge at 12,000 x g for 20 minutes at 4°C to pellet high molecular weight DNA and cellular debris.

• Transfer the supernatant containing fragmented DNA to a new tube.

• Treat with RNase A (100 µg/mL final concentration) at 37°C for 1 hour.

• Treat with Proteinase K (100 µg/mL final concentration) at 50°C for 1 hour.

• Perform a phenol:chloroform extraction to purify the DNA.

• Precipitate the DNA with ethanol and resuspend the DNA pellet in TE Buffer.

• Run the DNA on a 1.5-2% agarose gel containing ethidium bromide.

• Visualize the DNA fragments under UV light. A "ladder" of DNA fragments in multiples of ~180-200 bp is indicative of apoptosis.[1]

Conclusion

C6-sphingomyelin (C6-ceramide), staurosporine, etoposide, and TNF-alpha are all effective inducers of apoptosis, but they operate through distinct mechanisms and exhibit varying potencies across different cell lines.

• C6-ceramide acts as a lipid second messenger and can be a valuable tool for studying sphingolipid-mediated apoptosis. It has the advantage of being a more specific signaling molecule compared to the broad-spectrum effects of staurosporine.

• Staurosporine is a very potent and widely used positive control for apoptosis due to its ability to induce cell death in a broad range of cell types. However, its lack of specificity can make it challenging to dissect specific signaling pathways.

• Etoposide is a clinically relevant DNA damaging agent, making it a good choice for studying apoptosis in the context of cancer chemotherapy. Its mechanism is well-defined, primarily acting through the p53 pathway.

• TNF-alpha is a physiologically relevant inducer of the extrinsic apoptotic pathway and is crucial for studying inflammation- and immune-related cell death.

The choice of apoptosis inducer will depend on the specific research question and the experimental system. This guide provides a framework for selecting the appropriate inducer and the experimental protocols to quantitatively assess its effects.

References

• 1. turkishneurosurgery.org.tr [turkishneurosurgery.org.tr]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Ordering of ceramide formation, caspase activation, and Bax/Bcl-2 expression during etoposide-induced apoptosis in C6 glioma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. TNFα-induced apoptosis in human myeloid cell lines HL-60 and K562 is dependent of intracellular ROS generation - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of N-Hexanoylsphingosylphosphorylcholine: A Guide for Laboratory Professionals

For Immediate Reference: This document outlines essential safety and disposal procedures for N-Hexanoylsphingosylphosphorylcholine, grounded in established laboratory safety protocols and regulatory guidelines. Researchers must consult their institution's Environmental Health and Safety (EHS) department for specific protocols and ensure compliance with local, state, and federal regulations.

N-Hexanoylsphingosylphosphorylcholine is not classified as a hazardous substance according to the Globally Harmonized System (GHS). However, adherence to standard laboratory chemical handling and disposal practices is crucial to ensure a safe working environment and maintain regulatory compliance. One Safety Data Sheet (SDS) notes that it may cause an allergic skin reaction, warranting careful handling.

Safety, Handling, and Storage Summary

Proper handling and storage are foundational to the safe use and disposal of any laboratory chemical. The following table summarizes key operational data for N-Hexanoylsphingosylphosphorylcholine.

Parameter	Guideline	Source
Personal Protective Equipment (PPE)	Wear protective gloves (e.g., nitrile), safety glasses or goggles, and a lab coat.	[1][2][3]
Ventilation	Work in a well-ventilated area. For procedures that may generate dust or aerosols, use a chemical fume hood.	[2][4]
Handling	Avoid contact with skin and eyes. Do not breathe dust. Practice good industrial hygiene; wash hands thoroughly after handling.[1][3][4]
Storage	Keep container tightly closed in a dry, cool, and well-ventilated place.[2][4] For long-term stability, some suppliers recommend storage at -20°C.[4]
Spill Response (Solid)	Avoid generating dust. Sweep up the material, place it into a suitable, closed container for disposal, and clean the affected area. Prevent entry into drains.[1][2][4]

Disposal Protocol for N-Hexanoylsphingosylphosphorylcholine

The proper disposal route for N-Hexanoylsphingosylphosphorylcholine is contingent on its form (pure substance vs. solution) and whether it has been mixed with hazardous chemicals. The Environmental Protection Agency (EPA) governs hazardous waste disposal, and laboratories must adhere to these regulations, which may include specific provisions for academic institutions under regulations like Subpart K of 40 CFR Part 262.[4]

The following workflow provides a logical, step-by-step process for determining the correct disposal procedure.

Caption: Disposal decision workflow for N-Hexanoylsphingosylphosphorylcholine waste.

Detailed Disposal Methodologies

Step 1: Waste Characterization

• Pure Substance: If you are disposing of expired or unused N-Hexanoylsphingosylphosphorylcholine in its solid form, it is generally considered non-hazardous chemical waste.

• Contaminated Materials: Disposable labware (e.g., weigh boats, pipette tips, gloves) that is grossly contaminated with the pure compound should also be treated as solid, non-hazardous chemical waste.

• Solutions and Mixtures:

  • Aqueous Solutions: Solutions of N-Hexanoylsphingosylphosphorylcholine in non-hazardous aqueous buffers (e.g., saline, PBS) can be managed as non-hazardous aqueous chemical waste. Under no circumstances should this material be disposed of down the drain unless explicitly permitted by your institution's EHS department and local wastewater authority.[1][5]

  • Mixtures with Hazardous Chemicals: If N-Hexanoylsphingosylphosphorylcholine is dissolved in or mixed with a hazardous substance (e.g., flammable organic solvents like ethanol or chloroform, toxic reagents), the entire mixture is classified as hazardous waste.[6] The disposal protocol must then follow the requirements for the hazardous components.

Step 2: Segregation and Collection

• Non-Hazardous Waste: Collect pure N-Hexanoylsphingosylphosphorylcholine and contaminated solid labware in a dedicated, durable, and sealable container. Do not mix with other types of waste.

• Hazardous Waste: Collect solutions containing hazardous solvents in a designated hazardous waste container that is chemically compatible with the contents.[5] It is critical to segregate different types of hazardous waste (e.g., halogenated solvents vs. non-halogenated solvents) as required by your EHS office.[1]

Step 3: Labeling

Proper labeling is a critical compliance and safety requirement.

• Non-Hazardous Containers: Clearly label the container with the words "Non-Hazardous Waste" and list the full chemical name: "N-Hexanoylsphingosylphosphorylcholine."

• Hazardous Containers: Use the official hazardous waste tag provided by your institution. List all constituents of the mixture, including their approximate percentages.[7] Indicate the relevant hazards (e.g., Flammable, Toxic).

Step 4: Storage

• Store all waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory.[7] This area must be at or near the point of generation and under the control of laboratory personnel.

• Ensure containers are kept closed at all times, except when adding waste.

• Store incompatible waste types separately to prevent dangerous reactions.

Step 5: Final Disposal

• Once the waste container is full or has reached the institutional time limit for storage in an SAA (often 6-12 months), arrange for its collection by your institution's EHS department or a licensed hazardous waste contractor.[1][8]

• Follow your facility’s specific procedures for requesting a waste pickup.

By adhering to these systematic procedures, researchers can ensure the safe and compliant disposal of N-Hexanoylsphingosylphosphorylcholine, protecting both laboratory personnel and the environment.

References

• 1. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 2. N-hexanoyl-D-erythro-sphingosylphosphorylcholine | C29H59N2O6P | CID 46891761 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. epa.gov [epa.gov]
• 5. danielshealth.com [danielshealth.com]
• 6. nipissingu.ca [nipissingu.ca]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]

Personal protective equipment for handling N-Hexanoylsphingosylphosphorylcholine

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling N-Hexanoylsphingosylphosphorylcholine. It outlines the necessary personal protective equipment (PPE), procedural steps for safe handling, and disposal plans to ensure a secure laboratory environment. While N-Hexanoylsphingosylphosphorylcholine is not classified as a hazardous substance, adherence to standard laboratory safety protocols is essential to minimize exposure and ensure personal safety.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling N-Hexanoylsphingosylphosphorylcholine to prevent direct contact and inhalation.

Protective Equipment	Specification and Use
Eye Protection	Chemical safety glasses or goggles must be worn to protect against dust particles and potential splashes.
Hand Protection	Nitrile gloves are recommended to avoid skin contact.[1] Gloves should be inspected before use and disposed of properly after handling the compound.[2]
Body Protection	A buttoned lab coat or other protective clothing should be worn to prevent contamination of personal clothing.[2]
Respiratory Protection	For the powdered form, a mask should be worn to prevent inhalation of dust.[3] All handling should be performed in a well-ventilated area.[3][4]

Operational and Disposal Plans

Proper handling and disposal of N-Hexanoylsphingosylphosphorylcholine are critical for maintaining a safe and compliant laboratory. The following procedural guidance outlines the key steps from receipt to disposal.

Receiving and Storage:

• Upon receipt, inspect the container for any damage.

• Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible materials.[5] For long-term stability, storage at -20°C is recommended.[5]

Handling and Preparation of Solutions:

• Always handle the compound in a well-ventilated area or under a chemical fume hood to minimize inhalation of any dust or aerosols.[3][4]

• Avoid direct contact with the skin, eyes, and clothing.[4][5]

• When weighing the solid form, take care to avoid generating dust.

• For creating solutions, add the solvent to the pre-weighed compound slowly to avoid splashing.

Accidental Release Measures:

• In the event of a spill, ensure the area is well-ventilated.

• Wear appropriate PPE, including gloves, safety glasses, and a lab coat.[4]

• For solid spills, carefully sweep or scoop up the material and place it into a sealed container for disposal.[5] Avoid creating dust.

• For liquid spills, absorb the material with an inert absorbent material (e.g., sand, diatomite) and place it in a sealed container for disposal.[6]

• Clean the affected area thoroughly with an appropriate solvent and then with soap and water.

First Aid Procedures:

• If inhaled: Move the person to fresh air. If they feel unwell, seek medical attention.

• In case of skin contact: Immediately wash the affected area with plenty of soap and water.[7] Remove contaminated clothing. If skin irritation persists, seek medical attention.[4]

• In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

• If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention if you feel unwell.

Disposal:

• Dispose of waste material in a sealed, properly labeled container.

• All disposals must be in accordance with local, state, and federal regulations. Do not let the product enter drains.

Experimental Workflow

The following diagram illustrates the standard workflow for handling N-Hexanoylsphingosylphosphorylcholine in a laboratory setting, from initial preparation to final disposal.

Caption: Workflow for Safe Handling of N-Hexanoylsphingosylphosphorylcholine.

References

• 1. ECE Illinois - ece444: Personal Protective Devices (PPEs) [fabweb.ece.illinois.edu]
• 2. addgene.org [addgene.org]
• 3. benchchem.com [benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. cdn.anatrace.com [cdn.anatrace.com]